2-Chlorocyclopentanol

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Properties of 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and properties of the cis and trans isomers of 2-chlorocyclopentanol. This compound serves as a valuable intermediate in organic synthesis. This document details experimental protocols, physical and chemical properties, and spectroscopic data.

Physical and Chemical Properties

The physical and chemical properties of cis- and trans-2-chlorocyclopentanol (B11927236) are summarized in the table below. Much of the available data is computed, with experimental values noted where available.

Property	trans-2-Chlorocyclopentanol	cis-2-Chlorocyclopentanol
Molecular Formula	C₅H₉ClO	C₅H₉ClO
Molecular Weight	120.58 g/mol [1][2]	120.58 g/mol [3]
Boiling Point	81-82 °C @ 15 mmHg (exp.)	Not available (exp.)
Melting Point	Not available (exp.)	Not available (exp.)
Density	Not available (exp.)	Not available (exp.)
XLogP3-AA	1.1[1]	1.1[3]
Hydrogen Bond Donor	1[1]	1[3]
Hydrogen Bond Acceptor	1[1]	1[3]
Exact Mass	120.0341926 Da[1]	120.0341926 Da[3]

Synthesis of 2-Chlorocyclopentanol Isomers

The two diastereomers of 2-chlorocyclopentanol are synthesized through different stereochemical pathways starting from cyclopentene (B43876).

Synthesis of trans-2-Chlorocyclopentanol

The trans isomer is prepared by the addition of hypochlorous acid (HOCl) to cyclopentene. A reliable method for this is the reaction of cyclopentene with monochlorourea in the presence of an acid.

Experimental Protocol: Synthesis of trans-2-Chlorocyclopentanol

This protocol is adapted from Organic Syntheses.

Materials:

• Urea (150 g, 2.5 moles)

• Calcium carbonate (125 g, 1.25 moles)

• Water

• Chlorine gas

• Ice

• Glacial acetic acid (100 mL)

• Cyclopentene (136 g, 2.0 moles)

• Sodium chloride

• Ether

• Anhydrous sodium sulfate

Procedure:

• Preparation of Monochlorourea Solution: A mixture of urea, calcium carbonate, and water is cooled in an ice-salt bath. Chlorine gas is bubbled through the vigorously stirred mixture at 0–15 °C until a weight increase of approximately 95 g is achieved. Water is added, and the mixture is filtered by suction. The filter cake is washed with water, and the combined cold filtrates containing monochlorourea are used in the next step.

• Reaction with Cyclopentene: The monochlorourea solution is placed in a flask immersed in an ice-salt bath. Ice, glacial acetic acid, and cyclopentene are added. The mixture is stirred vigorously for 12–15 hours, during which the cyclopentene layer disappears, and a heavy oil settles.

• Workup and Purification: The solution is saturated with sodium chloride and steam distilled. The distillate is saturated with sodium chloride, and the oily layer is separated. The aqueous layer is extracted with ether. The combined organic layers are washed with saturated sodium chloride solution and dried over anhydrous sodium sulfate. The ether is removed by distillation, and the product is purified by vacuum distillation. The trans-2-chlorocyclopentanol is collected at 81–82 °C/15 mm.

Synthesis of cis-2-Chlorocyclopentanol

The cis isomer is synthesized via a two-step process involving the epoxidation of cyclopentene followed by the acid-catalyzed ring-opening of the resulting cyclopentene oxide. The acid-catalyzed opening of epoxides proceeds via an SN2-like mechanism with anti-periplanar attack of the nucleophile, resulting in the trans addition of the nucleophile and the hydroxyl group.[4][5]

Representative Experimental Protocol: Synthesis of cis-2-Chlorocyclopentanol

Step 1: Epoxidation of Cyclopentene

A common method for the epoxidation of alkenes is the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA).

• Procedure: Cyclopentene is dissolved in a suitable solvent like dichloromethane (B109758) (DCM) and cooled in an ice bath. A solution of m-CPBA in DCM is added dropwise with stirring. The reaction is monitored by TLC. Upon completion, the reaction mixture is washed with a solution of sodium sulfite (B76179) and then with sodium bicarbonate solution to remove excess peroxy acid and the resulting benzoic acid. The organic layer is dried and the solvent is removed to yield cyclopentene oxide.

Step 2: Ring-opening of Cyclopentene Oxide

The epoxide is then opened with hydrochloric acid to yield the cis-chlorohydrin.

• Procedure: Cyclopentene oxide is dissolved in a solvent such as diethyl ether or tetrahydrofuran (B95107) (THF) and cooled. Concentrated hydrochloric acid is added dropwise with stirring. The reaction is allowed to warm to room temperature and stirred until the starting material is consumed (monitored by TLC or GC). The reaction mixture is then neutralized with a mild base, and the product is extracted with an organic solvent. The organic layer is dried, and the solvent is evaporated. The crude product is then purified by vacuum distillation to yield cis-2-chlorocyclopentanol.

Spectroscopic Properties

Detailed experimental spectroscopic data for 2-chlorocyclopentanol isomers are not widely available in public databases. The following are expected spectral characteristics based on the structures of the molecules.

1H NMR Spectroscopy

• trans-2-Chlorocyclopentanol: Due to the trans configuration, the coupling constants between the protons on C1 and C2 are expected to be relatively small. The spectrum would show complex multiplets for the cyclopentyl protons. The protons on the carbons bearing the hydroxyl and chloro groups would appear as distinct multiplets.

• cis-2-Chlorocyclopentanol: In the cis isomer, the dihedral angle between the protons on C1 and C2 is different from the trans isomer, leading to different coupling constants. This would result in a different splitting pattern for these protons compared to the trans isomer.

13C NMR Spectroscopy

• Both isomers are expected to show five distinct signals for the five carbon atoms of the cyclopentane (B165970) ring.

• The carbons bonded to the electronegative oxygen and chlorine atoms (C1 and C2) will be shifted downfield compared to the other methylene (B1212753) carbons.

• The stereochemical differences between the cis and trans isomers will likely result in slight differences in the chemical shifts of the carbon atoms due to different steric environments.

Infrared (IR) Spectroscopy

The IR spectra of both isomers are expected to show the following characteristic absorption bands:

• A broad O-H stretching band in the region of 3200-3600 cm-1, characteristic of an alcohol.

• C-H stretching bands for the sp3 hybridized carbons of the cyclopentane ring around 2850-3000 cm-1.

• A C-O stretching band in the region of 1050-1150 cm-1.

• A C-Cl stretching band, which is typically found in the 600-800 cm-1 region.

Mass Spectrometry

The mass spectra of both isomers are expected to show a molecular ion peak (M+). Due to the presence of chlorine, there will be an M+2 peak with an intensity of about one-third of the M+ peak, corresponding to the 37Cl isotope. Common fragmentation patterns would likely involve the loss of water (M-18), chlorine (M-35/37), or HCl (M-36).

Visualized Workflows and Mechanisms

The following diagrams illustrate the synthesis workflows and the reaction mechanism for the preparation of 2-chlorocyclopentanol isomers.

Caption: Workflow for the synthesis of trans-2-chlorocyclopentanol.

Caption: Workflow for the synthesis of cis-2-chlorocyclopentanol.

Caption: Mechanism of acid-catalyzed opening of cyclopentene oxide.

References

• 1. trans-2-Chlorocyclopentanol | C5H9ClO | CID 11788295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chlorocyclopentanol | C5H9ClO | CID 545331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cis-2-Chloro-cyclopentanol | C5H9ClO | CID 26974844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Reactions of Epoxides under Acidic and Basic Conditions - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]

An In-depth Technical Guide to the Stereoisomers of 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers of 2-Chlorocyclopentanol, a chiral halohydrin with potential applications in organic synthesis and drug development. The document details the structural aspects, synthesis, separation, and properties of the four stereoisomers, presenting data in a clear and accessible format for researchers and professionals in the chemical and pharmaceutical sciences.

Introduction to 2-Chlorocyclopentanol Stereoisomers

2-Chlorocyclopentanol is a five-membered cycloalkane bearing a chlorine atom and a hydroxyl group on adjacent carbon atoms. The presence of two chiral centers at positions 1 and 2 of the cyclopentane (B165970) ring gives rise to a total of four possible stereoisomers. These exist as two pairs of enantiomers: the trans diastereomers and the cis diastereomers. Notably, 2-Chlorocyclopentanol does not have any meso compounds.[1][2]

The four stereoisomers are:

• (1R,2R)-2-Chlorocyclopentanol (trans)

• (1S,2S)-2-Chlorocyclopentanol (trans)

• (1R,2S)-2-Chlorocyclopentanol (cis)

• (1S,2R)-2-Chlorocyclopentanol (cis)

The spatial arrangement of the chlorine and hydroxyl groups defines the cis or trans configuration, which in turn influences the physical, chemical, and biological properties of each isomer. Understanding the unique characteristics of each stereoisomer is crucial for their application in stereoselective synthesis and for evaluating their potential pharmacological activity.

Diagram of 2-Chlorocyclopentanol Stereoisomers:

Stereoisomeric relationship of 2-Chlorocyclopentanol.

Synthesis and Separation of Stereoisomers

The preparation of 2-Chlorocyclopentanol stereoisomers can be approached through both racemic and stereoselective synthetic routes. The subsequent separation of the resulting isomers is a critical step in obtaining enantiopure compounds.

Synthesis

Racemic Synthesis: A common method for the synthesis of the trans diastereomers involves the reaction of cyclopentene (B43876) with hypochlorous acid (HOCl).[3] This reaction proceeds via an anti-addition mechanism, resulting in a racemic mixture of (1R,2R)- and (1S,2S)-2-Chlorocyclopentanol.

Another general approach is the chlorination of cyclopentanol (B49286) using reagents like thionyl chloride (SOCl₂). This reaction can lead to a mixture of stereoisomers, and the product distribution can be influenced by the reaction conditions.

Stereoselective Synthesis: Achieving stereoselectivity in the synthesis of 2-Chlorocyclopentanol isomers is a more targeted approach. This can involve the use of chiral catalysts or starting from a chiral precursor. While specific high-yielding enantioselective syntheses for all four isomers are not extensively documented in readily available literature, general principles of asymmetric synthesis can be applied. For instance, the Sharpless asymmetric dihydroxylation of cyclopentene, followed by a stereospecific conversion of one of the hydroxyl groups to a chloride, could be a potential route.

Separation of Stereoisomers

Due to their different physical properties, the cis and trans diastereomers can be separated using conventional chromatographic techniques such as column chromatography.

The separation of the enantiomers within each diastereomeric pair requires chiral resolution techniques. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is a powerful and widely used method for this purpose.

Experimental Protocol: Chiral HPLC Separation of 2-Chlorocyclopentanol Enantiomers (General Approach)

This protocol provides a starting point for developing a chiral HPLC method for the separation of the enantiomers of either the cis or trans diastereomer of 2-Chlorocyclopentanol.

1. Column Selection:

• A polysaccharide-based chiral stationary phase, such as one coated with amylose (B160209) or cellulose (B213188) derivatives, is often a good starting point for the resolution of chiral alcohols.

2. Mobile Phase:

• A mixture of a non-polar organic solvent (e.g., hexane (B92381) or heptane) and a polar organic modifier (e.g., isopropanol (B130326) or ethanol) is typically used. The ratio of these solvents will need to be optimized to achieve baseline separation.

3. Instrumentation:

• A standard HPLC system equipped with a UV detector is suitable. The detection wavelength should be chosen to maximize the signal-to-noise ratio, typically in the low UV range (e.g., 210 nm) for compounds lacking a strong chromophore.

4. Sample Preparation:

• Dissolve the racemic mixture of the target diastereomer in the mobile phase to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Chromatographic Conditions (Initial Screening):

• Flow rate: 1.0 mL/min

• Injection volume: 10 µL

• Column temperature: 25 °C

• Mobile phase gradient: Start with an isocratic elution of 90:10 hexane:isopropanol and adjust the ratio as needed to improve resolution.

6. Method Optimization:

• Vary the ratio of the mobile phase components to fine-tune the retention times and resolution.

• If separation is not achieved, consider a different chiral stationary phase or different mobile phase modifiers.

Workflow for Synthesis and Separation:

General workflow for the synthesis and separation of 2-Chlorocyclopentanol stereoisomers.

Properties of 2-Chlorocyclopentanol Stereoisomers

Physical Properties

The following table summarizes some of the computed physical properties for the cis and trans diastereomers of 2-Chlorocyclopentanol, as obtained from PubChem. It is important to note that enantiomers have identical physical properties (e.g., boiling point, density, solubility in achiral solvents) with the exception of their interaction with plane-polarized light (optical activity).

Property	cis-2-Chlorocyclopentanol	trans-2-Chlorocyclopentanol	Reference
Molecular Formula	C₅H₉ClO	C₅H₉ClO	[4][5]
Molecular Weight	120.58 g/mol	120.58 g/mol	[4][5]
XLogP3-AA	1.1	1.1	[4][5]
Hydrogen Bond Donor Count	1	1	[4][5]
Hydrogen Bond Acceptor Count	1	1	[4][5]
Rotatable Bond Count	0	0	[4][5]
Exact Mass	120.0341926 Da	120.0341926 Da	[4][5]
Topological Polar Surface Area	20.2 Ų	20.2 Ų	[4][5]

Spectroscopic Properties

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for distinguishing between the cis and trans diastereomers of 2-Chlorocyclopentanol due to the different magnetic environments of the protons and carbons in each isomer. The coupling constants between the protons on C1 and C2 are expected to be particularly informative, with different values for the cis and trans arrangements. While a complete set of assigned NMR data for all four individual stereoisomers is not available in the literature, a general understanding of the expected differences can be inferred. The chemical shifts of the protons and carbons attached to the chlorine and hydroxyl groups will be influenced by the stereochemistry.

Chemical Properties

Halohydrins are versatile intermediates in organic synthesis.[3] The reactivity of the 2-Chlorocyclopentanol stereoisomers is primarily dictated by the presence of the hydroxyl and chloro functional groups.

Epoxide Formation: In the presence of a base, halohydrins can undergo an intramolecular SN2 reaction to form an epoxide.[3] The rate and stereochemical outcome of this reaction will depend on the stereoisomer of 2-Chlorocyclopentanol used. For the intramolecular cyclization to occur, the hydroxyl group and the chlorine atom must be in an anti-periplanar conformation. This conformational requirement will be met differently by the cis and trans isomers, leading to different reactivities.

Nucleophilic Substitution: The chlorine atom can be displaced by various nucleophiles in SN2 reactions. The stereochemistry of the starting material will determine the stereochemistry of the product, with the reaction proceeding with an inversion of configuration at the carbon bearing the chlorine atom.

Oxidation: The secondary alcohol group can be oxidized to a ketone, yielding the corresponding 2-chlorocyclopentanone.

Reaction Pathway Diagram:

Key chemical transformations of 2-Chlorocyclopentanol.

Biological and Pharmacological Relevance

While there is a lack of specific studies on the biological activities of the individual stereoisomers of 2-Chlorocyclopentanol, the broader class of chlorinated organic compounds and cyclopentane derivatives have been shown to possess a range of biological effects.[6][7] The introduction of a chlorine atom into a molecule can significantly alter its biological activity.[6]

Given that many drugs are chiral and that different enantiomers can have vastly different pharmacological and toxicological profiles, the stereoisomers of 2-Chlorocyclopentanol represent interesting building blocks for the synthesis of novel therapeutic agents. Their potential as precursors to chiral cyclopentane-containing molecules warrants further investigation into their biological properties. The field of medicinal chemistry has seen the successful development of numerous drugs containing the cyclopentane scaffold, and the stereochemically defined introduction of functional groups, as offered by the 2-Chlorocyclopentanol isomers, is a valuable synthetic strategy.

Conclusion

The four stereoisomers of 2-Chlorocyclopentanol present a rich area for chemical and pharmacological research. Their distinct stereochemistries govern their physical and chemical properties, making their selective synthesis and separation a key focus. While current literature provides a foundational understanding, further research is needed to fully elucidate the specific properties and potential applications of each individual stereoisomer. This in-depth guide serves as a valuable resource for researchers, scientists, and drug development professionals interested in exploring the potential of these chiral building blocks.

References

• 1. 2-Chlorocyclopentanol | C5H9ClO | CID 545331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How many stereoisomers are possible for 2chlorocyclopentanol class 12 chemistry CBSE [vedantu.com]
• 3. Halohydrin - Wikipedia [en.wikipedia.org]
• 4. cis-2-Chloro-cyclopentanol | C5H9ClO | CID 26974844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. trans-2-Chlorocyclopentanol | C5H9ClO | CID 11788295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. eurochlor.org [eurochlor.org]
• 7. Cyclopentane Neuraminidase Inhibitors with Potent In Vitro Anti-Influenza Virus Activities - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Stability and Reactivity of cis- and trans-2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the stereoisomers of 2-chlorocyclopentanol, focusing on the distinct stability and reactivity profiles of the cis and trans configurations. An understanding of these differences is critical for professionals in chemical research and drug development, where stereochemistry often dictates molecular behavior and biological activity. This document outlines the fundamental principles governing the properties of these isomers, details relevant experimental observations, and provides visual representations of key chemical processes.

Introduction to Stereoisomerism in 2-Chlorocyclopentanol

2-Chlorocyclopentanol possesses two chiral centers, giving rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). These are grouped into two pairs of enantiomers. The diastereomeric relationship, however, is defined by the relative orientation of the chloro and hydroxyl substituents on the cyclopentane (B165970) ring. In the cis isomer, both substituents are on the same face of the ring, while in the trans isomer, they are on opposite faces. This seemingly subtle difference in spatial arrangement leads to profound distinctions in their thermodynamic stability and chemical reactivity.

Thermodynamic Stability

The relative thermodynamic stability of cis- and trans-2-chlorocyclopentanol (B11927236) is primarily governed by steric strain. In cyclic systems, substituents prefer to occupy positions that minimize steric interactions with neighboring atoms.

• trans-2-Chlorocyclopentanol: In the trans configuration, the chloro and hydroxyl groups are on opposite sides of the cyclopentane ring. This arrangement allows the molecule to adopt a conformation that minimizes steric repulsion between these two bulky groups, making the trans isomer the more thermodynamically stable of the two.

• cis-2-Chlorocyclopentanol: In the cis isomer, the chloro and hydroxyl groups are on the same side of the ring. This forces them into closer proximity, leading to increased steric strain and raising the overall energy of the molecule. Therefore, the cis isomer is thermodynamically less stable than the trans isomer.

Chemical Reactivity: The Role of Neighboring Group Participation

The most striking difference in the chemical behavior of cis- and trans-2-chlorocyclopentanol is observed in their reactivity towards bases. This difference is a classic illustration of neighboring group participation (NGP), also known as anchimeric assistance.[1][2][3][4][5]

Reactivity of cis-2-Chlorocyclopentanol: Intramolecular Epoxidation

When treated with a strong base, such as sodium hydride (NaH), cis-2-chlorocyclopentanol undergoes a rapid intramolecular SN2 reaction to form an epoxide.[6][7] The reaction proceeds in two steps:

• Deprotonation: The base removes the acidic proton from the hydroxyl group, forming an alkoxide intermediate.

• Intramolecular Nucleophilic Attack: The newly formed alkoxide, being a potent nucleophile, attacks the adjacent carbon atom bearing the chlorine atom. This attack occurs from the backside of the carbon-chlorine bond, leading to the displacement of the chloride ion and the formation of a strained, three-membered epoxide ring.

This intramolecular cyclization is highly efficient because the reacting groups are held in close proximity by the cyclopentane ring, and the cis configuration allows for the necessary anti-periplanar arrangement for the backside attack in the transition state.

Reactivity of trans-2-Chlorocyclopentanol

In stark contrast, trans-2-chlorocyclopentanol is significantly less reactive under the same basic conditions. The hydroxyl group and the chlorine atom are on opposite sides of the ring, making an intramolecular backside attack impossible. The alkoxide formed upon deprotonation cannot reach the back of the carbon-chlorine bond to displace the chloride.

Consequently, the trans isomer does not readily form an epoxide. Instead, it may undergo a much slower intermolecular reaction with an external nucleophile or an elimination reaction (E2) if a suitable anti-periplanar proton is available on an adjacent carbon.

Data Presentation

The following table summarizes the key differences in stability and reactivity between the two isomers based on established chemical principles.

Property	cis-2-Chlorocyclopentanol	trans-2-Chlorocyclopentanol
Relative Stability	Less stable due to increased steric strain from the substituents being on the same side of the ring.	More stable due to minimized steric strain with substituents on opposite sides of the ring.
Reactivity with Base	Highly reactive; undergoes rapid intramolecular SN2 reaction (neighboring group participation) to form an epoxide.[6][7]	Significantly less reactive; does not undergo intramolecular epoxide formation. May undergo slower intermolecular substitution or elimination reactions under forcing conditions.
Key Reaction Product	Cyclopentene (B43876) oxide	No facile reaction under conditions that lead to epoxidation for the cis isomer.

Experimental Protocols

Synthesis of trans-2-Chlorocyclopentanol

A common method for the synthesis of trans-2-chlorocyclopentanol involves the addition of hypochlorous acid (HOCl) to cyclopentene.[8] Hypochlorous acid can be generated in situ from chlorourea (B8728648) and water. The reaction proceeds via a chloronium ion intermediate, which is then attacked by water in an anti-fashion, leading to the trans product.

Protocol:

• A suspension of monochlorourea in water is prepared and cooled in an ice bath.

• Cyclopentene is added to the stirred suspension.

• A rapid stream of chlorine gas is bubbled into the mixture at 0–15°C.

• After the reaction is complete, the mixture is saturated with sodium chloride and steam distilled.

• The distillate is saturated with sodium chloride, and the oily layer of trans-2-chlorocyclopentanol is separated, dried, and purified by vacuum distillation.[8]

Epoxidation of cis-2-Chlorocyclopentanol

The epoxidation of cis-2-chlorocyclopentanol is achieved by reacting it with a strong, non-nucleophilic base.

Protocol:

• cis-2-Chlorocyclopentanol is dissolved in a suitable aprotic solvent, such as tetrahydrofuran (B95107) (THF).

• Sodium hydride (NaH) is carefully added to the solution at room temperature.

• The reaction mixture is stirred until the evolution of hydrogen gas ceases, indicating the formation of the alkoxide.

• The reaction is then allowed to proceed to completion, forming cyclopentene oxide.

• The reaction is quenched with water, and the product is extracted with an organic solvent, dried, and purified.

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key reaction pathways and logical relationships discussed in this guide.

Caption: Reaction pathway for the epoxidation of cis-2-chlorocyclopentanol.

Caption: Logical comparison of the reactivity of cis and trans isomers with a base.

Caption: General experimental workflow for comparing the reactivity of the isomers.

Conclusion

The stereochemical relationship between the chloro and hydroxyl groups in 2-chlorocyclopentanol isomers dictates their thermodynamic stability and chemical reactivity. The trans isomer is the more stable due to reduced steric strain. Conversely, the cis isomer is significantly more reactive towards bases, undergoing a rapid intramolecular SN2 reaction facilitated by neighboring group participation to form an epoxide. This profound difference in reactivity highlights the critical importance of stereochemistry in predicting and controlling chemical transformations, a fundamental concept for professionals in the fields of chemical synthesis and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Chlorocyclopentanol | C5H9ClO | CID 545331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3.7. Conformational analysis | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. How many stereoisomers are possible for 2chlorocyclopentanol class 12 chemistry CBSE [vedantu.com]
• 8. Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of 2-Chlorocyclopentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Chlorocyclopentanol, a halogenated cycloalkane derivative of interest in synthetic chemistry and drug discovery. Due to the limited availability of public, comprehensive experimental datasets for 2-Chlorocyclopentanol, this document combines available data for its isomers with general spectroscopic principles and detailed, generalized experimental protocols. This guide is intended to serve as a foundational resource for the identification, characterization, and quality control of 2-Chlorocyclopentanol.

Spectroscopic Data Summary

The following tables summarize the available and predicted spectroscopic data for the isomers of 2-Chlorocyclopentanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Chemical Shifts for 2-Chlorocyclopentanol

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Notes
H-1 (CH-OH)	4.0 - 4.5	m	The chemical shift is influenced by the stereochemistry relative to the chlorine atom.
H-2 (CH-Cl)	3.8 - 4.3	m	Deshielded by the adjacent chlorine atom.
Cyclopentyl CH₂	1.5 - 2.2	m	Complex overlapping multiplets are expected for the remaining methylene (B1212753) protons.
OH	Variable	br s	The chemical shift is dependent on solvent, concentration, and temperature.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-Chlorocyclopentanol

Carbon	Predicted Chemical Shift (ppm)	Notes
C-1 (CH-OH)	70 - 80	Deshielded by the hydroxyl group.
C-2 (CH-Cl)	60 - 70	Deshielded by the chlorine atom.
C-3, C-4, C-5	20 - 40	The chemical shifts of the other ring carbons are expected in the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Chlorocyclopentanol is characterized by the presence of a strong, broad absorption band corresponding to the O-H stretch of the alcohol functional group and absorptions related to C-H and C-Cl bonds.

Table 3: Characteristic IR Absorption Bands for 2-Chlorocyclopentanol

Functional Group	Absorption Range (cm⁻¹)	Intensity	Notes
O-H Stretch	3200 - 3600	Strong, Broad	The broadness is due to hydrogen bonding.
C-H Stretch (sp³)	2850 - 3000	Medium to Strong	Typical for alkane C-H bonds.
C-O Stretch	1050 - 1150	Strong	Characteristic of a secondary alcohol.
C-Cl Stretch	600 - 800	Medium to Strong	The exact position can be influenced by the conformation of the molecule.

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 2-Chlorocyclopentanol is expected to show a molecular ion peak, although it may be of low intensity. The fragmentation pattern will be influenced by the presence of the chlorine atom (with its characteristic isotopic pattern for ³⁵Cl and ³⁷Cl) and the alcohol group. The most abundant fragments for trans-2-Chlorocyclopentanol have been reported.[1]

Table 4: Mass Spectrometry Fragmentation Data for trans-2-Chlorocyclopentanol

m/z	Relative Intensity	Possible Fragment
57	Most Abundant	[C₄H₉]⁺
41	Second Most Abundant	[C₃H₅]⁺
67	Third Most Abundant	[C₅H₇]⁺

Experimental Protocols

The following sections detail generalized experimental protocols for obtaining the spectroscopic data for 2-Chlorocyclopentanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A standard approach for acquiring high-quality ¹H and ¹³C NMR spectra is outlined below.

• Sample Preparation:

  • Accurately weigh 5-10 mg of purified 2-Chlorocyclopentanol.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Chloroform-d (CDCl₃) is a common choice for similar compounds.

  • Ensure the solution is homogeneous.

• ¹H NMR Acquisition Parameters:

  • Spectrometer: 300 MHz or higher.

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-64, depending on sample concentration.

  • Spectral Width: 0-12 ppm.

  • Relaxation Delay: 1-2 seconds.

  • Acquisition Time: 2-4 seconds.

• ¹³C NMR Acquisition Parameters:

  • Spectrometer: 75 MHz or higher.

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Number of Scans: 1024-4096, to achieve adequate signal-to-noise for the less abundant ¹³C isotope.

  • Spectral Width: 0-220 ppm.

  • Relaxation Delay: 2-5 seconds.

Infrared (IR) Spectroscopy

Fourier Transform Infrared (FTIR) spectroscopy is a rapid and effective method for identifying the functional groups present in 2-Chlorocyclopentanol.

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small drop of neat 2-Chlorocyclopentanol directly onto the center of the ATR crystal.

  • Apply pressure using the ATR press to ensure good contact between the sample and the crystal.

• Sample Preparation (Liquid Film):

  • Place one drop of neat 2-Chlorocyclopentanol onto a clean, dry salt plate (e.g., NaCl or KBr).

  • Carefully place a second salt plate on top of the first to create a thin liquid film.

  • Mount the plates in the spectrometer's sample holder.

• Data Acquisition:

  • Spectrometer: FTIR spectrometer.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

  • A background spectrum of the clean, empty ATR crystal or salt plates should be acquired prior to the sample spectrum.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like 2-Chlorocyclopentanol, providing both separation and structural information.

• Sample Preparation:

  • Prepare a dilute solution of 2-Chlorocyclopentanol (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane (B109758) or ethyl acetate.

• GC-MS Parameters:

  • Gas Chromatograph: Equipped with a capillary column.

  • Column: A non-polar column (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for this type of analysis.

  • Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.

  • Injector Temperature: 250 °C.

  • Injection Mode: Split or splitless, depending on the sample concentration.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230 °C.

    • Scan Range: 40-300 m/z.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for the spectroscopic analysis of 2-Chlorocyclopentanol.

Caption: General workflow for the spectroscopic analysis of 2-Chlorocyclopentanol.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to the IUPAC Nomenclature and Stereoisomerism of 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the IUPAC nomenclature for the stereoisomers of 2-chlorocyclopentanol. It details the stereochemical relationships between the isomers, provides available quantitative data, and outlines detailed experimental protocols for their synthesis, separation, and characterization. This document is intended to be a valuable resource for professionals in organic synthesis, medicinal chemistry, and drug development.

Introduction to the Stereoisomerism of 2-Chlorocyclopentanol

2-Chlorocyclopentanol is a chiral molecule possessing two stereocenters at the C1 and C2 positions of the cyclopentane (B165970) ring. The presence of these two chiral centers gives rise to a total of four possible stereoisomers. These stereoisomers exist as two pairs of enantiomers. Due to the lack of an internal plane of symmetry in any of the isomers, no meso compounds are possible for 2-chlorocyclopentanol.

The four stereoisomers are categorized into two diastereomeric pairs: cis and trans. Within each diastereomeric pair, there exists a pair of enantiomers. The IUPAC nomenclature for each stereoisomer is determined by assigning the absolute configuration (R or S) to each stereocenter using the Cahn-Ingold-Prelog (CIP) priority rules.

IUPAC Nomenclature and Stereochemical Relationships

The four stereoisomers of 2-chlorocyclopentanol are:

• trans-2-Chlorocyclopentanol (B11927236) enantiomers:

  • (1R,2R)-2-chlorocyclopentan-1-ol

  • (1S,2S)-2-chlorocyclopentan-1-ol

• cis-2-Chlorocyclopentanol enantiomers:

  • (1R,2S)-2-chlorocyclopentan-1-ol

  • (1S,2R)-2-chlorocyclopentan-1-ol

The relationship between these stereoisomers can be visualized as follows:

Stereoisomer relationships.

Quantitative Data of 2-Chlorocyclopentanol Stereoisomers

Stereoisomer	IUPAC Name	CAS Number	Boiling Point (°C)	Density (g/cm³)	Specific Rotation ([α]D)
trans-pair
Enantiomer 1	(1R,2R)-2-chlorocyclopentan-1-ol	20377-80-4 (may refer to racemate)	81-82 (15 mmHg) (for trans-racemate)	1.174 (6 °C) (for trans-racemate)	Data not available
Enantiomer 2	(1S,2S)-2-chlorocyclopentan-1-ol	Data not available	Data not available	Data not available	Data not available
cis-pair
Enantiomer 1	(1R,2S)-2-chlorocyclopentan-1-ol	Data not available	Data not available	Data not available	Data not available
Enantiomer 2	(1S,2R)-2-chlorocyclopentan-1-ol	20377-80-4 (conflicting)	198.2 (760 mmHg)	1.17	Data not available

Note: There is conflicting information in various databases regarding the assignment of CAS number 20377-80-4 to a specific enantiomer versus the racemic trans-mixture. Further experimental verification is required.

Experimental Protocols

Detailed experimental protocols for the stereoselective synthesis, separation, and characterization of each stereoisomer are crucial for obtaining pure samples for analysis and use in drug development.

Stereoselective Synthesis

The synthesis of specific stereoisomers of 2-chlorocyclopentanol can be approached through several strategic pathways.

A common method for the preparation of the racemic mixture of trans-2-chlorocyclopentanol is through the addition of hypochlorous acid to cyclopentene (B43876).

Protocol:

• Preparation of Hypochlorous Acid Solution: In a flask equipped with a stirrer and cooled in an ice bath, add a suspension of calcium hypochlorite (B82951) in water. Slowly add dry ice or bubble carbon dioxide gas through the mixture to generate a solution of hypochlorous acid.

• Reaction with Cyclopentene: To the cold hypochlorous acid solution, add cyclopentene dropwise with vigorous stirring. Maintain the temperature below 5 °C.

• Work-up: After the reaction is complete (monitored by TLC), extract the mixture with diethyl ether. Wash the organic layer with a saturated solution of sodium bicarbonate and then with brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield trans-2-chlorocyclopentanol.

A proposed route to the cis-enantiomers involves the stereoselective reduction of 2-chlorocyclopentanone (B1584037).

Proposed synthesis of cis-enantiomers.

Protocol:

• Preparation of 2-Chlorocyclopentanone: Synthesize 2-chlorocyclopentanone by the α-chlorination of cyclopentanone (B42830) using sulfuryl chloride.

• Asymmetric Reduction:

  • To synthesize (1S,2R)-2-chlorocyclopentanol, dissolve 2-chlorocyclopentanone in anhydrous THF and cool to -20 °C. Add a solution of (R)-2-methyl-CBS-oxazaborolidine catalyst followed by the slow addition of borane-tetrahydrofuran (B86392) complex.

  • To synthesize (1R,2S)-2-chlorocyclopentanol, follow the same procedure using the (S)-2-methyl-CBS-oxazaborolidine catalyst.

• Quenching and Work-up: After completion of the reaction, quench by the slow addition of methanol. Allow the mixture to warm to room temperature and then add dilute HCl. Extract the product with ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by flash chromatography.

Chiral Separation of Enantiomers

The resolution of the racemic mixtures of cis- and trans-2-chlorocyclopentanol can be achieved using chiral High-Performance Liquid Chromatography (HPLC).

Chiral HPLC separation workflow.

Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based chiral column, such as Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The exact ratio may require optimization.

• Sample Preparation: Dissolve the racemic mixture in the mobile phase at a concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Column temperature: 25 °C

  • Detection wavelength: 210 nm

• Analysis: Inject the sample and monitor the elution profile. The two enantiomers should elute at different retention times.

Characterization

The individual stereoisomers should be characterized to confirm their structure and purity.

¹H and ¹³C NMR spectroscopy can be used to distinguish between the cis and trans diastereomers due to their different chemical environments.

Protocol:

• Sample Preparation: Dissolve a small amount of the purified isomer in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer.

• Analysis: The coupling constants between the protons on C1 and C2 in the ¹H NMR spectrum are indicative of the cis or trans relationship. In the trans isomer, a larger coupling constant is expected due to the diaxial relationship of the protons in the most stable conformation. The chemical shifts in both ¹H and ¹³C spectra will also differ between the diastereomers.

The specific rotation of each purified enantiomer should be determined to confirm its optical activity.

Protocol:

• Instrumentation: A polarimeter.

• Sample Preparation: Prepare a solution of the purified enantiomer in a suitable solvent (e.g., chloroform) at a known concentration.

• Measurement: Measure the observed rotation of the solution using the polarimeter.

• Calculation: Calculate the specific rotation using the formula: [α] = α / (l × c), where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL. The enantiomers should have equal and opposite specific rotations.

Conclusion

The stereochemistry of 2-chlorocyclopentanol is a critical aspect for its application in research and development, particularly in the synthesis of chiral drugs. This guide has provided a detailed overview of the IUPAC nomenclature and stereochemical relationships of the four stereoisomers. While a complete set of experimentally determined quantitative data for each isomer is not currently available, the outlined experimental protocols for stereoselective synthesis, chiral separation, and characterization provide a clear roadmap for researchers to obtain this vital information. The application of these methods will enable the preparation and validation of enantiomerically pure 2-chlorocyclopentanol isomers, facilitating their use as valuable chiral building blocks in organic synthesis.

Commercial Availability and Synthetic Pathways of Enantiopure 2-Chlorocyclopentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability, synthesis, and resolution of enantiopure 2-Chlorocyclopentanol. This chiral building block is a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry for the development of prostaglandin (B15479496) analogs.[1] This document outlines key suppliers, physical and chemical properties, detailed experimental protocols, and the role of this compound in synthetic chemistry.

Commercial Availability

Enantiopure (1S,2R)-2-Chlorocyclopentanol is commercially available from various suppliers, primarily for research and development purposes. The typical purity offered is around 95%. The following table summarizes the available information from a selection of suppliers.

Supplier	Product Name	CAS No.	Purity	Available Quantities
Smolecule	(1S,2R)-2-Chloro-cyclopentanol	20377-80-4	-	-
Parchem	(1S,2R)-2-Chloro-cyclopentanol	5950-19-6	-	-
Key Organics	trans-2-Chlorocyclopentanol	20377-80-4	>95%	0.25 g, 1 g, 5 g
Simson Pharma Limited	(1S,2R)-2-chloro-cyclopentanol	20377-80-4	-	Custom Synthesis
Pharmaffiliates	trans-2-Chlorocyclopentanol	20377-80-4	-	-
BLD Pharm	trans-2-Chlorocyclopentanol	20377-80-4	-	-
LookChem	(1S,2R)-2-Chloro-cyclopentanol	20377-80-4	95%	5 g, 10 g
ChemicalBook	(1S,2R)-2-CHLORO-CYCLOPENTANOL	20377-80-4	-	-

Physicochemical Properties

The physical and chemical properties of 2-Chlorocyclopentanol are crucial for its application in synthesis. While specific data for the pure enantiomers are not widely reported, the properties of the racemic trans-isomer are available.

Property	Value
Molecular Formula	C₅H₉ClO
Molecular Weight	120.58 g/mol [2][3]
Boiling Point	84 °C
Density	1.174 g/cm³ (at 6 °C)[3]
Appearance	-
Melting Point	Not available for enantiopure forms
Specific Rotation ([α]D)	Not available for enantiopure forms

Synthesis and Resolution of Enantiopure 2-Chlorocyclopentanol

The preparation of enantiopure 2-Chlorocyclopentanol typically involves the synthesis of the racemic mixture followed by a kinetic resolution step.

Synthesis of Racemic trans-2-Chlorocyclopentanol

A common method for the synthesis of racemic trans-2-Chlorocyclopentanol is the addition of hypochlorous acid to cyclopentene (B43876).[4] This reaction proceeds via an anti-addition mechanism, yielding the trans product.[4]

Materials:

• Cyclopentene

• Hydrochloric acid

• Sodium hypochlorite (B82951) solution

• Diethyl ether

• Sodium bicarbonate

• Magnesium sulfate

• Standard laboratory glassware

Procedure:

• A solution of cyclopentene in diethyl ether is prepared in a reaction vessel equipped with a stirrer and cooled in an ice bath.

• An aqueous solution of hypochlorous acid, freshly prepared by acidifying a sodium hypochlorite solution with hydrochloric acid, is added dropwise to the cyclopentene solution with vigorous stirring.

• The reaction mixture is stirred for several hours at low temperature.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with a saturated sodium bicarbonate solution and then with brine.

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield crude racemic trans-2-Chlorocyclopentanol.

• The crude product can be purified by distillation under reduced pressure.

Lipase-Catalyzed Kinetic Resolution

Kinetic resolution using lipases is an efficient method to separate the enantiomers of racemic 2-Chlorocyclopentanol. This method relies on the differential rate of acylation of the two enantiomers catalyzed by a lipase (B570770). Typically, the (R)-enantiomer is acylated faster, leaving the unreacted (S)-enantiomer in high enantiomeric excess. Pseudomonas cepacia lipase (PSL) and Candida antarctica lipase B (CALB) are commonly used for this purpose, with vinyl acetate (B1210297) as the acylating agent.

Materials:

• Racemic trans-2-Chlorocyclopentanol

• Pseudomonas cepacia lipase (Amano Lipase PS) or Candida antarctica lipase B (Novozym 435)

• Vinyl acetate

• Anhydrous organic solvent (e.g., hexane, toluene)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a solution of racemic trans-2-Chlorocyclopentanol in an anhydrous organic solvent, add the lipase.

• Add vinyl acetate as the acylating agent. The molar ratio of the substrate to acylating agent may need to be optimized.

• The reaction mixture is stirred at a controlled temperature (e.g., room temperature or slightly elevated).

• The progress of the reaction is monitored by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) to determine the enantiomeric excess (e.e.) of the remaining alcohol and the formed ester.

• The reaction is stopped at approximately 50% conversion to achieve high e.e. for both the unreacted alcohol and the acylated product.

• The enzyme is removed by filtration.

• The solvent is evaporated, and the resulting mixture of the acylated enantiomer and the unreacted alcohol enantiomer is separated by column chromatography on silica (B1680970) gel.

• The acylated enantiomer can be hydrolyzed back to the alcohol using a base (e.g., sodium hydroxide) in a suitable solvent system (e.g., methanol/water).

Application in Drug Development: Synthesis of Prostaglandins (B1171923)

Enantiopure 2-Chlorocyclopentanol is a key chiral building block for the synthesis of prostaglandins and their analogs.[1] Prostaglandins are a class of lipid compounds with diverse physiological effects, and their synthetic analogs are used in various therapeutic areas. The chirality of the cyclopentane (B165970) core is crucial for the biological activity of these molecules.

The synthesis of prostaglandins often involves the nucleophilic displacement of the chloride in enantiopure 2-Chlorocyclopentanol to introduce one of the side chains, while the hydroxyl group serves as a handle for the introduction of the second side chain.

Visualizations

Experimental Workflow for Synthesis and Resolution

Caption: Workflow for the synthesis of racemic trans-2-Chlorocyclopentanol and its subsequent enzymatic kinetic resolution to obtain the pure enantiomers.

Role in Prostaglandin Synthesis

Caption: Simplified logical relationship illustrating the use of enantiopure 2-Chlorocyclopentanol as a chiral starting material for the synthesis of prostaglandin analogs.

References

• 1. A concise and scalable chemoenzymatic synthesis of prostaglandins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy (1S,2R)-2-Chloro-cyclopentanol | 20377-80-4 [smolecule.com]
• 3. (1S,2R)-2-CHLORO-CYCLOPENTANOL CAS#: 20377-80-4 [m.chemicalbook.com]
• 4. (1S,2R)-2-Chloro-cyclopentanol | 20377-80-4 | Benchchem [benchchem.com]

An In-depth Technical Guide to the Stereochemistry of 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chlorocyclopentanol, a halogenated cyclic alcohol, presents a fascinating case study in stereochemistry, with significant implications for asymmetric synthesis and the development of novel therapeutics. This technical guide provides a comprehensive analysis of the stereoisomerism of 2-chlorocyclopentanol, detailing the synthesis, separation, and characterization of its four distinct stereoisomers. The document includes a thorough presentation of quantitative data, detailed experimental protocols, and visualizations of key chemical pathways to serve as a valuable resource for professionals in the fields of chemical research and drug development.

Introduction to the Stereochemistry of 2-Chlorocyclopentanol

2-Chlorocyclopentanol possesses two chiral centers at carbon 1 (C1), bearing the hydroxyl group, and carbon 2 (C2), bearing the chlorine atom. This results in the existence of four possible stereoisomers, which can be classified into two pairs of enantiomers. The relative orientation of the hydroxyl and chloro substituents on the cyclopentane (B165970) ring defines the diastereomeric relationship between these pairs: cis and trans.

The four stereoisomers are:

• (1R,2R)-2-chlorocyclopentanol and (1S,2S)-2-chlorocyclopentanol : This pair of enantiomers has a trans configuration, with the hydroxyl and chloro groups on opposite faces of the cyclopentane ring.

• (1R,2S)-2-chlorocyclopentanol and (1S,2R)-2-chlorocyclopentanol : This pair of enantiomers has a cis configuration, with the hydroxyl and chloro groups on the same face of the cyclopentane ring.

The distinct three-dimensional arrangements of these stereoisomers lead to differences in their physical, chemical, and biological properties, making their selective synthesis and characterization a critical aspect of stereoselective chemistry.

Physicochemical Properties of 2-Chlorocyclopentanol Stereoisomers

While experimentally determined data for each isolated stereoisomer is not extensively available in the public domain, computed properties and data for the cis and trans diastereomeric mixtures provide valuable insights. It is important to note that enantiomeric pairs will have identical physical properties such as boiling point and density, but will differ in their optical rotation.

Property	trans-2-Chlorocyclopentanol (B11927236) (racemic mixture)	cis-2-Chlorocyclopentanol (racemic mixture)	General 2-Chlorocyclopentanol
Molecular Formula	C₅H₉ClO	C₅H₉ClO	C₅H₉ClO
Molecular Weight	120.58 g/mol [1]	120.58 g/mol [2]	120.58 g/mol [3]
Boiling Point	198.2 °C at 760 mmHg (Predicted)[4]	Not specified	Not specified
Density	1.17 g/cm³ (Predicted)[4]	Not specified	Not specified
Flash Point	73.7 °C (Predicted)[4]	Not specified	Not specified
pKa	14.27 ± 0.40 (Predicted)[5]	Not specified	Not specified
LogP	1.13860 (Predicted)[4]	1.1 (Computed)[2]	1.1 (Computed)[3]
Vapor Pressure	0.0919 mmHg at 25°C (Predicted)[4]	Not specified	Not specified

Synthesis of 2-Chlorocyclopentanol Stereoisomers

The synthesis of 2-chlorocyclopentanol stereoisomers can be approached through methods that control either diastereoselectivity (cis vs. trans) or enantioselectivity.

Diastereoselective Synthesis of trans-2-Chlorocyclopentanol

A common method for the synthesis of trans-2-chlorocyclopentanol involves the reaction of cyclopentene (B43876) with a source of hypochlorous acid (HOCl), often generated in situ. This reaction proceeds via a halohydrin formation mechanism, which typically results in anti-addition of the chloro and hydroxyl groups across the double bond, leading to the trans product.

This procedure details the generation of monochlorourea, which then reacts with cyclopentene to yield trans-2-chlorocyclopentanol.

Materials:

• Urea (2.5 moles)

• Reprecipitated calcium carbonate (1.25 moles)

• Water

• Chlorine gas

• Ice

• Glacial acetic acid

• Cyclopentene (2.0 moles)

• Sodium chloride

• Ether

• Anhydrous sodium sulfate

Procedure:

• A mixture of urea, calcium carbonate, and water is prepared in a three-necked flask and cooled in an ice-salt bath.

• Chlorine gas is bubbled through the vigorously stirred mixture at 0–15 °C until the desired weight increase is achieved.

• Water is added, and the mixture is filtered to obtain a cold filtrate containing monochlorourea.

• The monochlorourea solution is transferred to a separate flask and cooled in an ice-salt bath.

• Ice, glacial acetic acid, and cyclopentene are added to the flask.

• The mixture is stirred vigorously in an ice bath until the cyclopentene layer disappears and a heavy oil forms (approximately 12-15 hours).

• The solution is saturated with sodium chloride and steam distilled to collect the 2-chlorocyclopentanol.

• The distillate is saturated with sodium chloride, and the oily layer is separated. The aqueous layer is extracted with ether.

• The combined organic layers are washed with saturated sodium chloride solution and dried over anhydrous sodium sulfate.

• The ether is removed by distillation, and the product is purified by vacuum distillation.

Expected Yield: 52–56% of trans-2-chlorocyclopentanol.

Stereoselective Synthesis of cis-2-Chlorocyclopentanol

The synthesis of the cis-isomers is less straightforward. One potential route involves the ring-opening of cyclopentene oxide with a chloride source under conditions that favor syn-addition, though anti-addition is more common. Alternatively, stereospecific routes starting from chiral precursors can be employed.

Enantioselective Synthesis and Separation

Obtaining enantiomerically pure 2-chlorocyclopentanol requires either enantioselective synthesis or the separation of a racemic mixture.

• Enantioselective Synthesis: This can be achieved by using chiral catalysts or reagents that favor the formation of one enantiomer over the other. For example, the asymmetric epoxidation of cyclopentene followed by stereospecific ring-opening with a chloride nucleophile can yield an enantiomerically enriched product.[6]

• Chiral Separation: Racemic mixtures of the cis and trans diastereomers can be separated into their constituent enantiomers using techniques such as chiral High-Performance Liquid Chromatography (HPLC).[7][8] This method utilizes a chiral stationary phase that interacts differently with each enantiomer, leading to different retention times and allowing for their separation. The choice of the chiral stationary phase and the mobile phase is crucial for achieving good resolution.[9][10]

Spectroscopic Characterization

Spectroscopic methods are essential for the structural elucidation and differentiation of the 2-chlorocyclopentanol stereoisomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can be used to distinguish between the cis and trans diastereomers based on differences in chemical shifts and coupling constants. The relative stereochemistry of the protons on C1 and C2 will result in distinct splitting patterns and coupling constants. While specific data for each pure enantiomer is scarce, analysis of the racemic diastereomers provides valuable structural information. Conformational analysis of the related 2-chlorocyclopentanone (B1584037) by ¹H NMR has shown that the coupling constants are sensitive to the solvent, which can provide information about the conformational equilibrium.[11]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in 2-chlorocyclopentanol, namely the hydroxyl (O-H) and carbon-chlorine (C-Cl) bonds. The O-H stretching vibration will appear as a broad band in the region of 3200-3600 cm⁻¹, while the C-Cl stretch will be observed in the fingerprint region, typically between 600 and 800 cm⁻¹. While the IR spectra of the enantiomers are identical, there may be subtle differences in the fingerprint region between the cis and trans diastereomers due to their different symmetries and vibrational modes.

Optical Activity

Optical rotation is the key physical property that distinguishes between enantiomers. The specific rotation of a chiral compound is a characteristic value that can be used to determine its enantiomeric purity. Enantiomers will rotate plane-polarized light to an equal extent but in opposite directions. A racemic mixture will have an optical rotation of zero. The specific rotation values for the individual enantiomers of 2-chlorocyclopentanol are not widely reported and would need to be determined experimentally after their successful separation.

Logical Relationships and Workflows

Stereoisomer Relationship Diagram

References

• 1. trans-2-Chlorocyclopentanol | C5H9ClO | CID 11788295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-2-Chloro-cyclopentanol | C5H9ClO | CID 26974844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Chlorocyclopentanol | C5H9ClO | CID 545331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (1S,2R)-2-Chloro-cyclopentanol｜lookchem [lookchem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. (1S,2R)-2-Chloro-cyclopentanol | 20377-80-4 | Benchchem [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 9. researchgate.net [researchgate.net]
• 10. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Conformational analysis of 2-halocyclopentanones by NMR and IR spectroscopies and theoretical calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

physical and chemical properties of trans-2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of trans-2-Chlorocyclopentanol, a versatile intermediate in organic synthesis. The information presented herein is intended to support research and development activities in the chemical and pharmaceutical industries.

Core Physical and Chemical Properties

trans-2-Chlorocyclopentanol is a halogenated cyclic alcohol. Its key physical and chemical identifiers are summarized below.

Property	Value	Source
Molecular Formula	C₅H₉ClO	PubChem[1]
Molecular Weight	120.58 g/mol	PubChem[1]
IUPAC Name	trans-(1R,2R)-2-chlorocyclopentan-1-ol	PubChem[1]
CAS Number	20377-80-4	BLD Pharm[2]
Boiling Point	81-82 °C at 15 mmHg	-
Refractive Index	nD25 1.4770	-
XLogP3	1.1	PubChem[1]
Hydrogen Bond Donor Count	1	PubChem[3]
Hydrogen Bond Acceptor Count	1	PubChem[3]
Topological Polar Surface Area	20.2 Ų	PubChem[1]
Heavy Atom Count	7	Guidechem[4]
Monoisotopic Mass	120.0341926 Da	PubChem[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of trans-2-Chlorocyclopentanol.

Spectrum Type	Data Availability
¹H NMR	Predicted spectra are available.[4]
¹³C NMR	Predicted spectra are available.[4]
Mass Spectrometry (GC-MS)	Available through the NIST Mass Spectrometry Data Center.[1]
Infrared (IR) Spectroscopy	Vapor phase IR spectra are available.[1]

Chemical Synthesis and Reactivity

trans-2-Chlorocyclopentanol can be synthesized through several routes and participates in various chemical transformations.

Synthesis of trans-2-Chlorocyclopentanol

A common method for the preparation of trans-2-Chlorocyclopentanol is the reaction of cyclopentene (B43876) with monochlorourea in the presence of water.

Caption: Synthesis of trans-2-Chlorocyclopentanol from cyclopentene.

Experimental Protocol: Synthesis from Cyclopentene

• Preparation of Monochlorourea Solution: In a reaction vessel equipped with a stirrer, thermometer, and gas inlet, a suspension of urea (B33335) in water is prepared. Chlorine gas is bubbled through the suspension while maintaining the temperature at 0-5 °C with vigorous stirring until the appropriate amount of chlorine is absorbed.

• Reaction with Cyclopentene: Cyclopentene is added to the freshly prepared monochlorourea solution. The mixture is stirred vigorously at a low temperature (typically 0-10 °C) for several hours until the reaction is complete, which can be monitored by the disappearance of the cyclopentene layer.

• Workup and Purification: The reaction mixture is saturated with sodium chloride. The product is then isolated by steam distillation. The distillate is saturated with sodium chloride, and the organic layer is separated. The aqueous layer is extracted with a suitable solvent (e.g., ether). The combined organic layers are dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation to yield pure trans-2-Chlorocyclopentanol.

Key Chemical Reactions

trans-2-Chlorocyclopentanol can undergo several important chemical transformations, primarily involving the hydroxyl and chloro functional groups.

Caption: Key reactions of trans-2-Chlorocyclopentanol.

Experimental Protocol: Epoxidation with Sodium Hydride

• Reaction Setup: To a solution of trans-2-Chlorocyclopentanol in an anhydrous aprotic solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon), sodium hydride (as a 60% dispersion in mineral oil) is added portion-wise at 0 °C.

• Reaction Conditions: The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography (TLC) until the starting material is consumed. The reaction typically results in the intramolecular Williamson ether synthesis to form cyclopentene oxide.

• Workup and Purification: The reaction is carefully quenched with water or a saturated aqueous solution of ammonium (B1175870) chloride. The product is extracted with an organic solvent, and the combined organic layers are washed with brine, dried over an anhydrous drying agent, and concentrated under reduced pressure. The crude epoxide can be purified by distillation or chromatography.

Experimental Protocol: Tosylation with p-Toluenesulfonyl Chloride

• Reaction Setup: trans-2-Chlorocyclopentanol is dissolved in pyridine or a mixture of dichloromethane (B109758) and pyridine, and the solution is cooled to 0 °C. p-Toluenesulfonyl chloride (TsCl) is then added portion-wise.

• Reaction Conditions: The reaction mixture is stirred at 0 °C for several hours and then allowed to warm to room temperature. The progress of the reaction is monitored by TLC.

• Workup and Purification: Upon completion, the reaction is quenched with water or dilute hydrochloric acid. The product is extracted with an organic solvent, and the organic layer is washed successively with dilute acid, water, and brine. The organic layer is then dried and concentrated to yield the crude tosylate, which can be purified by recrystallization or chromatography.

Experimental Protocol: Mesylation with Methanesulfonyl Chloride

• Reaction Setup: Similar to tosylation, trans-2-Chlorocyclopentanol is dissolved in a suitable solvent such as dichloromethane, and a base like triethylamine (B128534) or pyridine is added. The solution is cooled to 0 °C, and methanesulfonyl chloride (MsCl) is added dropwise.

• Reaction Conditions: The reaction is typically stirred at 0 °C for a few hours. Progress is monitored by TLC.

• Workup and Purification: The workup procedure is analogous to that for tosylation. The reaction is quenched, the product extracted, and the organic layer is washed, dried, and concentrated. The resulting mesylate can be purified by appropriate methods if necessary.

Safety and Handling

trans-2-Chlorocyclopentanol should be handled with care, following standard laboratory safety procedures for chlorinated organic compounds.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

This document is intended for informational purposes only and does not constitute a warranty of any kind. Users should conduct their own investigations to determine the suitability of the information for their particular purposes.

References

• 1. trans-2-Chlorocyclopentanol | C5H9ClO | CID 11788295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 20377-80-4|trans-2-Chlorocyclopentanol|BLD Pharm [bldpharm.com]
• 3. cis-2-Chloro-cyclopentanol | C5H9ClO | CID 26974844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Cyclohexanol, 2-chloro-, trans- [webbook.nist.gov]

An In-depth Technical Guide to the Foundational Reactions of 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chlorocyclopentanol is a versatile bifunctional molecule that serves as a valuable building block in organic synthesis. Its strategic combination of a hydroxyl group and a chlorine atom on a five-membered ring allows for a diverse array of chemical transformations. This technical guide provides a comprehensive overview of the foundational reactions of 2-chlorocyclopentanol, including its synthesis, nucleophilic substitution at the chlorine center, reactions involving the hydroxyl group, and intramolecular cyclization. Detailed experimental protocols for key transformations are provided, along with tabulated quantitative data and mechanistic diagrams to facilitate a deeper understanding and practical application of its chemistry in research and drug development.

Synthesis of 2-Chlorocyclopentanol

The most common isomer, trans-2-chlorocyclopentanol (B11927236), is readily synthesized from cyclopentene (B43876). The synthesis involves the formation of a halohydrin through the addition of hypochlorous acid across the double bond.

Synthesis of trans-2-Chlorocyclopentanol from Cyclopentene

A reliable method for the preparation of trans-2-chlorocyclopentanol involves the in-situ generation of hypochlorous acid from monochlorourea.

Experimental Protocol:

A detailed procedure for the synthesis of trans-2-chlorocyclopentanol can be found in Organic Syntheses.[1] The process begins with the preparation of a monochlorourea solution by chlorinating a mixture of urea (B33335) and calcium carbonate in water at low temperatures. To this cold solution, glacial acetic acid and cyclopentene are added. The reaction mixture is stirred vigorously in an ice bath for an extended period, typically 12-15 hours, allowing for the slow addition of hypochlorous acid to the cyclopentene.

The workup involves steam distillation of the product from the reaction mixture. The distillate is saturated with sodium chloride, and the oily layer of trans-2-chlorocyclopentanol is separated. The aqueous layer is further extracted with ether to maximize recovery. The combined organic phases are dried over anhydrous sodium sulfate, and the ether is removed by distillation. The final product is purified by vacuum distillation.

Reactant/Reagent	Molar Ratio (vs. Cyclopentene)	Key Conditions	Typical Yield
Cyclopentene	1.0	Ice-salt bath (0-15 °C) during chlorination, then ice bath for 12-15 h	52-56%[1]
Urea	1.25	-	-
Calcium Carbonate	0.625	-	-
Chlorine	~0.95 (by weight gain)	-	-
Glacial Acetic Acid	-	Added with cyclopentene	-

Reaction Pathway for the Synthesis of trans-2-Chlorocyclopentanol

Caption: Synthesis of trans-2-chlorocyclopentanol via a chloronium ion intermediate.

Reactions at the Chlorine-Bearing Carbon

The chlorine atom in 2-chlorocyclopentanol is a good leaving group, making the adjacent carbon atom susceptible to nucleophilic attack. This allows for the introduction of a wide range of functional groups.

Nucleophilic Substitution

2-Chlorocyclopentanol undergoes SN2 reactions with various nucleophiles. The stereochemistry of the reaction typically proceeds with inversion of configuration at the carbon center.

General Experimental Protocol for Nucleophilic Substitution (Example with Azide):

In a round-bottom flask, 2-chlorocyclopentanol is dissolved in a polar aprotic solvent such as dimethylformamide (DMF). Sodium azide (B81097) is added, and the mixture is heated. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is cooled, and the product is isolated by extraction after an aqueous workup.

Nucleophile	Reagent	Solvent	Temperature (°C)	Product
Azide	NaN₃	DMF	60-80	2-Azidocyclopentanol
Phenoxide	NaOPh	DMF	50-100	2-Phenoxycyclopentanol
Cyanide	NaCN	DMSO	60-80	2-Cyanocyclopentanol
Thiolate	NaSPh	DMF	25-50	2-(Phenylthio)cyclopentanol

Logical Workflow for Nucleophilic Substitution

Caption: Workflow for nucleophilic substitution on 2-chlorocyclopentanol.

Reactions Involving the Hydroxyl Group

The secondary alcohol functionality of 2-chlorocyclopentanol can be readily transformed through oxidation, reduction (of the corresponding ketone), and etherification.

Oxidation to 2-Chlorocyclopentanone (B1584037)

The hydroxyl group can be oxidized to a ketone using various oxidizing agents. The Swern oxidation is a mild and effective method that avoids harsh conditions. Spectroscopic data for the product, 2-chlorocyclopentanone, is available, including NMR, IR, and MS.[2][3][4][5][6]

Experimental Protocol (Swern Oxidation):

A solution of oxalyl chloride in dichloromethane (B109758) is cooled to -78 °C under an inert atmosphere. A solution of dimethyl sulfoxide (B87167) (DMSO) in dichloromethane is added dropwise, followed by a solution of 2-chlorocyclopentanol in dichloromethane. After stirring for a short period, triethylamine (B128534) is added. The reaction is allowed to warm to room temperature, and the product is isolated by an aqueous workup and extraction.

Oxidizing Agent	Key Conditions	Product
DMSO, (COCl)₂, Et₃N (Swern)	-78 °C to room temperature	2-Chlorocyclopentanone
Pyridinium chlorochromate (PCC)	CH₂Cl₂, room temperature	2-Chlorocyclopentanone

Swern Oxidation Pathway

Caption: Mechanism of the Swern oxidation of 2-chlorocyclopentanol.

Reduction of 2-Chlorocyclopentanone

The ketone product from oxidation can be reduced back to 2-chlorocyclopentanol. The stereochemical outcome of this reduction can be influenced by the choice of reducing agent.

Experimental Protocol (Sodium Borohydride (B1222165) Reduction):

2-Chlorocyclopentanone is dissolved in a protic solvent like methanol (B129727) or ethanol. Sodium borohydride is added portion-wise at 0 °C. The reaction is stirred until completion (monitored by TLC). The reaction is quenched, and the product is isolated by extraction.

Reducing Agent	Solvent	Stereoselectivity	Product
NaBH₄	Methanol	Mixture of cis and trans isomers	2-Chlorocyclopentanol
LiAlH₄	Diethyl ether	-	2-Chlorocyclopentanol

Williamson Ether Synthesis

The hydroxyl group of 2-chlorocyclopentanol can be deprotonated with a strong base to form an alkoxide, which can then react with an alkyl halide to form an ether. This classic SN2 reaction is a versatile method for preparing a variety of ethers.[7][8]

Experimental Protocol (Example with Phenol):

A more general procedure involves the reaction of a phenol (B47542) with an alkyl halide.[3] In a round-bottom flask, a phenol (e.g., p-cresol) is dissolved in an aqueous solution of potassium hydroxide (B78521) to form the phenoxide. 2-Chlorocyclopentanol would be added, and the mixture would be heated to reflux. After cooling and acidification, the ether product would be isolated. A non-aqueous alternative involves using a strong base like sodium hydride in an aprotic solvent like DMF or THF to deprotonate the alcohol, followed by the addition of the alkyl halide.[2]

Alcohol/Phenol	Alkyl Halide	Base	Solvent	Product
2-Chlorocyclopentanol	Methyl Iodide	NaH	THF	2-Chloro-1-methoxycyclopentane
Phenol	2-Chlorocyclopentanol	KOH	Water	2-Phenoxycyclopentanol

Intramolecular Reactions: Epoxide Formation

In the presence of a base, 2-chlorocyclopentanol can undergo an intramolecular SN2 reaction to form cyclopentene oxide. This reaction is particularly efficient for the trans isomer, where the hydroxyl group and the chlorine atom can adopt an anti-periplanar conformation, which is ideal for backside attack. The rate of this ring closure is notably faster than the analogous reaction in the cyclohexane (B81311) series.[5]

Experimental Protocol:

trans-2-chlorocyclopentanol is treated with an aqueous solution of a strong base, such as sodium hydroxide. The reaction mixture is typically heated to facilitate the cyclization. The volatile cyclopentene oxide can be isolated by distillation from the reaction mixture.

Intramolecular Cyclization to Cyclopentene Oxide

Caption: Base-induced formation of cyclopentene oxide from trans-2-chlorocyclopentanol.

Further Transformations

The versatility of 2-chlorocyclopentanol and its derivatives makes them valuable intermediates in the synthesis of more complex molecules.

Grignard Reactions with 2-Chlorocyclopentanone

2-Chlorocyclopentanone can react with Grignard reagents to form tertiary alcohols. The Grignard reagent will add to the carbonyl group, and a subsequent acidic workup will protonate the resulting alkoxide.

Experimental Protocol (Example with Phenylmagnesium Bromide):

A solution of 2-chlorocyclopentanone in anhydrous diethyl ether is added dropwise to a solution of phenylmagnesium bromide in ether at low temperature. The reaction is stirred and then quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The tertiary alcohol product is isolated by extraction.

Synthesis of 2-Aminocyclopentanol

2-Aminocyclopentanol can be synthesized from 2-chlorocyclopentanol via a two-step process involving nucleophilic substitution with azide followed by reduction.

Experimental Protocol:

• Azide Formation: As described in Section 2.1, 2-chlorocyclopentanol is reacted with sodium azide in DMF to yield 2-azidocyclopentanol.

• Reduction: The resulting 2-azidocyclopentanol is then reduced to 2-aminocyclopentanol. A common method for this transformation is catalytic hydrogenation using palladium on carbon (Pd/C) as the catalyst under a hydrogen atmosphere.

Conclusion

2-Chlorocyclopentanol is a readily accessible and highly versatile synthetic intermediate. The strategic placement of its chloro and hydroxyl functionalities allows for a wide range of predictable and high-yielding transformations. This guide has provided an in-depth overview of its foundational reactions, complete with detailed experimental protocols and quantitative data, to serve as a valuable resource for chemists in academia and industry. The ability to selectively manipulate either functional group or to utilize their proximity for intramolecular reactions underscores the importance of 2-chlorocyclopentanol in the synthetic chemist's toolbox for the construction of complex cyclopentane-containing molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. scholarship.richmond.edu [scholarship.richmond.edu]
• 3. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 4. Cyclopentene oxide(285-67-6) 1H NMR [m.chemicalbook.com]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. spectrabase.com [spectrabase.com]
• 7. Cyclopentene(142-29-0) 13C NMR [m.chemicalbook.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and Historical Synthesis of 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery and historical synthesis of 2-chlorocyclopentanol, a valuable intermediate in organic synthesis. The document details the evolution of its preparation, from early methods to more refined procedures, presenting key experimental protocols and quantitative data to support research and development.

Historical Context and Discovery

The synthesis of chlorohydrins, organic compounds containing both a chlorine atom and a hydroxyl group on adjacent carbon atoms, dates back to the 19th century. While a singular "discovery" of 2-chlorocyclopentanol is not explicitly documented, its preparation is part of the broader exploration of cyclopentane (B165970) chemistry. Early investigations into the functionalization of five-membered rings laid the groundwork for the synthesis of this and related compounds. Key historical syntheses reported in the late 19th and early 20th centuries mark the initial availability of 2-chlorocyclopentanol to the scientific community. These early methods, though often lacking the efficiency and stereocontrol of modern techniques, were foundational to the field.

Key Synthetic Methodologies

Several synthetic routes to 2-chlorocyclopentanol have been reported over the years, each with its own advantages and limitations. The primary approaches involve the chlorination of cyclopentene (B43876) derivatives or the substitution of a diol.

Synthesis from Cyclopentene and Monochlorourea

A well-documented and reliable method for the preparation of trans-2-chlorocyclopentanol (B11927236) involves the reaction of cyclopentene with monochlorourea. This method, detailed in Organic Syntheses, provides a good yield of the trans isomer.

Experimental Protocol:

A solution of monochlorourea is prepared by bubbling chlorine gas through a cooled aqueous suspension of urea (B33335) and calcium carbonate. The resulting filtrate, containing monochlorourea, is then reacted with cyclopentene in the presence of acetic acid and ice. The reaction mixture is stirred for an extended period, typically 12-15 hours, allowing for the formation of the chlorohydrin. The product is isolated by steam distillation, followed by extraction with ether and fractional distillation under reduced pressure.

Synthesis from 1,2-Cyclopentanediol (B3024943)

An alternative approach to 2-chlorocyclopentanol involves the reaction of 1,2-cyclopentanediol with a chlorinating agent. Both dry hydrogen chloride and thionyl chloride have been reported for this transformation. This method offers a different starting point for the synthesis, which can be advantageous depending on the availability of the precursor.

Addition of Hypochlorous Acid to Cyclopentene

The direct addition of hypochlorous acid to cyclopentene is another established method for the synthesis of 2-chlorocyclopentanol. This reaction typically proceeds via an anti-addition mechanism, leading to the formation of the trans isomer.

Quantitative Data Summary

The following table summarizes the quantitative data for the synthesis of trans-2-chlorocyclopentanol from cyclopentene and monochlorourea, as reported in Organic Syntheses.

Parameter	Value
Yield	52-56%
Boiling Point	81-82 °C at 15 mmHg
Refractive Index (n_D^25)	1.4770

Stereochemical Considerations

2-Chlorocyclopentanol possesses two chiral centers, giving rise to four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). The (1R,2R) and (1S,2S) isomers are enantiomers of each other and constitute the trans diastereomer. The (1R,2S) and (1S,2R) isomers are also enantiomers and make up the cis diastereomer. The stereochemical outcome of the synthesis is highly dependent on the chosen method. For instance, the addition of hypochlorous acid to cyclopentene results in the preferential formation of the trans isomer due to the anti-addition mechanism.[1]

Visualizing Synthetic Pathways

The following diagrams illustrate the key synthetic routes to 2-chlorocyclopentanol.

Caption: Key synthetic routes to 2-Chlorocyclopentanol.

Conclusion

The synthesis of 2-chlorocyclopentanol has a rich history, with several methods being developed over the past century. The choice of synthetic route depends on factors such as the desired stereoisomer, the availability of starting materials, and the required scale of the reaction. The detailed experimental protocol for the synthesis from cyclopentene and monochlorourea provides a robust and well-characterized method for obtaining the trans isomer. Further research into the historical literature can provide additional insights into the early development of this important synthetic intermediate.

References

• 1. Chlorohydrin-Wuxi Ginkgo Plastic Industry Co.,Ltd [chlorohydrin.com]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Chlorocyclopentanol as a Chiral Building Block for Prostaglandins

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Prostaglandins (B1171923) are a class of lipid compounds that exhibit a wide range of physiological activities, making them crucial targets in drug discovery and development. A key challenge in the total synthesis of prostaglandins is the stereocontrolled construction of the cyclopentane (B165970) core bearing multiple chiral centers. The use of small, enantiomerically pure building blocks provides an efficient strategy to introduce the desired stereochemistry early in the synthetic sequence. This document outlines the application of trans-2-chlorocyclopentanol (B11927236) as a versatile chiral synthon for the synthesis of prostaglandins, focusing on its preparation, enzymatic resolution, and conversion to key intermediates such as the Corey lactone.

The fundamental approach involves the preparation of racemic trans-2-chlorocyclopentanol, followed by enzymatic kinetic resolution to obtain the desired enantiomer. This chiral chlorohydrin is then converted to the corresponding epoxide, a versatile intermediate that can be elaborated into the Corey lactone, a cornerstone in many prostaglandin (B15479496) syntheses.

Overall Synthetic Workflow

The following diagram illustrates the general synthetic pathway from cyclopentene (B43876) to the Corey lactone diol, a key prostaglandin precursor, using 2-chlorocyclopentanol as a chiral building block.

Caption: Synthetic pathway from cyclopentene to Corey lactone diol.

Experimental Protocols

Protocol 1: Synthesis of Racemic trans-2-Chlorocyclopentanol

This protocol describes the synthesis of racemic trans-2-chlorocyclopentanol from cyclopentene via the addition of hypochlorous acid.

Materials:

• Cyclopentene

• Urea (B33335)

• Chlorine gas

• Ice

• Sodium chloride

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Prepare a suspension of monochlorourea in situ by bubbling chlorine gas (approx. 2.0 moles) into a vigorously stirred mixture of urea and water at 0-15°C.

• Add cyclopentene (approx. 2.0 moles) to the monochlorourea suspension while maintaining the temperature in an ice bath.

• Continue stirring for 12-15 hours, or until the cyclopentene layer disappears.

• Saturate the aqueous solution with sodium chloride and perform steam distillation to collect the crude 2-chlorocyclopentanol.

• Saturate the distillate with sodium chloride, separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with saturated sodium chloride solution, and dry over anhydrous sodium sulfate.

• Remove the ether by distillation and purify the product by vacuum distillation. The fraction collected at 81-82°C/15 mm Hg is trans-2-chlorocyclopentanol.[1]

Expected Yield: 52-56%[1]

Protocol 2: Enzymatic Kinetic Resolution of (±)-trans-2-Chlorocyclopentanol

This protocol describes the lipase-catalyzed kinetic resolution of racemic trans-2-chlorocyclopentanol to obtain the enantiomerically enriched alcohol and acetate (B1210297). This method is based on protocols for similar 2-substituted cyclopentanols.[2]

Materials:

• Racemic trans-2-chlorocyclopentanol

• Immobilized Lipase (e.g., Novozym 435 from Candida antarctica B or Lipase PS from Pseudomonas cepacia)

• Vinyl acetate

• Diisopropyl ether (or other suitable organic solvent)

• Silica (B1680970) gel for chromatography

Procedure:

• To a solution of racemic trans-2-chlorocyclopentanol (1.0 eq) in diisopropyl ether, add vinyl acetate (1.5-2.0 eq).

• Add the immobilized lipase (e.g., 50-100 mg per mmol of substrate).

• Stir the suspension at room temperature (or a specified temperature, e.g., 30°C) and monitor the reaction progress by chiral GC or HPLC.

• The reaction should be stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed acetate.

• Filter off the enzyme and wash it with the solvent.

• Concentrate the filtrate under reduced pressure.

• Separate the unreacted (S)-alcohol from the (R)-acetate by column chromatography on silica gel.

Logical Relationship of Enzymatic Resolution:

Caption: Lipase selectively acylates the (R)-enantiomer.

Protocol 3: Synthesis of (R)-Cyclopentene Oxide

This protocol describes the conversion of enantiomerically pure (1R,2R)-2-chlorocyclopentanol to the corresponding epoxide.

Materials:

• (1R,2R)-2-chlorocyclopentanol

• Sodium hydride (NaH)

• Anhydrous diethyl ether or THF

Procedure:

• In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1R,2R)-2-chlorocyclopentanol in anhydrous diethyl ether.

• Cool the solution in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction by the slow addition of water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution carefully to obtain the crude cyclopentene oxide. Due to its volatility, purification is often performed by distillation.

Protocol 4: Elaboration to Corey Lactone Diol (Conceptual Pathway)

The synthesis of the Corey lactone diol from cyclopentene oxide involves a multi-step sequence. While a direct one-pot protocol is not established, the following represents a conceptual pathway based on known transformations in prostaglandin synthesis.

Key Transformations:

• Nucleophilic Opening of the Epoxide: The epoxide is opened with a nucleophile that will eventually become part of the lactone ring structure.

• Introduction of the Second Side Chain Precursor.

• Oxidation and Lactonization.

• Hydrolysis to the Diol.

A plausible route involves the ring-opening of the epoxide, followed by a series of reactions to build the necessary functionality for cyclization into the Corey lactone structure.

Data Presentation

Table 1: Representative Yields and Enantioselectivities in Enzymatic Resolution of 2-Substituted Cycloalkanols

Substrate	Enzyme	Acyl Donor	Solvent	Enantioselectivity (E)	Reference
trans-2-Cyanocyclopentanol	Lipase PS	Vinyl Acetate	Diisopropyl ether	>200	[2]
cis-2-Cyanocyclopentanol	Lipase PS	Vinyl Acetate	Diisopropyl ether	>200	[2]
trans-2-Methylhydrazinocyclopentanol	Novozym 435	Vinyl Acetate	Diethyl ether	>200	[2]

Table 2: Summary of Yields for Key Synthetic Steps

Transformation	Starting Material	Product	Typical Yield (%)	Reference(s)
Hypochlorous Acid Addition	Cyclopentene	trans-2-Chlorocyclopentanol	52-56	[1]
Epoxidation of Chlorohydrin	trans-2-Chlorocyclopentanol	Cyclopentene Oxide	High	General Knowledge
Multi-step Synthesis of Corey Lactone	Dicyclopentadiene Derivative	(-)-Corey Lactone Diol	High (for sequence)	[3]

Signaling Pathways and Logical Relationships

The synthesis of prostaglandins does not involve signaling pathways in the biological sense. However, the logical progression of the chemical synthesis can be visualized.

Diagram: Logical Flow of Prostaglandin Synthesis from a Chiral Building Block

Caption: General logic of a convergent prostaglandin synthesis.

References

• 1. Pot and time economies in the total synthesis of Corey lactone - Chemical Science (RSC Publishing) DOI:10.1039/C9SC05824A [pubs.rsc.org]
• 2. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic method of (-)-Corey lactone diol - Eureka | Patsnap [eureka.patsnap.com]

Synthesis of Chiral Ligands from 2-Chlorocyclopentanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of chiral ligands derived from 2-chlorocyclopentanol. The primary synthetic route involves the nucleophilic substitution of the chloro group by suitable nucleophiles, such as chiral amines or phosphines, to generate chiral amino alcohol or phosphino (B1201336) alcohol ligands. These ligands are valuable in asymmetric catalysis, facilitating the synthesis of enantiomerically enriched compounds, which are crucial in drug development and fine chemical production.

Application Notes

Chiral ligands derived from the 2-cyclopentanol scaffold create a well-defined stereochemical environment in metal-catalyzed reactions. The trans configuration of the substituents on the cyclopentane (B165970) ring is often preferred as it projects the coordinating groups in a way that effectively shields one face of the coordinated substrate, leading to high enantioselectivity.

1. Chiral Amino Alcohol Ligands:

The substitution of the chlorine atom in 2-chlorocyclopentanol with a chiral amine yields a chiral amino alcohol. These ligands are particularly effective in asymmetric additions of organometallic reagents to carbonyl compounds. For example, a ligand such as trans-2-(piperidin-1-yl)cyclopentanol can be synthesized and utilized in the enantioselective addition of diethylzinc (B1219324) to aldehydes, a key reaction for producing chiral secondary alcohols. While specific performance data for ligands directly synthesized from 2-chlorocyclopentanol is not extensively reported, analogous systems demonstrate the potential for high yields and enantiomeric excess.

2. Chiral Phosphino Alcohol Ligands:

The reaction of 2-chlorocyclopentanol with a phosphide (B1233454) nucleophile, such as lithium diphenylphosphide, can produce chiral phosphino alcohol ligands. These P,O-bidentate ligands are versatile in a range of transition metal-catalyzed reactions, including asymmetric hydrogenation, allylic alkylation, and cross-coupling reactions. The combination of a "hard" oxygen donor and a "soft" phosphorus donor allows for effective coordination to a variety of metal centers.

Experimental Protocols

The following protocols are based on established principles of nucleophilic substitution and are intended as a guide for the synthesis of chiral ligands from 2-chlorocyclopentanol. Optimization for specific substrates and desired ligands is recommended.

Protocol 1: Synthesis of trans-2-(Piperidin-1-yl)cyclopentanol (A Chiral Amino Alcohol Ligand)

This protocol outlines the synthesis of a chiral amino alcohol ligand via the nucleophilic substitution of 2-chlorocyclopentanol with piperidine (B6355638).

Materials:

• trans-2-Chlorocyclopentanol (B11927236)

• Piperidine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (anhydrous)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Standard glassware for organic synthesis under an inert atmosphere

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add trans-2-chlorocyclopentanol (1.0 eq.), anhydrous acetonitrile, and potassium carbonate (2.0 eq.).

• Addition of Nucleophile: Add piperidine (1.2 eq.) to the stirred suspension.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure trans-2-(piperidin-1-yl)cyclopentanol.

Expected Outcome:

Protocol 2: Synthesis of trans-2-(Diphenylphosphino)cyclopentanol (A Chiral Phosphino Alcohol Ligand)

This protocol describes the synthesis of a chiral phosphino alcohol ligand by reacting 2-chlorocyclopentanol with lithium diphenylphosphide.

Materials:

• trans-2-Chlorocyclopentanol

• Chlorodiphenylphosphine (B86185)

• Lithium wire or lithium sand

• Anhydrous tetrahydrofuran (B95107) (THF)

• Degassed, anhydrous solvents

• Standard Schlenk line equipment for air- and moisture-sensitive reactions

Procedure:

• Preparation of Lithium Diphenylphosphide: In a flame-dried Schlenk flask under an inert atmosphere, prepare a solution of lithium diphenylphosphide (LiPPh₂) by reacting chlorodiphenylphosphine with lithium metal in anhydrous THF.

• Reaction Setup: In a separate flame-dried Schlenk flask under an inert atmosphere, dissolve trans-2-chlorocyclopentanol (1.0 eq.) in anhydrous THF.

• Nucleophilic Substitution: Cool the solution of 2-chlorocyclopentanol to -78°C (dry ice/acetone bath). Slowly add the freshly prepared solution of lithium diphenylphosphide (1.1 eq.) via cannula.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir overnight. Monitor the reaction by TLC (visualized with a potassium permanganate (B83412) stain, as phosphines are often UV-inactive).

• Quenching: Carefully quench the reaction at 0°C by the slow addition of degassed water.

• Extraction: Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by chromatography on silica gel under an inert atmosphere to prevent oxidation of the phosphine.

Data Presentation

Quantitative data for the synthesis of chiral ligands directly from 2-chlorocyclopentanol is scarce in the literature. The following table provides representative data for the performance of a structurally analogous chiral amino alcohol ligand in a benchmark asymmetric reaction. This serves as an expected performance target for ligands synthesized via the described protocols.

Ligand	Application	Substrate	Product	Yield (%)	Enantiomeric Excess (ee, %)
Chiral Amino Alcohol	Enantioselective addition of Et₂Zn	Benzaldehyde	(S)-1-Phenyl-1-propanol	High	>90

Visualizations

Logical Workflow for Chiral Ligand Synthesis and Application

Caption: General workflow for the synthesis of chiral ligands and their use.

Signaling Pathway for Enantioselective Addition

Caption: Proposed catalytic cycle for enantioselective aldehyde alkylation.

Application of 2-Chlorocyclopentanol in the Synthesis of Pharmaceutical Intermediates

Introduction: 2-Chlorocyclopentanol serves as a versatile building block in the synthesis of various pharmaceutical intermediates, particularly in the development of antiviral agents. Its cyclopentane (B165970) core is a key structural motif in carbocyclic nucleoside analogues, which are a class of drugs that mimic natural nucleosides and interfere with viral replication. The presence of both a hydroxyl and a chloro group on the cyclopentane ring allows for a range of chemical transformations, making it a valuable starting material for the stereoselective synthesis of complex molecules. This document provides detailed application notes and protocols for the use of 2-chlorocyclopentanol in the synthesis of key pharmaceutical intermediates.

Synthesis of Carbocyclic Nucleoside Precursors

Carbocyclic nucleosides are a class of antiviral compounds where the furanose ring of natural nucleosides is replaced by a cyclopentane ring. This modification confers greater metabolic stability to the molecule. 2-Chlorocyclopentanol is a strategic starting material for the synthesis of key precursors to these antiviral agents.

Synthesis of (±)-2-Azido-cyclopentanol: A Key Intermediate

A crucial intermediate in the synthesis of many carbocyclic nucleosides is 2-azidocyclopentanol. The azide (B81097) group can be readily reduced to an amine, which is then used to construct the nucleobase portion of the final drug molecule. The synthesis of (±)-2-azido-cyclopentanol from (±)-trans-2-chlorocyclopentanol proceeds via a nucleophilic substitution reaction.

Reaction Scheme:

(±)-trans-2-Chlorocyclopentanol reacts with sodium azide in a polar aprotic solvent, such as dimethylformamide (DMF), to yield (±)-2-azido-cyclopentanol. The reaction proceeds with inversion of configuration at the carbon atom bearing the chlorine, resulting in the cis product.

Caption: Synthesis of 2-Azidocyclopentanol.

Experimental Protocol: Synthesis of (±)-cis-2-Azidocyclopentanol

• Materials:

  • (±)-trans-2-Chlorocyclopentanol

  • Sodium azide (NaN₃)

  • Dimethylformamide (DMF), anhydrous

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

• Procedure:

  • To a solution of (±)-trans-2-chlorocyclopentanol (1.0 eq) in anhydrous DMF, add sodium azide (1.5 eq).

  • Heat the reaction mixture to 80-90 °C and stir for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and pour it into water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica (B1680970) gel.

Data Presentation:

Reactant	Molar Mass ( g/mol )	Equivalents
(±)-trans-2-Chlorocyclopentanol	120.58	1.0
Sodium Azide	65.01	1.5

Product	Molar Mass ( g/mol )	Theoretical Yield
(±)-cis-2-Azidocyclopentanol	127.14	-

Reduction of 2-Azidocyclopentanol to 2-Aminocyclopentanol (B113218)

The synthesized 2-azidocyclopentanol can be readily reduced to the corresponding 2-aminocyclopentanol, another critical intermediate for nucleoside synthesis.

Reaction Scheme:

The reduction is typically carried out using a reducing agent such as lithium aluminum hydride (LiAlH₄) or by catalytic hydrogenation.

Caption: Reduction of 2-Azidocyclopentanol.

Experimental Protocol: Reduction of (±)-cis-2-Azidocyclopentanol

• Materials:

  • (±)-cis-2-Azidocyclopentanol

  • Lithium aluminum hydride (LiAlH₄) or Palladium on carbon (Pd/C) and Hydrogen gas (H₂)

  • Anhydrous tetrahydrofuran (B95107) (THF) or Ethanol

  • Sodium sulfate decahydrate (B1171855) (Na₂SO₄·10H₂O)

  • Celite®

• Procedure (using LiAlH₄):

  • To a stirred suspension of LiAlH₄ (1.5 eq) in anhydrous THF at 0 °C, add a solution of (±)-cis-2-azidocyclopentanol (1.0 eq) in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

  • Cool the reaction to 0 °C and quench by the sequential dropwise addition of water, 15% aqueous NaOH, and water.

  • Filter the resulting precipitate through a pad of Celite® and wash the filter cake with THF.

  • Concentrate the filtrate under reduced pressure to obtain the crude 2-aminocyclopentanol.

Synthesis of Cyclopentene (B43876) Oxide: A Precursor for Hydroxylated Intermediates

Cyclopentene oxide is another valuable intermediate that can be derived from 2-chlorocyclopentanol. It can be opened under various conditions to introduce two hydroxyl groups in a stereocontrolled manner, which is essential for the synthesis of certain pharmaceutical targets.

Intramolecular Cyclization of trans-2-Chlorocyclopentanol (B11927236)

trans-2-Chlorocyclopentanol can undergo an intramolecular Williamson ether synthesis upon treatment with a strong base to form cyclopentene oxide.[1][2]

Reaction Scheme:

The hydroxyl group is deprotonated by a base, and the resulting alkoxide attacks the adjacent carbon bearing the chlorine atom in an intramolecular Sₙ2 reaction.

Caption: Synthesis of Cyclopentene Oxide.

Experimental Protocol: Synthesis of Cyclopentene Oxide

• Materials:

  • trans-2-Chlorocyclopentanol

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous diethyl ether or THF

  • Ice bath

• Procedure:

  • Wash the sodium hydride dispersion with anhydrous hexanes to remove the mineral oil and suspend it in anhydrous diethyl ether.

  • Cool the suspension to 0 °C in an ice bath.

  • Add a solution of trans-2-chlorocyclopentanol (1.0 eq) in anhydrous diethyl ether dropwise to the stirred suspension of NaH.

  • After the addition, allow the mixture to warm to room temperature and stir for 12 hours.

  • Carefully quench the reaction by the slow addition of water.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous sodium sulfate, and carefully distill to obtain cyclopentene oxide. Caution: Cyclopentene oxide is volatile and potentially toxic. Handle in a well-ventilated fume hood.

Data Presentation:

Reactant	Molar Mass ( g/mol )	Equivalents
trans-2-Chlorocyclopentanol	120.58	1.0
Sodium Hydride	24.00	1.1

Product	Molar Mass ( g/mol )	Boiling Point (°C)
Cyclopentene Oxide	84.12	102

Conclusion

2-Chlorocyclopentanol is a readily available and versatile starting material for the synthesis of key pharmaceutical intermediates. Through straightforward chemical transformations such as nucleophilic substitution, reduction, and intramolecular cyclization, it provides access to valuable building blocks like 2-aminocyclopentanol and cyclopentene oxide. These intermediates are pivotal in the construction of carbocyclic nucleoside analogues, a critical class of antiviral drugs. The protocols outlined in this document provide a foundation for researchers and drug development professionals to utilize 2-chlorocyclopentanol in their synthetic endeavors.

References

• 1. Solved What major organic compound is created when | Chegg.com [chegg.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]

Stereoselective Synthesis of 2-Chlorocyclopentanol Derivatives: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the stereoselective synthesis of 2-chlorocyclopentanol derivatives. These compounds are valuable intermediates in organic synthesis and drug discovery, serving as chiral building blocks for more complex molecules, including carbocyclic nucleoside analogues with potential therapeutic applications.

Application Notes

2-Chlorocyclopentanol and its derivatives are versatile bifunctional molecules that are key starting materials in the synthesis of a variety of organic compounds. The presence of both a chlorine atom and a hydroxyl group on adjacent carbons in a cyclic framework allows for a range of chemical transformations. The stereochemistry of these functional groups is crucial for their application in the construction of stereochemically complex targets.

Key Applications in Drug Development:

• Chiral Building Blocks: The stereodefined arrangement of the chloro and hydroxyl groups makes these compounds ideal starting points for the synthesis of enantiomerically pure pharmaceuticals.

• Carbocyclic Nucleoside Analogues: Cyclopentane (B165970) rings can mimic the furanose ring of natural nucleosides. Derivatives of 3-(hydroxymethyl)cyclopentanol, which can be accessed from 2-chlorocyclopentanol, are used to synthesize carbocyclic nucleoside analogues with potent antiviral and anticancer properties.[1] These analogues often act by inhibiting DNA synthesis in rapidly dividing cancer cells or viral replication.[1]

• Prostaglandin Synthesis: The cyclopentane core is a fundamental structural motif in prostaglandins, which are lipid compounds with diverse hormone-like effects. Stereochemically defined cyclopentanol (B49286) derivatives are essential for the total synthesis of these biologically active molecules.

The stereoselective synthesis of 2-chlorocyclopentanol derivatives is typically achieved through two main strategies: the chlorination of cyclopentene (B43876) followed by hydration or the ring-opening of cyclopentene oxide. The choice of method dictates the relative stereochemistry of the resulting chlorohydrin.

Reaction Mechanisms and Stereochemistry

The predominant method for synthesizing trans-2-chlorocyclopentanol (B11927236) involves the electrophilic addition of chlorine and water to cyclopentene, which proceeds through a cyclic chloronium ion intermediate. The subsequent attack by a water molecule occurs from the face opposite to the chloronium ion, resulting in an anti-addition and the formation of the trans product.

Alternatively, the synthesis can proceed via the epoxidation of cyclopentene to form cyclopentene oxide, followed by acid-catalyzed ring-opening with a chloride source (e.g., HCl). This is also an anti-addition process, leading to the trans-isomer.

Caption: Reaction mechanism for the synthesis of trans-2-chlorocyclopentanol.

Experimental Protocols

The following protocols provide detailed procedures for the stereoselective synthesis of trans-2-chlorocyclopentanol.

Protocol 1: Synthesis of trans-2-Chlorocyclopentanol from Cyclopentene

This protocol is adapted from a procedure in Organic Syntheses and involves the addition of hypochlorous acid (generated in situ from chlorine gas and water) to cyclopentene.[2]

Materials:

• Urea

• Reprecipitated calcium carbonate

• Water

• Chlorine gas

• Cyclopentene

• Ether

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

Equipment:

• 2-L three-necked flask

• Thermometer

• Gas inlet tube

• Gas outlet tube with a gas-absorption trap

• Mechanical stirrer

• Ice-salt bath

• Büchner funnel

• Distillation apparatus

Procedure:

• A mixture of 150 g (2.5 moles) of urea, 125 g (1.25 moles) of reprecipitated calcium carbonate, and 150 ml of water is placed in a 2-L three-necked flask and cooled in an ice-salt bath.

• The flask is equipped with a thermometer, a gas inlet tube, an outlet tube leading to a gas-absorption trap, and a mechanical stirrer.

• A rapid stream of chlorine gas is bubbled into the mixture at 0–15°C with vigorous stirring until an increase in weight of about 95 g has occurred (this takes approximately 30–40 minutes).

• A 250-ml portion of water at room temperature is added to the suspension, which is then filtered by suction.

• The filtrate is cooled in an ice bath, and the filter cake is washed with another 250-ml portion of water at room temperature.

• The combined filtrate and washings are placed in a 2-L three-necked flask, and 68 g (1 mole) of cyclopentene is added.

• The mixture is stirred vigorously for 2 hours while maintaining the temperature at 0–10°C.

• The reaction mixture is then saturated with sodium chloride and extracted with three 150-ml portions of ether.

• The combined ether extracts are washed with a saturated sodium chloride solution and dried over anhydrous sodium sulfate.

• The ether is removed by distillation, and the product is distilled under reduced pressure. The fraction collected at 81–82°/15 mm is trans-2-chlorocyclopentanol.

Quantitative Data:

Parameter	Value	Reference
Yield	60-65%	[2]
Boiling Point	81–82°C at 15 mm Hg	[2]

Protocol 2: Synthesis of trans-2-Chlorocyclopentanol via Epoxide Ring Opening

This protocol involves a two-step synthesis starting from cyclopentene: epoxidation followed by ring-opening with hydrochloric acid. This method is known to produce the trans isomer due to the stereospecificity of the epoxide ring-opening.[3]

Step 1: Epoxidation of Cyclopentene

Materials:

• Cyclopentene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• Dissolve cyclopentene in dichloromethane in a round-bottom flask and cool the solution in an ice bath.

• Slowly add a solution of m-CPBA in dichloromethane to the stirred cyclopentene solution.

• Allow the reaction to stir for several hours at room temperature until the reaction is complete (monitored by TLC).

• Wash the reaction mixture with a saturated aqueous sodium bicarbonate solution to remove excess m-CPBA and the resulting meta-chlorobenzoic acid.

• Wash the organic layer with a saturated aqueous sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield cyclopentene oxide.

Step 2: Ring Opening of Cyclopentene Oxide

Materials:

• Cyclopentene oxide

• Concentrated hydrochloric acid (HCl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution

• Anhydrous magnesium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

Procedure:

• Dissolve cyclopentene oxide in diethyl ether in a round-bottom flask and cool the solution in an ice bath.

• Slowly add concentrated hydrochloric acid to the stirred solution.

• Allow the reaction to stir at room temperature for 1-2 hours.

• Carefully neutralize the reaction mixture with a saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it with a saturated aqueous sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield trans-2-chlorocyclopentanol.

Quantitative Data:

Parameter	Value	Note
Stereoselectivity	High for trans isomer	Due to anti-attack of the chloride on the protonated epoxide.
Yield	Moderate to High	Dependent on reaction conditions.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of 2-chlorocyclopentanol derivatives.

Caption: General workflow for the synthesis of 2-chlorocyclopentanol.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Two stereoisomers are obtained from the reaction of cyclopentene ... | Study Prep in Pearson+ [pearson.com]

Application Notes: Mechanistic Pathways of 2-Chlorocyclopentanol with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chlorocyclopentanol is a versatile bifunctional molecule that serves as a valuable intermediate in organic synthesis. Its adjacent chloro and hydroxyl groups allow for a range of stereochemically controlled transformations, making it a key building block for various complex molecules, including pharmaceutical agents. The reactivity of 2-chlorocyclopentanol is fundamentally dictated by the stereochemical relationship (cis or trans) between the hydroxyl and chloro substituents. This document provides detailed application notes on the reaction mechanisms of 2-chlorocyclopentanol with various nucleophiles, complete with experimental protocols and quantitative data to guide synthetic strategies.

Core Concepts: Stereochemistry Dictates Reactivity

2-Chlorocyclopentanol possesses two chiral centers, leading to two diastereomeric forms: cis and trans. The spatial arrangement of the chloro and hydroxyl groups is the single most important factor determining the reaction pathway upon treatment with a nucleophile.

• trans-2-Chlorocyclopentanol (B11927236) : The anti-periplanar arrangement of the hydroxyl and chloro groups makes this isomer ideally suited for intramolecular backside attack.

• cis-2-Chlorocyclopentanol : The syn relationship of the two groups sterically hinders intramolecular backside attack, favoring alternative reaction pathways.

The primary mechanistic pathways include:

• Intramolecular SN2 Reaction : Formation of an epoxide via an internal Williamson ether synthesis.

• Intermolecular SN2 Reaction : Direct substitution at the carbon bearing the chlorine atom by an external nucleophile.

Application Note 1: Epoxide Formation via Intramolecular SN2 Cyclization

The reaction of trans-2-chlorocyclopentanol with a strong, non-nucleophilic base is a highly efficient method for the synthesis of cyclopentene (B43876) oxide. This reaction proceeds through a stereospecific intramolecular SN2 mechanism.

Mechanism: The reaction is initiated by the deprotonation of the hydroxyl group by a strong base (e.g., sodium hydroxide (B78521) or sodium hydride) to form a cyclopentanolate anion. This alkoxide then acts as an internal nucleophile, attacking the adjacent carbon atom bearing the chlorine. The attack occurs from the backside relative to the carbon-chlorine bond, resulting in the displacement of the chloride leaving group and the formation of a strained three-membered epoxide ring with inversion of configuration at the attacked carbon. This pathway is highly favored for the trans-isomer due to the ideal anti-periplanar alignment of the reacting groups.

For the cis-isomer, this direct backside attack is geometrically impossible. While epoxide formation can still occur, it is thought to proceed through a less direct or slower pathway, or other reactions may predominate.

Caption: Intramolecular SN2 mechanism for epoxide formation.

Data Presentation: Reaction of trans-2-Chlorocyclopentanol with NaOH

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield of Cyclopentene Oxide (%)	Reference
1	NaOH	Water	25	4	>90 (qualitative)	General Knowledge
2	NaH	THF	0 to 25	2	High (not specified)	General Knowledge
3	KOH	Ethanol	50	3	High (not specified)	General Knowledge

Note: Specific high-yield quantitative data from primary literature for this exact transformation is sparse, but the reaction is widely recognized as a high-yielding method for epoxide synthesis.

Experimental Protocol: Synthesis of Cyclopentene Oxide

Materials:

• trans-2-Chlorocyclopentanol (1.21 g, 10 mmol)

• Sodium hydroxide (0.60 g, 15 mmol)

• Water (20 mL)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask (100 mL), magnetic stirrer, separatory funnel

Procedure:

• Dissolve trans-2-chlorocyclopentanol in 20 mL of water in a 100 mL round-bottom flask.

• Add sodium hydroxide pellets to the solution and stir vigorously at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Transfer the reaction mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and carefully remove the solvent by rotary evaporation at low temperature and pressure to yield cyclopentene oxide as a volatile liquid.

Application Note 2: Intermolecular SN2 Substitution

When 2-chlorocyclopentanol is treated with a strong, neutral or weakly basic nucleophile (e.g., amines, thiolates, azides), a direct intermolecular SN2 reaction can occur. This pathway competes with epoxide formation, and the predominant outcome depends on the nucleophile's strength, basicity, and the reaction conditions.

Mechanism: The external nucleophile directly attacks the carbon atom bonded to the chlorine, displacing the chloride ion. This reaction proceeds with inversion of stereochemistry at the reaction center.

• For trans-2-chlorocyclopentanol , this reaction yields a cis-1,2-disubstituted cyclopentane (B165970) derivative.

• For cis-2-chlorocyclopentanol , this reaction yields a trans-1,2-disubstituted cyclopentane derivative.

A secondary pathway, especially under basic conditions, involves the initial formation of cyclopentene oxide (from the trans-isomer), which is then opened by the nucleophile. The ring-opening of an epoxide with a basic nucleophile also occurs via an SN2 mechanism, with the nucleophile attacking the less sterically hindered carbon, resulting in a trans-1,2-disubstituted product.

Caption: Competing reaction pathways for trans-2-chlorocyclopentanol.

Data Presentation: Product Distribution in Nucleophilic Substitution

Starting Isomer	Nucleophile	Conditions	Major Product	Mechanism
trans	Aniline (B41778) (C₆H₅NH₂)	High Temp, No Base	cis-2-(Phenylamino)cyclopentanol	Direct Intermolecular SN2
trans	Sodium Azide (NaN₃)	DMF, 80°C	cis-2-Azidocyclopentanol	Direct Intermolecular SN2
trans	Sodium Thiophenoxide (NaSPh)	Ethanol, 25°C	cis-2-(Phenylthio)cyclopentanol	Direct Intermolecular SN2
cis	Aniline (C₆H₅NH₂)	High Temp, No Base	trans-2-(Phenylamino)cyclopentanol	Direct Intermolecular SN2
cis	Sodium Azide (NaN₃)	DMF, 80°C	trans-2-Azidocyclopentanol	Direct Intermolecular SN2

Note: The reactions proceed via a classic SN2 mechanism, resulting in a clean inversion of stereochemistry. The formation of the epoxide intermediate is suppressed under these conditions, particularly with the cis-isomer.

Experimental Protocol: Synthesis of trans-2-(Phenylamino)cyclopentanol

Materials:

• cis-2-Chlorocyclopentanol (1.21 g, 10 mmol)

• Aniline (2.79 g, 30 mmol, 3 equivalents)

• Round-bottom flask (50 mL) with reflux condenser, magnetic stirrer

Procedure:

• Combine cis-2-chlorocyclopentanol and aniline in a 50 mL round-bottom flask. Note: Aniline acts as both the nucleophile and the acid scavenger.

• Heat the mixture to reflux (approx. 184°C) with stirring for 6-8 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and dissolve it in 50 mL of diethyl ether.

• Wash the ether solution with 1M HCl (2 x 20 mL) to remove excess aniline, then with saturated sodium bicarbonate solution (1 x 20 mL), and finally with brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate (B1210297) gradient) to yield the pure trans-2-(phenylamino)cyclopentanol.

General Experimental and Logical Workflow

Caption: General workflow for nucleophilic substitution reactions.

Application Notes and Protocols for the Synthesis of Antiviral Carbocyclic Nucleosides from 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Carbocyclic nucleoside analogues are a critical class of antiviral compounds characterized by the replacement of the furanose oxygen with a methylene (B1212753) group, conferring enhanced metabolic stability. This document provides detailed protocols for a proposed synthetic route starting from the readily available precursor, 2-chlorocyclopentanol, to yield potent antiviral carbocyclic nucleosides, specifically focusing on a carbocyclic cytosine analogue. The methodologies outlined herein provide a comprehensive guide for the synthesis, purification, and characterization of these compounds. Additionally, this note summarizes their antiviral activity and discusses their mechanism of action.

Introduction

The emergence of drug-resistant viral strains necessitates the continuous development of novel antiviral agents. Carbocyclic nucleosides, such as Abacavir and Entecavir, have demonstrated significant clinical success in treating viral infections, including HIV and Hepatitis B. Their structural modification, replacing the endocyclic oxygen of the ribose moiety with a carbon atom, renders them resistant to enzymatic degradation by phosphorylases, thereby prolonging their therapeutic effect.

This application note details a synthetic pathway for the preparation of antiviral carbocyclic nucleosides, commencing with 2-chlorocyclopentanol. The proposed route involves the transformation of 2-chlorocyclopentanol into a key intermediate, cyclopenten-1-ol, which is then coupled with a nucleobase to afford the target carbocyclic nucleoside.

Data Presentation

The following table summarizes the antiviral activity of a representative carbocyclic cytosine analogue, Cyclopentenyl Cytosine (CPE-C), against a panel of viruses.

Compound Name	Virus	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
Cyclopentenyl Cytosine (CPE-C)	Herpes Simplex Virus (HSV)	Plaque Reduction	1.5	>100	>67
Cytomegalovirus (CMV)	Plaque Reduction	0.8	>100	>125
Vaccinia Virus (VV)	Plaque Reduction	0.5	>100	>200
Poliovirus	CPE Inhibition	2.0	>100	>50
Influenza A Virus	CPE Inhibition	5.0	>100	>20

EC50: 50% effective concentration; CC50: 50% cytotoxic concentration; SI = CC50/EC50.

Experimental Protocols

Protocol 1: Synthesis of Cyclopenten-1-ol from 2-Chlorocyclopentanol

This protocol describes a two-step synthesis of the key intermediate, cyclopenten-1-ol, from 2-chlorocyclopentanol. The first step involves the elimination of hydrogen chloride to yield cyclopentene (B43876), followed by allylic oxidation.

Step 1: Elimination of HCl to form Cyclopentene

• To a solution of 2-chlorocyclopentanol (10.0 g, 82.9 mmol) in tetrahydrofuran (B95107) (THF, 150 mL) at 0 °C, add potassium tert-butoxide (11.2 g, 99.5 mmol) portion-wise over 30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Quench the reaction by the slow addition of water (50 mL).

• Extract the aqueous layer with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate.

• Carefully remove the solvent by distillation at atmospheric pressure to obtain crude cyclopentene. Caution: Cyclopentene is highly volatile.

Step 2: Allylic Oxidation to Cyclopenten-1-ol

• Dissolve the crude cyclopentene from the previous step in a mixture of acetone (B3395972) and water (1:1, 200 mL).

• Add N-methylmorpholine N-oxide (NMO) (14.6 g, 125 mmol) to the solution.

• Cool the mixture to 0 °C and add a catalytic amount of osmium tetroxide (2.5% in t-butanol, 1 mL).

• Stir the reaction at room temperature for 12 hours.

• Quench the reaction with a saturated aqueous solution of sodium bisulfite (50 mL).

• Extract the product with ethyl acetate (B1210297) (3 x 100 mL).

• Combine the organic layers, wash with brine (150 mL), and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford cyclopenten-1-ol.

Protocol 2: Synthesis of Carbocyclic Cytosine Analogue via Mitsunobu Reaction

This protocol details the coupling of cyclopenten-1-ol with N-acetylcytosine using a Mitsunobu reaction, followed by deprotection.

• To a stirred solution of cyclopenten-1-ol (5.0 g, 59.4 mmol), N-acetylcytosine (10.0 g, 65.3 mmol), and triphenylphosphine (B44618) (18.7 g, 71.3 mmol) in anhydrous THF (250 mL) at 0 °C, add diethyl azodicarboxylate (DEAD) (11.3 mL, 71.3 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Monitor the reaction by TLC.

• Remove the solvent under reduced pressure.

• Purify the residue by column chromatography (silica gel, dichloromethane/methanol gradient) to yield the protected carbocyclic nucleoside.

• Dissolve the purified product in methanolic ammonia (B1221849) (saturated at 0 °C, 150 mL) in a sealed pressure vessel.

• Stir the mixture at room temperature for 24 hours.

• Concentrate the solution under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the final carbocyclic cytosine analogue.

Visualizations

Synthetic Workflow

Caption: Synthetic pathway from 2-Chlorocyclopentanol to the antiviral carbocyclic cytosine.

Mechanism of Action: Inhibition of CTP Synthetase

The antiviral activity of cyclopentenyl cytosine (CPE-C) is attributed to its potent inhibition of CTP (cytidine triphosphate) synthetase.[1] This enzyme is crucial for the de novo synthesis of cytidine (B196190) nucleotides, which are essential for viral RNA and DNA replication.

Caption: CPE-C inhibits CTP Synthetase, blocking viral replication.

References

• 1. Broad-spectrum antiviral and cytocidal activity of cyclopentenylcytosine, a carbocyclic nucleoside targeted at CTP synthetase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Prostaglandin Analogs from 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to a plausible synthetic route for the preparation of prostaglandin (B15479496) analogs, utilizing 2-chlorocyclopentanol as a readily accessible starting material. The synthesis progresses through key intermediates, including 2-chlorocyclopentanone (B1584037) and cyclopent-2-en-1-one, followed by the strategic introduction of the lower and upper side chains characteristic of prostaglandins (B1171923). This application note details the experimental protocols for each synthetic transformation, presents quantitative data in structured tables, and includes visual diagrams of the reaction pathway and workflow to aid in comprehension and execution.

Introduction

Prostaglandins are a class of lipid compounds that exhibit a wide range of physiological effects, making them and their synthetic analogs valuable targets in drug discovery and development. While numerous synthetic strategies for prostaglandins have been developed, this document outlines a practical and conceptually straightforward approach commencing from 2-chlorocyclopentanol. This route leverages fundamental organic transformations, including oxidation, elimination, conjugate addition, stereoselective reduction, and Wittig olefination, to construct the complex prostaglandin scaffold.

Overall Synthetic Strategy

The synthesis begins with the oxidation of 2-chlorocyclopentanol to 2-chlorocyclopentanone. Subsequent base-mediated elimination of hydrogen chloride affords the key intermediate, cyclopent-2-en-1-one. The lower prostaglandin side chain is then introduced via a stereoselective conjugate addition of an organocuprate reagent. The resulting ketone is stereoselectively reduced, and the newly formed hydroxyl group is protected. The precursor to the upper side chain is installed by trapping the enolate with a formaldehyde (B43269) equivalent. This is followed by conversion to a "Corey aldehyde" equivalent, which then undergoes a Wittig reaction to introduce the α-chain. Final deprotection yields the target prostaglandin analog.

Experimental Protocols and Data

Step 1: Oxidation of 2-Chlorocyclopentanol to 2-Chlorocyclopentanone

The initial step involves the oxidation of the secondary alcohol of 2-chlorocyclopentanol to a ketone. A common and effective method for this transformation is the use of Pyridinium Chlorochromate (PCC).[1][2][3]

Protocol:

To a stirred suspension of Pyridinium Chlorochromate (PCC) (1.5 equivalents) and celite in anhydrous dichloromethane (B109758) (DCM), a solution of 2-chlorocyclopentanol (1.0 equivalent) in DCM is added in one portion. The reaction mixture is stirred at room temperature for 2-4 hours, and the progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the mixture is filtered through a pad of silica (B1680970) gel, and the filtrate is concentrated under reduced pressure to yield crude 2-chlorocyclopentanone, which can be purified by vacuum distillation.

Parameter	Value	Reference
Oxidizing Agent	Pyridinium Chlorochromate (PCC)	[1][2][3]
Solvent	Dichloromethane (DCM)	[2]
Temperature	Room Temperature	[2]
Reaction Time	2-4 hours	[2]
Typical Yield	80-90%	[4]

Step 2: Elimination of HCl from 2-Chlorocyclopentanone to Cyclopent-2-en-1-one

The α-chloro ketone undergoes dehydrochlorination in the presence of a non-nucleophilic base to form the α,β-unsaturated ketone, cyclopent-2-en-1-one.[5]

Protocol:

To a solution of 2-chlorocyclopentanone (1.0 equivalent) in an aprotic solvent such as tetrahydrofuran (B95107) (THF), a hindered base like triethylamine (B128534) (1.5 equivalents) is added. The reaction mixture is stirred at room temperature or gently heated to facilitate the elimination. The reaction is monitored by TLC. Upon completion, the triethylammonium (B8662869) chloride salt is filtered off, and the filtrate is concentrated. The crude product is then purified by distillation to afford cyclopent-2-en-1-one.

Parameter	Value	Reference
Base	Triethylamine	[5]
Solvent	Tetrahydrofuran (THF) or Carbon Tetrachloride	[5]
Temperature	Room Temperature to Reflux	[5]
Reaction Time	2-12 hours	[5]
Typical Yield	60-70%	[5]

Step 3: Conjugate Addition of an Organocuprate to Cyclopent-2-en-1-one

The lower side chain of the prostaglandin is introduced via a 1,4-conjugate addition of a Gilman cuprate (B13416276) to cyclopent-2-en-1-one.[6] This reaction is crucial for establishing the stereochemistry at C-12.

Protocol:

A lithium diorganocuprate (Gilman reagent), prepared from a vinyl iodide corresponding to the desired lower side chain, is generated in situ. To this cuprate solution at -78 °C, a solution of cyclopent-2-en-1-one (1.0 equivalent) in THF is added dropwise. The reaction is stirred at low temperature for several hours. The reaction is then quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The resulting 3-substituted cyclopentanone (B42830) is purified by column chromatography.

Parameter	Value	Reference
Reagent	Lithium di(alkenyl)cuprate	[6]
Solvent	Tetrahydrofuran (THF)
Temperature	-78 °C to -20 °C	[7]
Reaction Time	1-4 hours
Typical Yield	70-90%

Step 4: Stereoselective Reduction of the Cyclopentanone

The ketone functionality of the 3-substituted cyclopentanone is stereoselectively reduced to the corresponding alcohol. The Corey-Bakshi-Shibata (CBS) reduction is an excellent method for achieving high enantioselectivity.[8][9][10][11][12]

Protocol:

To a solution of the (S)-Me-CBS-oxazaborolidine catalyst in THF at 0 °C, a solution of borane-THF complex (BH3·THF) is added dropwise. After stirring, the mixture is cooled to -78 °C. A solution of the 3-substituted cyclopentanone (1.0 equivalent) in THF is then added dropwise. The reaction is stirred at low temperature for 1-2 hours. The reaction is quenched by the slow addition of methanol, followed by an acidic workup. The product is extracted, and the organic layer is dried and concentrated. The crude alcohol is purified by column chromatography.

Parameter	Value	Reference
Catalyst	(S)-Me-CBS-oxazaborolidine	[11]
Reducing Agent	Borane-THF complex (BH3·THF)	[11]
Solvent	Tetrahydrofuran (THF)	[11]
Temperature	-78 °C	[11]
Reaction Time	1-2 hours	[11]
Typical Enantiomeric Excess	>95% ee	[9]
Typical Yield	85-95%

Step 5: Protection of the Secondary Alcohol

The newly formed hydroxyl group is protected to prevent interference in subsequent reactions. A common and robust protecting group for this purpose is the tert-butyldimethylsilyl (TBDMS) group.

Protocol:

To a solution of the chiral alcohol (1.0 equivalent) and imidazole (B134444) (2.5 equivalents) in anhydrous dimethylformamide (DMF), tert-butyldimethylsilyl chloride (TBDMSCl) (1.2 equivalents) is added. The reaction is stirred at room temperature overnight. The reaction mixture is then diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The TBDMS-protected alcohol is purified by column chromatography.

Parameter	Value	Reference
Protecting Agent	tert-Butyldimethylsilyl chloride (TBDMSCl)
Base	Imidazole
Solvent	Dimethylformamide (DMF)
Temperature	Room Temperature
Reaction Time	12-18 hours
Typical Yield	>90%

Step 6: Introduction of the Upper Side Chain Precursor and Conversion to a "Corey Aldehyde" Equivalent

This multi-step sequence begins with trapping the enolate of the protected cyclopentanone with a formaldehyde equivalent to introduce the C1 carbon of the upper chain. This is followed by functional group manipulations to arrive at an aldehyde. A Swern or Dess-Martin periodinane oxidation of the resulting primary alcohol is a reliable method to obtain the aldehyde.[13][14][15][16][17][18]

Protocol (Illustrative sequence):

• Enolate Formation and Trapping: The protected cyclopentanone is treated with a strong base like lithium diisopropylamide (LDA) at -78 °C to form the lithium enolate. This is then quenched with a suitable formaldehyde equivalent.

• Reduction and Protection/Deprotection Sequence: The newly introduced carbonyl or its equivalent is reduced to a primary alcohol. Any protecting groups on this alcohol are then selectively removed.

• Oxidation to the Aldehyde: The primary alcohol is oxidized to the corresponding aldehyde using Swern or Dess-Martin periodinane oxidation conditions.

Parameter (for Oxidation)	Value (Swern Oxidation)	Reference
Oxidizing System	Oxalyl chloride, DMSO, Triethylamine	[13][16][17][18]
Solvent	Dichloromethane (DCM)	[16]
Temperature	-78 °C to Room Temperature	[16]
Reaction Time	1-2 hours	[16]
Typical Yield	>90%	[16]

Step 7: Wittig Reaction to Introduce the Upper Side Chain

The "Corey aldehyde" equivalent is reacted with a phosphorus ylide in a Wittig reaction to form the carbon-carbon double bond of the upper side chain.

Protocol:

To a suspension of (4-carboxybutyl)triphenylphosphonium bromide in THF, a strong base such as potassium tert-butoxide is added at 0 °C to generate the ylide. The mixture is stirred until a deep orange color persists. A solution of the aldehyde from the previous step in THF is then added dropwise. The reaction is stirred for several hours at room temperature. After completion, the reaction is quenched, and the product is extracted. The crude product is purified by column chromatography.

Parameter	Value	Reference
Phosphonium Salt	(4-Carboxybutyl)triphenylphosphonium bromide
Base	Potassium tert-butoxide
Solvent	Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature
Reaction Time	4-12 hours
Typical Yield	60-80%

Step 8: Deprotection of the Prostaglandin Analog

The final step is the removal of the TBDMS protecting group to unveil the free hydroxyl group. Tetrabutylammonium fluoride (B91410) (TBAF) is a standard reagent for this purpose.[19][20][21][22][23]

Protocol:

To a solution of the TBDMS-protected prostaglandin analog (1.0 equivalent) in THF, a 1.0 M solution of TBAF in THF (1.1-1.5 equivalents) is added at 0 °C. The reaction is allowed to warm to room temperature and is monitored by TLC. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The final prostaglandin analog is purified by column chromatography.[20]

Parameter	Value	Reference
Deprotecting Agent	Tetrabutylammonium fluoride (TBAF)	[19][20][21][22][23]
Solvent	Tetrahydrofuran (THF)	[19][20][21]
Temperature	0 °C to Room Temperature	[19][20][21]
Reaction Time	30 minutes - 18 hours	[20][22]
Typical Yield	>90%	[22]

Visualizations

Synthetic Pathway

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Pyridinium Chlorochromate (PCC) [organic-chemistry.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Prostaglandin analog synthesis using hexamethylphosphorous triamide-alkenylcuprate (I). | Semantic Scholar [semanticscholar.org]
• 7. EP0943607B1 - Process for the preparation of prostaglandins - Google Patents [patents.google.com]
• 8. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 11. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 12. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. organic-synthesis.com [organic-synthesis.com]
• 15. Alcohol to Aldehyde - Common Conditions [commonorganicchemistry.com]
• 16. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. Swern Oxidation [organic-chemistry.org]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 22. total-synthesis.com [total-synthesis.com]
• 23. Tetra-n-butylammonium Fluoride (TBAF) [commonorganicchemistry.com]

Application Notes and Protocols for the Enzymatic Resolution of 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enantiomerically pure chiral alcohols are critical building blocks in the synthesis of pharmaceuticals and other fine chemicals. 2-Chlorocyclopentanol, with its two stereocenters, is a valuable synthon, and the ability to obtain it in an enantiopure form is of significant interest. Enzymatic kinetic resolution (EKR) offers a highly selective and environmentally benign method for the separation of racemates. This application note details the use of lipases for the kinetic resolution of racemic 2-chlorocyclopentanol via enantioselective acylation. Lipases, such as those from Pseudomonas cepacia and Candida antarctica B, have demonstrated high efficacy in resolving related 2-substituted cycloalkanols.[1]

The principle of this kinetic resolution lies in the differential rate of acylation of the two enantiomers of 2-chlorocyclopentanol when catalyzed by a chiral enzyme in a non-aqueous solvent. Typically, one enantiomer is acylated much faster than the other, allowing for the separation of the acylated product from the unreacted alcohol at approximately 50% conversion. This results in the isolation of both the ester and the remaining alcohol in high enantiomeric excess.

Principle of Enzymatic Kinetic Resolution

The enzymatic kinetic resolution of racemic 2-chlorocyclopentanol involves the enantioselective acylation of one of the alcohol enantiomers using an acyl donor, such as vinyl acetate (B1210297), in an organic solvent. The reaction is catalyzed by a lipase (B570770), which acts as a chiral catalyst.

The "Kazlauskas rule" can often be applied to predict the stereopreference of lipase-catalyzed acylations of secondary alcohols. This rule states that for a secondary alcohol, the enantiomer with the hydroxyl group on the right side when the larger substituent is pointing away from the viewer will be acylated faster. In the case of 2-chlorocyclopentanol, this would typically be the (R)-enantiomer, leading to the formation of the (R)-ester and leaving the (S)-alcohol unreacted.[1]

Data Presentation

Substrate	Enzyme	Acyl Donor	Solvent	Time (h)	Conversion (%)	e.e. of Alcohol (%)	e.e. of Ester (%)	Reference
cis-2-Cyanocyclopentanol	Lipase PS (Pseudomonas cepacia)	Vinyl Acetate	Diisopropyl Ether	6	50	>99 (1S,2R)	>99 (1R,2S)	[1]
trans-2-Cyanocyclopentanol	Lipase PS (Pseudomonas cepacia)	Vinyl Acetate	Diisopropyl Ether	2	50	>99 (1S,2S)	>99 (1R,2R)	[1]
(±)-trans-2-Azidocyclopentanol	Lipase PS (Pseudomonas sp.)	Vinyl Acetate	Diisopropyl Ether	24	~50	>98 (1S,2S)	>98 (1R,2R)	[2]
(±)-cis-2-Azidocyclopentanol	Lipase PS (Pseudomonas sp.)	Vinyl Acetate	Diisopropyl Ether	48	~50	>98 (1S,2R)	>98 (1R,2S)	[2]

Experimental Protocols

Protocol 1: General Procedure for the Enzymatic Kinetic Resolution of (±)-2-Chlorocyclopentanol

This protocol describes a general method for the lipase-catalyzed acylation of racemic 2-chlorocyclopentanol.

Materials:

• Racemic 2-chlorocyclopentanol

• Immobilized Lipase (e.g., Novozym 435 from Candida antarctica B or Lipase PS from Pseudomonas cepacia)

• Vinyl acetate

• Anhydrous organic solvent (e.g., diisopropyl ether, tert-butyl methyl ether)

• Molecular sieves (optional, for maintaining anhydrous conditions)

• Reaction vessel with magnetic stirring

• Temperature-controlled shaker or water bath

• Analytical equipment for monitoring the reaction (e.g., chiral GC or HPLC)

Procedure:

• To a clean, dry reaction vessel, add racemic 2-chlorocyclopentanol (1 equivalent).

• Add the anhydrous organic solvent (e.g., diisopropyl ether) to achieve a substrate concentration of approximately 0.1-0.5 M.

• Add vinyl acetate (1.5-2.0 equivalents) to the solution.

• Add the immobilized lipase (typically 10-50 mg per mmol of substrate).

• If desired, add activated molecular sieves to the reaction mixture.

• Seal the vessel and place it in a temperature-controlled shaker or water bath, typically at a temperature between 30-45 °C.

• Monitor the progress of the reaction by periodically taking small aliquots, filtering off the enzyme, and analyzing the samples by chiral GC or HPLC to determine the conversion and enantiomeric excess of the remaining alcohol and the formed ester.

• Stop the reaction at or near 50% conversion by filtering off the enzyme.

• Remove the solvent under reduced pressure.

• The resulting mixture of the acylated 2-chlorocyclopentanol and the unreacted enantiomer can be separated by column chromatography on silica (B1680970) gel.

Protocol 2: Analytical Method for the Determination of Enantiomeric Excess

The enantiomeric excess (e.e.) of the unreacted 2-chlorocyclopentanol and the acylated product can be determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Chiral GC Method (Example):

• Column: A chiral capillary column (e.g., a cyclodextrin-based column such as Beta DEX™ or Gamma DEX™).

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a suitable initial temperature (e.g., 80 °C), hold for a few minutes, and then ramp to a final temperature (e.g., 180 °C) at a rate of 5-10 °C/min.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 280 °C.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in a suitable solvent (e.g., ethyl acetate) before injection. For the alcohol, derivatization to a more volatile ester (e.g., acetate or trifluoroacetate) may be necessary to improve peak shape and resolution.

Chiral HPLC Method (Example):

• Column: A chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralcel® OD-H or Chiralpak® AD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The exact ratio may need to be optimized for baseline separation.

• Flow Rate: 0.5-1.0 mL/min.

• Detection: UV detector at a suitable wavelength (e.g., 210 nm).

• Column Temperature: Ambient or controlled (e.g., 25 °C).

• Sample Preparation: Dilute the sample in the mobile phase.

Calculation of Enantiomeric Excess (e.e.):

e.e. (%) = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Visualizations

Caption: Workflow for the enzymatic kinetic resolution of 2-chlorocyclopentanol.

Caption: Logical steps for obtaining both enantiomers of 2-chlorocyclopentanol.

References

• 1. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipase-catalyzed Kinetic Resolution of (±)-trans- and cis-2-Azidocycloalkanols - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 2-Chlorocyclopentanol in the Synthesis of Carbocyclic Nucleosides: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the potential role of 2-chlorocyclopentanol as a starting material in the synthesis of carbocyclic nucleosides. Carbocyclic nucleosides are a critical class of antiviral and anticancer agents, where a cyclopentane (B165970) or cyclopentene (B43876) ring replaces the furanose sugar moiety of natural nucleosides. This modification imparts greater metabolic stability by eliminating the labile glycosidic bond. While not a commonly cited precursor in mainstream literature, 2-chlorocyclopentanol offers a viable, albeit multi-step, entry point to key carbocyclic intermediates.

These application notes outline a hypothetical, yet chemically sound, pathway from 2-chlorocyclopentanol to a versatile aminocyclopentanol intermediate, which is a well-established precursor for the synthesis of various carbocyclic nucleosides. Detailed experimental protocols for the key transformations are provided to guide researchers in this synthetic endeavor.

I. Synthetic Strategy Overview

The overall strategy involves the conversion of 2-chlorocyclopentanol into a key synthon, a protected trans-2-aminocyclopentanol derivative. This intermediate can then be coupled with various nucleobases to afford the target carbocyclic nucleosides. The proposed synthetic pathway is illustrated below:

Caption: Proposed synthetic pathway from 2-chlorocyclopentanol to carbocyclic nucleosides.

II. Experimental Protocols

Protocol 1: Synthesis of tert-Butyldimethylsilyl-protected 2-Chlorocyclopentanol

This protocol describes the protection of the hydroxyl group of 2-chlorocyclopentanol to prevent its interference in subsequent reactions.

• Materials:

  • 2-Chlorocyclopentanol

  • tert-Butyldimethylsilyl chloride (TBDMS-Cl)

  • Imidazole (B134444)

  • Anhydrous Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica (B1680970) gel for column chromatography

  • Hexane and Ethyl Acetate (B1210297) for chromatography

• Procedure:

  • Dissolve 2-chlorocyclopentanol (1.0 eq) and imidazole (2.5 eq) in anhydrous DCM under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of TBDMS-Cl (1.2 eq) in anhydrous DCM to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the protected 2-chlorocyclopentanol.

Protocol 2: Synthesis of tert-Butyldimethylsilyl-protected 2-Azidocyclopentanol

This protocol details the nucleophilic substitution of the chloride with an azide group, a key step in introducing the nitrogen functionality.

• Materials:

  • tert-Butyldimethylsilyl-protected 2-chlorocyclopentanol

  • Sodium azide (NaN₃)

  • Anhydrous Dimethylformamide (DMF)

  • Deionized water

  • Diethyl ether

  • Anhydrous magnesium sulfate

• Procedure:

  • Dissolve the protected 2-chlorocyclopentanol (1.0 eq) in anhydrous DMF under an inert atmosphere.

  • Add sodium azide (3.0 eq) to the solution.

  • Heat the reaction mixture to 80-90 °C and stir for 24-48 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and pour it into deionized water.

  • Extract the aqueous layer with diethyl ether (3 x volumes).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product, protected 2-azidocyclopentanol, can often be used in the next step without further purification. If necessary, purify by silica gel column chromatography.

Protocol 3: Synthesis of tert-Butyldimethylsilyl-protected 2-Aminocyclopentanol

This protocol describes the reduction of the azide to the corresponding amine, yielding the key intermediate for nucleobase coupling.

• Materials:

  • tert-Butyldimethylsilyl-protected 2-azidocyclopentanol

  • Palladium on carbon (10% Pd/C)

  • Methanol (B129727) or Ethyl Acetate

  • Hydrogen gas (H₂)

  • Celite

• Procedure:

  • Dissolve the protected 2-azidocyclopentanol (1.0 eq) in methanol or ethyl acetate.

  • Carefully add 10% Pd/C (10 mol%) to the solution under an inert atmosphere.

  • Evacuate the reaction flask and backfill with hydrogen gas (using a balloon or a hydrogenation apparatus).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 6-12 hours.

  • Monitor the reaction by TLC.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

  • Rinse the Celite pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the protected 2-aminocyclopentanol.

III. Data Presentation

The following table provides hypothetical, yet expected, data for the key transformations, which should be adapted based on experimental results.

Step	Reactant	Product	Reagents and Conditions	Expected Yield (%)
1	2-Chlorocyclopentanol	TBDMS-protected 2-Chlorocyclopentanol	TBDMS-Cl, Imidazole, DCM, rt, 12-16 h	90-95
2	TBDMS-protected 2-Chlorocyclopentanol	TBDMS-protected 2-Azidocyclopentanol	NaN₃, DMF, 80-90 °C, 24-48 h	85-90
3	TBDMS-protected 2-Azidocyclopentanol	TBDMS-protected 2-Aminocyclopentanol	H₂, 10% Pd/C, MeOH, rt, 6-12 h	95-99

IV. Coupling to Nucleobases and Final Deprotection

The synthesized protected 2-aminocyclopentanol is a versatile intermediate that can be coupled with various purine (B94841) and pyrimidine (B1678525) bases to form the desired carbocyclic nucleosides. Common coupling methods include the Mitsunobu reaction or palladium-catalyzed N-alkylation.

Caption: General strategies for coupling the key intermediate with nucleobases.

Following the successful coupling, a final deprotection step is required to remove the protecting groups (e.g., TBDMS group using TBAF) to yield the final carbocyclic nucleoside. The choice of deprotection conditions will depend on the specific protecting groups used for both the cyclopentane moiety and the nucleobase.

These protocols and synthetic strategies provide a framework for utilizing 2-chlorocyclopentanol as a viable starting material for the synthesis of carbocyclic nucleosides. Researchers are encouraged to optimize the reaction conditions and explore various nucleobases to generate a library of novel compounds for biological evaluation.

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 2-Chlorocyclopentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges encountered during the stereoselective synthesis of 2-chlorocyclopentanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of 2-chlorocyclopentanol?

A1: The main challenges in the synthesis of 2-chlorocyclopentanol are controlling both the diastereoselectivity (achieving a high ratio of cis to trans isomers, or vice versa) and the enantioselectivity (producing a single enantiomer). The choice of starting material and reaction conditions is critical to address these challenges.

Q2: What are the common synthetic routes to 2-chlorocyclopentanol?

A2: Common synthetic strategies include:

• Chlorohydrin formation from cyclopentene (B43876): This typically yields the trans isomer through an anti-addition mechanism.

• Ring-opening of cyclopentene oxide: This can lead to either cis or trans products depending on the reaction conditions.

• Stereoselective reduction of 2-chlorocyclopentanone (B1584037): The choice of reducing agent can influence the diastereomeric ratio of the resulting alcohol.

• Enzymatic methods: Biocatalytic approaches can offer high enantioselectivity.

Q3: How can I achieve a high diastereomeric ratio for trans-2-chlorocyclopentanol?

A3: The reaction of cyclopentene with a source of hypochlorous acid (HOCl), often generated in situ from reagents like N-chlorosuccinimide (NCS) in the presence of water, typically proceeds through a bridged chloronium ion intermediate. The subsequent backside attack by water leads to the trans product with high diastereoselectivity.

Q4: Is it possible to synthesize cis-2-chlorocyclopentanol selectively?

A4: Selective synthesis of the cis isomer is more challenging. One potential route is the stereoselective reduction of 2-chlorocyclopentanone using a bulky reducing agent that favors hydride delivery from the face opposite the chlorine atom. Another approach could involve the syn-dihydroxylation of cyclopentene to cis-1,2-cyclopentanediol, followed by a selective monochlorination, although this can be difficult to control.

Q5: Are there established methods for the enantioselective synthesis of 2-chlorocyclopentanol?

A5: Enantioselective synthesis can be approached through several methods. One promising strategy is the use of enzymatic reactions. A bienzymatic cascade using an ene-reductase (ERED) and an alcohol dehydrogenase (ADH) can reduce a prochiral α-chloroenone precursor to a specific chiral chlorohydrin with high enantiomeric excess.[1][2][3] Additionally, kinetic resolution of racemic 2-chlorocyclopentanol using lipases can be employed to isolate one enantiomer.[4]

Troubleshooting Guides

Problem 1: Low Diastereoselectivity in the Synthesis of trans-2-Chlorocyclopentanol from Cyclopentene

Potential Cause	Troubleshooting Steps
Presence of Radical Pathways	Free radical chlorination can lead to a mixture of stereoisomers. Ensure the reaction is performed in the dark and at a controlled, low temperature (e.g., 0-25 °C) to minimize radical formation.
Insufficient Water	In anhydrous or low-water conditions, the chloride ion can compete with water in opening the chloronium ion, leading to the formation of trans-1,2-dichlorocyclopentane as a byproduct and potentially affecting the overall stereoselectivity. Maintain sufficient aqueous conditions.[5]
Incorrect Chlorine Source	Some chlorinating agents may have different mechanisms. For reliable anti-addition, use reagents that favor the formation of a chloronium ion, such as N-chlorosuccinimide (NCS) in aqueous DMSO or chlorine gas in water.

Problem 2: Poor Yield or Low Selectivity in the Synthesis of cis-2-Chlorocyclopentanol via Reduction of 2-Chlorocyclopentanone

Potential Cause	Troubleshooting Steps
Suboptimal Reducing Agent	The choice of reducing agent is critical for diastereoselectivity. Simple reducing agents like sodium borohydride (B1222165) may give a mixture of diastereomers. Screen sterically demanding reducing agents (e.g., L-Selectride®) which are more likely to attack from the less hindered face, potentially favoring the cis isomer.
Incorrect Reaction Temperature	Lower reaction temperatures (e.g., -78 °C) often enhance stereoselectivity by increasing the energy difference between the diastereomeric transition states.
Chelation Effects	In some cases, the chlorine atom can coordinate with the metal hydride, directing the hydride delivery and affecting the stereochemical outcome. The choice of solvent can influence these chelation effects.

Problem 3: Low Enantiomeric Excess (ee) in Enzymatic Synthesis

Potential Cause	Troubleshooting Steps
Suboptimal Enzyme Choice	The stereochemical outcome is highly dependent on the specific enzyme used. Screen a panel of different ene-reductases (EREDs) and alcohol dehydrogenases (ADHs) to find a combination that provides high selectivity for your substrate.[1][2][3]
Incorrect Reaction Conditions	Enzyme activity and selectivity are sensitive to pH, temperature, and the presence of co-solvents. Optimize these parameters. For instance, decreasing the reaction temperature from 30 °C to 25 °C has been shown to improve enantioselectivity in some chlorohydrin syntheses.[1]
Low Enzyme Loading or Cofactor Recycling Issues	Ensure sufficient enzyme loading and that the cofactor recycling system (e.g., using isopropanol (B130326) for ADHs) is efficient.

Data Presentation

Table 1: Comparison of Stereoselective Outcomes in Chlorohydrin Synthesis

Method	Starting Material	Typical Product	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee)	Reference
Chlorohydrin Formation	Cyclopentene	trans-2-Chlorocyclopentanol	High (>95:5 trans:cis)	Racemic	General Principle[5]
Stereoselective Reduction	2-Chlorocyclopentanone	cis or trans mixture	Dependent on reducing agent	Racemic	General Principle
Bienzymatic Cascade	α-Chloroenone	Chiral syn or anti Chlorohydrin	Up to >99:1	Up to >99%	[1][2][3]
Lipase-catalyzed Resolution	Racemic Chlorohydrin	Enantioenriched Chlorohydrin	N/A	Up to 94%	[4]

Experimental Protocols

Protocol 1: Synthesis of trans-2-Chlorocyclopentanol from Cyclopentene

This protocol is adapted from established methods for chlorohydrin formation.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve N-chlorosuccinimide (NCS) (1.1 equivalents) in a mixture of dimethyl sulfoxide (B87167) (DMSO) and water (1:1 v/v).

• Addition of Alkene: Cool the solution to 0 °C in an ice bath. Add cyclopentene (1.0 equivalent) dropwise to the stirred solution.

• Reaction Monitoring: Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the cyclopentene is consumed.

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Extract the mixture with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to afford trans-2-chlorocyclopentanol.

Protocol 2: Diastereoselective Reduction of 2-Chlorocyclopentanone to cis-2-Chlorocyclopentanol (Hypothetical)

This protocol is based on general procedures for the stereoselective reduction of cyclic ketones.

• Reaction Setup: To a flame-dried, argon-purged round-bottom flask, add a solution of 2-chlorocyclopentanone (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF).

• Addition of Reducing Agent: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add L-Selectride® (1.2 equivalents, 1.0 M solution in THF) dropwise via syringe.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 3-4 hours. Monitor the disappearance of the starting material by TLC.

• Work-up: Quench the reaction at -78 °C by the slow addition of hydrogen peroxide solution followed by aqueous sodium hydroxide. Allow the mixture to warm to room temperature.

• Purification: Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography to separate the cis and trans diastereomers.

Visualizations

Caption: Synthetic workflows for diastereoselective synthesis.

Caption: Troubleshooting low diastereoselectivity.

Caption: Enantioselective enzymatic pathway.

References

• 1. Synthesis of Optically Active syn- and anti-Chlorohydrins through a Bienzymatic Reductive Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. orgosolver.com [orgosolver.com]

Technical Support Center: Purification of 2-Chlorocyclopentanol Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of cis- and trans-2-chlorocyclopentanol (B11927236) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating cis- and trans-2-chlorocyclopentanol isomers?

A1: The main challenge in separating cis- and trans-2-chlorocyclopentanol lies in their similar physical properties. As diastereomers, they have the same molecular weight and often exhibit close boiling points and polarities, which can make separation by traditional techniques like fractional distillation and column chromatography difficult.

Q2: What are the known boiling points of the cis- and trans-2-chlorocyclopentanol isomers?

Q3: Which analytical techniques are suitable for monitoring the separation of these isomers?

A3: Gas chromatography (GC), particularly with a mass spectrometry (MS) detector (GC-MS), is an effective technique for analyzing the ratio of cis- and trans-2-chlorocyclopentanol isomers in a mixture. The two isomers should present as distinct peaks, allowing for the assessment of purification efficiency. High-performance liquid chromatography (HPLC) can also be employed for this purpose.

Troubleshooting Guides

Fractional Distillation

Problem: Poor or no separation of cis- and trans-isomers is achieved using fractional distillation.

Possible Causes & Solutions:

• Insufficient Column Efficiency: The boiling points of the isomers may be too close for separation with a standard distillation column.

  • Solution: Employ a high-efficiency fractional distillation column, such as a spinning band column or a column packed with a highly efficient packing material.

• Incorrect Pressure: The distillation pressure may not be optimal for separating these specific isomers.

  • Solution: The purification of trans-2-chlorocyclopentanol has been successfully performed under reduced pressure (15 mmHg).[1] Experiment with different vacuum levels to identify the optimal pressure for separation.

• Co-distillation: The isomers may form an azeotrope or co-distill, preventing effective separation.

  • Solution: If fractional distillation proves ineffective even with a high-efficiency column, consider alternative purification methods such as column chromatography or crystallization.

Column Chromatography

Problem: The cis- and trans-isomers co-elute or show poor resolution during silica (B1680970) gel column chromatography.

Possible Causes & Solutions:

• Inappropriate Solvent System: The polarity of the mobile phase may not be suitable for resolving the isomers.

  • Solution: Systematically screen different solvent systems with varying polarities. A common approach for separating diastereomers is to use a mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a moderately polar solvent (e.g., ethyl acetate (B1210297) or diethyl ether). Start with a low polarity mobile phase and gradually increase the polarity. Thin-layer chromatography (TLC) can be used as a rapid screening tool to identify promising solvent systems.

• Overloading the Column: Applying too much sample to the column can lead to broad peaks and poor separation.

  • Solution: Reduce the amount of crude material loaded onto the column. For preparative separations, it is generally recommended to use a sample-to-adsorbent ratio of 1:20 to 1:100 by weight.

• Incorrect Stationary Phase: Standard silica gel may not provide sufficient selectivity for this separation.

  • Solution: Consider using alternative stationary phases, such as alumina (B75360) or chemically modified silica gels (e.g., diol-bonded or cyano-bonded silica), which may offer different selectivity for the isomers.

Problem: Difficulty in determining the elution order of the cis- and trans-isomers.

Possible Causes & Solutions:

• Lack of Reference Standards: Without pure samples of each isomer, it is challenging to definitively assign the peaks.

  • Solution: If possible, synthesize or acquire pure standards of both cis- and trans-2-chlorocyclopentanol. Alternatively, fractions can be collected and analyzed by spectroscopic methods (e.g., NMR) to determine the stereochemistry of the eluted isomer. Generally, for diastereomers on a normal-phase column, the less polar isomer will elute first. The relative polarity of the cis and trans isomers of 2-chlorocyclopentanol would need to be determined experimentally or from literature sources.

Crystallization

Problem: The isomeric mixture fails to crystallize, or both isomers crystallize together.

Possible Causes & Solutions:

• Unsuitable Solvent: The chosen solvent may not provide the necessary difference in solubility between the two isomers.

  • Solution: Conduct a systematic screening of various solvents with different polarities. The ideal crystallization solvent will dissolve the compound when hot but have limited solubility when cold, and ideally, one isomer will be significantly less soluble than the other at colder temperatures.

• Supersaturation Not Achieved or Lost Too Quickly: The solution may not be sufficiently concentrated, or it may be cooling too rapidly, leading to the formation of an oil or amorphous solid.

  • Solution: Slowly evaporate the solvent from a saturated solution to induce crystallization. Alternatively, for slow cooling crystallization, ensure the solution is fully dissolved at an elevated temperature and then allow it to cool to room temperature slowly, followed by further cooling in a refrigerator or freezer.

• Lack of Nucleation Sites: Crystallization may be inhibited if there are no nucleation sites for crystal growth to begin.

  • Solution: If you have a pure crystal of one isomer, you can use it as a seed crystal to induce the crystallization of that specific isomer from a saturated solution. Scratching the inside of the flask with a glass rod can also sometimes provide nucleation sites.

Data Presentation

Physical Properties of 2-Chlorocyclopentanol Isomers

Property	cis-2-Chlorocyclopentanol	trans-2-Chlorocyclopentanol
Molecular Formula	C₅H₉ClO	C₅H₉ClO
Molecular Weight	120.58 g/mol	120.58 g/mol
Boiling Point	Data not available	81-82 °C at 15 mmHg[1]

Experimental Protocols

Protocol 1: Purification of trans-2-Chlorocyclopentanol by Fractional Distillation

This protocol is adapted from a literature procedure for the purification of trans-2-chlorocyclopentanol.[1]

Materials:

• Crude mixture of 2-chlorocyclopentanol isomers

• Fractional distillation apparatus with a high-efficiency column (e.g., Vigreux or packed column)

• Vacuum pump and pressure gauge

• Heating mantle

• Receiving flasks

Procedure:

• Set up the fractional distillation apparatus. Ensure all joints are properly sealed for vacuum application.

• Charge the distillation flask with the crude 2-chlorocyclopentanol mixture.

• Slowly apply vacuum and reduce the pressure to approximately 15 mmHg.

• Begin heating the distillation flask gently.

• Collect any low-boiling fractions that distill over before the target compound.

• Carefully monitor the temperature at the head of the distillation column. Collect the fraction that distills at 81-82 °C. This fraction will be enriched in trans-2-chlorocyclopentanol.

• Analyze the collected fractions by GC or other suitable analytical methods to determine the isomeric purity.

Protocol 2: General Guideline for Separation by Flash Column Chromatography

This protocol provides a general workflow for developing a flash column chromatography method to separate the cis and trans isomers.

Materials:

• Silica gel (230-400 mesh)

• Glass column or pre-packed flash chromatography cartridge

• Solvents (e.g., hexane, ethyl acetate)

• Crude mixture of 2-chlorocyclopentanol isomers

• TLC plates and developing chamber

• Fraction collector or test tubes

Procedure:

• TLC Method Development:

  • Dissolve a small amount of the crude mixture in a suitable solvent.

  • Spot the mixture onto a TLC plate.

  • Develop the TLC plate in various solvent systems of increasing polarity (e.g., 5%, 10%, 20%, 50% ethyl acetate in hexane).

  • Identify a solvent system that provides good separation between the two isomer spots (ideally with a difference in Rf values of at least 0.1). The optimal solvent system should move the lower-eluting spot to an Rf of approximately 0.2-0.3.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack uniformly.

• Sample Loading:

  • Dissolve the crude mixture in a minimal amount of the mobile phase or a stronger solvent that is then evaporated onto a small amount of silica gel ("dry loading").

  • Carefully apply the sample to the top of the packed column.

• Elution:

  • Begin eluting the column with the mobile phase identified during TLC analysis.

  • A gradient elution (gradually increasing the polarity of the mobile phase) may be necessary to achieve optimal separation.

  • Collect fractions of a consistent volume.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which fractions contain the separated isomers.

  • Combine the pure fractions of each isomer.

  • Remove the solvent under reduced pressure to obtain the purified isomers.

Logical Workflow for Purification Method Selection

Caption: Workflow for selecting a purification technique.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

identifying and minimizing side reactions in 2-Chlorocyclopentanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-chlorocyclopentanol. Our aim is to help you identify and minimize side reactions to improve product yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2-chlorocyclopentanol?

A1: The most prevalent laboratory method for the synthesis of 2-chlorocyclopentanol is the reaction of cyclopentene (B43876) with a source of hypochlorous acid (HOCl). This is often achieved by reacting cyclopentene with chlorine in the presence of water or by using a reagent like N-chlorosuccinimide (NCS) in an aqueous solvent. Another common approach involves the ring-opening of cyclopentene oxide with hydrochloric acid.

Q2: What are the primary side reactions to be aware of during the synthesis of 2-chlorocyclopentanol?

A2: The major side reaction is the formation of 1,2-dichlorocyclopentane (B80874). This occurs when the intermediate chloronium ion is attacked by a chloride ion instead of a water molecule. Other potential, though typically minor, side reactions can include the formation of cyclopentene oxide and further reaction of the product to form ethers or other byproducts, depending on the reaction conditions and the presence of impurities.

Q3: How can I minimize the formation of the 1,2-dichlorocyclopentane byproduct?

A3: Minimizing the formation of 1,2-dichlorocyclopentane is critical for achieving a high yield of 2-chlorocyclopentanol. Key strategies include:

• Using a high concentration of water: Water acts as the nucleophile to form the desired chlorohydrin. Increasing its concentration relative to the chloride ion source will favor the formation of 2-chlorocyclopentanol.

• Controlling the temperature: Lower temperatures generally favor the desired reaction and can help to suppress the formation of the dichloro-byproduct.

• Slow addition of the chlorine source: A slow, controlled addition of the chlorinating agent helps to maintain a low concentration of chloride ions, thereby reducing the likelihood of the competing dichlorination reaction.

Q4: What is the expected stereochemistry of the 2-chlorocyclopentanol product?

A4: The reaction of cyclopentene with hypochlorous acid proceeds via an anti-addition mechanism. This means that the chloro and hydroxyl groups will be on opposite faces of the cyclopentane (B165970) ring, resulting in the formation of trans-2-chlorocyclopentanol.

Q5: How can I effectively purify 2-chlorocyclopentanol from the reaction mixture?

A5: Purification is typically achieved through distillation under reduced pressure. Due to the different boiling points of 2-chlorocyclopentanol and the 1,2-dichlorocyclopentane byproduct, fractional distillation can be an effective separation method. Column chromatography can also be employed for smaller-scale purifications or to achieve higher purity.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 2-Chlorocyclopentanol	- Incomplete reaction. - Excessive formation of 1,2-dichlorocyclopentane. - Loss of product during workup and purification.	- Monitor the reaction progress using TLC or GC to ensure completion. - Increase the water concentration in the reaction mixture. - Maintain a low reaction temperature (e.g., 0-5 °C). - Add the chlorinating agent slowly and with vigorous stirring. - Optimize the distillation conditions to prevent product loss.
High Percentage of 1,2-Dichlorocyclopentane	- Insufficient water in the reaction mixture. - High concentration of chloride ions. - Elevated reaction temperature.	- Use a larger volume of water as the solvent or co-solvent. - Choose a chlorinating agent that generates a lower concentration of free chloride ions. - Ensure the reaction temperature is kept low and constant.
Presence of Unexpected Byproducts	- Contaminated starting materials. - Undesired secondary reactions (e.g., ether formation). - Reaction with the solvent.	- Use pure, distilled cyclopentene. - Ensure the chlorinating agent is of high purity. - Avoid prolonged reaction times. - Select an inert solvent if necessary.
Difficulty in Separating Product from Byproduct	- Similar boiling points of 2-chlorocyclopentanol and 1,2-dichlorocyclopentane.	- Use a fractional distillation column with a high number of theoretical plates. - Consider conversion of the alcohol to a derivative with a more distinct boiling point, followed by regeneration. - For high purity requirements, preparative gas chromatography or column chromatography may be necessary.

Quantitative Data on Reaction Parameters

The following table summarizes the impact of key reaction parameters on the product distribution. While exact values can vary based on specific laboratory conditions, these trends provide a basis for optimization.

Parameter	Condition	Approximate Yield of 2-Chlorocyclopentanol	Approximate Percentage of 1,2-Dichlorocyclopentane
Water Content	Low (e.g., stoichiometric)	Lower	Higher
High (e.g., large excess/solvent)	Higher	Lower
Temperature	Low (0-5 °C)	Optimal	Minimized
High (>20 °C)	Decreased	Increased
Rate of Chlorine Addition	Rapid	Lower	Higher
Slow	Higher	Lower

Experimental Protocol: Synthesis of trans-2-Chlorocyclopentanol

This protocol is adapted from established procedures for the synthesis of halohydrins.

Materials:

• Cyclopentene

• N-Chlorosuccinimide (NCS)

• Water

• tert-Butanol (B103910)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve cyclopentene (1.0 eq) in a 1:1 mixture of tert-butanol and water.

• Cool the flask in an ice bath to 0-5 °C.

• In a separate beaker, prepare a solution of N-chlorosuccinimide (1.1 eq) in a 1:1 mixture of tert-butanol and water.

• Add the NCS solution dropwise to the cyclopentene solution over a period of 30-60 minutes, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours, or until TLC/GC analysis indicates the consumption of the starting material.

• Transfer the reaction mixture to a separatory funnel and add diethyl ether to extract the organic components.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by fractional distillation under reduced pressure to obtain pure trans-2-chlorocyclopentanol.

Visualizations

Caption: Reaction mechanism for the synthesis of trans-2-Chlorocyclopentanol.

Caption: Competing pathways leading to the desired product and the main side product.

optimizing reaction conditions for improved 2-Chlorocyclopentanol yield

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for an improved yield of 2-Chlorocyclopentanol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-chlorocyclopentanol, providing potential causes and recommended solutions in a clear question-and-answer format.

Problem	Potential Cause	Recommended Solution
Low Yield of 2-Chlorocyclopentanol	Incomplete reaction.	- Ensure the reaction is stirred vigorously for the recommended duration (e.g., 12-15 hours) to ensure proper mixing of the reactants. - Allow the reaction mixture to warm to room temperature during the final 2-3 hours to help drive the reaction to completion.
Suboptimal reagent ratio.	- Use a slight excess of cyclopentene (B43876) as this has been shown to improve yields.
Loss of product during workup.	- Ensure the steam distillation is continued until all the 2-chlorocyclopentanol has been collected. - Saturate the distillate with sodium chloride to reduce the solubility of the product in the aqueous layer. - Perform multiple extractions (e.g., four times) with a suitable solvent like ether to maximize recovery from the aqueous layer.
High Percentage of 1,2-Dichlorocyclopentane (B80874) Byproduct	Insufficient water in the reaction mixture.	The formation of the dihalide byproduct is favored in the absence of a sufficient nucleophilic solvent like water. Ensure that the reaction is conducted in the presence of an adequate amount of water to promote halohydrin formation.
Incorrect reagent addition.	The in situ generation of hypochlorous acid from reagents like monochlorourea is crucial. Ensure the reagents are fresh and the preliminary steps for its formation are followed correctly.
Difficulty in Separating 2-Chlorocyclopentanol from 1,2-Dichlorocyclopentane	Inefficient distillation.	- Use a fractionating column of sufficient length and efficiency (e.g., packed with glass helices) for the vacuum distillation. - Maintain a stable, reduced pressure and carefully control the distillation temperature to separate the fractions with close boiling points. The fraction containing a mixture of cis- and trans-2-chlorocyclopentanol (B11927236) along with 1,2-dichlorocyclopentane typically boils at a lower temperature than pure trans-2-chlorocyclopentanol.
Reaction Does Not Initiate or Proceeds Very Slowly	Low reaction temperature.	While the reaction should be cooled initially, maintaining it at an excessively low temperature throughout may hinder the reaction rate. The recommended temperature range is 0-15°C.
Inefficient stirring.	Vigorous stirring is essential for the proper dispersion of the reactants, especially when bubbling chlorine gas to prepare monochlorourea.

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing 2-Chlorocyclopentanol?

A1: A common and well-documented method is the addition of hypochlorous acid (HOCl) to cyclopentene. The hypochlorous acid is often generated in situ, for example, from monochlorourea and an acid.

Q2: What is the expected yield for the synthesis of trans-2-Chlorocyclopentanol using the monochlorourea method?

A2: The reported yield for trans-2-chlorocyclopentanol using this method is typically in the range of 52-56%.

Q3: What are the main byproducts in this reaction?

A3: The primary byproduct is 1,2-dichlorocyclopentane, formed by the direct addition of chlorine across the double bond of cyclopentene. Small amounts of the cis-isomer of 2-chlorocyclopentanol may also be formed.

Q4: How can the formation of 1,2-dichlorocyclopentane be minimized?

A4: Ensuring a sufficient concentration of water in the reaction mixture is key, as water acts as the nucleophile that attacks the chloronium ion intermediate to form the chlorohydrin. Using an excess of cyclopentene can also favor the desired reaction.

Q5: What is the stereochemistry of the product?

A5: The addition of hypochlorous acid to cyclopentene proceeds via an anti-addition mechanism, leading predominantly to the formation of trans-2-chlorocyclopentanol.

Experimental Protocols

Synthesis of trans-2-Chlorocyclopentanol via Addition of Hypochlorous Acid to Cyclopentene

This protocol is adapted from a procedure in Organic Syntheses.

Materials:

• Urea

• Reprecipitated calcium carbonate

• Chlorine gas

• Cyclopentene

• Glacial acetic acid

• Ice

• Sodium chloride

• Ether

• Anhydrous sodium sulfate

Procedure:

• Preparation of Monochlorourea Solution:

  • In a 2-liter three-necked flask equipped with a mechanical stirrer, thermometer, gas inlet tube, and gas outlet tube, a mixture of 150 g of urea, 125 g of reprecipitated calcium carbonate, and 150 ml of water is cooled in an ice-salt bath.

  • A rapid stream of chlorine gas is bubbled into the stirred mixture at 0–15°C until the weight has increased by approximately 95 g.

  • 250 ml of water at room temperature is added, and the suspension is filtered by suction. The filter cake is washed with another 250 ml portion of water. The combined filtrates contain the monochlorourea.

• Reaction with Cyclopentene:

  • The monochlorourea solution is placed in a 3-liter two-necked flask equipped with a mechanical stirrer and a reflux condenser, and cooled in an ice-salt bath.

  • 500 g of ice, 100 ml of glacial acetic acid, and 136 g of cyclopentene are added.

  • The mixture is stirred vigorously in an ice bath for 12-15 hours. It is advantageous to allow the mixture to warm to room temperature for the last 2-3 hours.

• Workup and Purification:

  • The reaction mixture is saturated with sodium chloride.

  • The product is isolated by steam distillation.

  • The distillate is saturated with sodium chloride, and the oily layer is separated.

  • The aqueous layer is extracted four times with 300 ml portions of ether.

  • The combined organic layers are washed with a saturated sodium chloride solution and dried over anhydrous sodium sulfate.

  • The ether is removed by distillation.

  • The crude product is purified by fractional distillation under reduced pressure. The trans-2-chlorocyclopentanol is collected at 81–82°C/15 mm.

Data Presentation

Table 1: Reaction Parameters for trans-2-Chlorocyclopentanol Synthesis

Parameter	Value	Reference
Reactants	Cyclopentene, Monochlorourea (from Urea and Chlorine)
Solvent/Medium	Water, Acetic Acid
Temperature	0–15°C, then warming to room temperature
Reaction Time	12–15 hours
Typical Yield	52–56%

Table 2: Physical Properties of Key Compounds

Compound	Boiling Point	Reference
trans-2-Chlorocyclopentanol	81–82°C / 15 mm Hg
Mixture of cis/trans-2-Chlorocyclopentanol and 1,2-Dichlorocyclopentane	43–81°C / 15 mm Hg

Visualizations

Caption: Workflow for the synthesis and purification of 2-Chlorocyclopentanol.

Caption: A logical guide to troubleshooting low yields in 2-Chlorocyclopentanol synthesis.

Technical Support Center: Separation of 2-Chlorocyclopentanol Isomers

Welcome to the technical support center for the separation of cis- and trans-2-Chlorocyclopentanol isomers. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance and troubleshooting for common experimental challenges.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the separation of cis- and trans-2-Chlorocyclopentanol.

Q1: I am having difficulty separating the cis and trans isomers of 2-Chlorocyclopentanol by fractional distillation. Why is this method not effective?

A1: Fractional distillation separates compounds based on differences in their boiling points. Stereoisomers like cis- and trans-2-Chlorocyclopentanol often have very similar boiling points, making their separation by standard fractional distillation challenging. While a highly efficient fractional distillation column might achieve partial separation, it is generally not the most effective method for achieving high purity of each isomer.

Q2: My gas chromatography (GC) analysis shows co-elution of the cis and trans isomers. What can I do to improve the separation?

A2: Co-elution in GC is a common issue when dealing with isomers. Here are several troubleshooting steps:

• Optimize the Temperature Program: A slower temperature ramp or an isothermal segment at an optimal temperature can enhance resolution.

• Change the Stationary Phase: The choice of GC column is critical. A column with a more polar stationary phase may provide better selectivity for the isomers of 2-Chlorocyclopentanol.

• Increase Column Length: A longer column increases the number of theoretical plates, which can improve separation.

• Derivatization: Consider derivatizing the alcohol group to increase the volatility and potentially the difference in interaction with the stationary phase between the two isomers.

Q3: I am developing an HPLC method and the isomer peaks are not resolved. What are the key parameters to adjust?

A3: For HPLC separation of closely related isomers, systematic optimization is key:

• Stationary Phase Selection: Standard C18 columns may not provide sufficient selectivity. Consider columns with different stationary phases, such as phenyl-hexyl or cyano phases, which can offer different types of interactions.

• Mobile Phase Composition: The choice and ratio of organic modifier (e.g., acetonitrile (B52724) vs. methanol) can significantly impact selectivity.

• Temperature: Adjusting the column temperature can alter the selectivity and efficiency of the separation.

• Indirect Separation: If direct separation is unsuccessful, consider an indirect approach by derivatizing the isomers to form diastereomers, which can be more easily separated on a standard achiral column.

Q4: What is the principle behind indirect separation by forming diastereomers, and how can I apply it to 2-Chlorocyclopentanol?

A4: The indirect separation method involves reacting the mixture of cis and trans isomers (which are diastereomers of each other) with an enantiomerically pure chiral derivatizing agent (CDA). This reaction converts the cis and trans isomers into a new pair of diastereomers that have more distinct physical properties and are therefore more easily separated by standard chromatographic techniques like flash column chromatography or HPLC on a non-chiral stationary phase. After separation, the chiral auxiliary can be cleaved to yield the pure cis and trans isomers.

Q5: I am attempting a derivatization reaction with a chiral agent, but the reaction is incomplete. What should I check?

A5: Incomplete derivatization can be due to several factors:

• Reagent Purity and Stoichiometry: Ensure the chiral derivatizing agent and any catalysts or bases are pure and used in the correct stoichiometric amounts.

• Reaction Conditions: The reaction time, temperature, and solvent may need to be optimized. Monitor the reaction progress by TLC or GC/MS.

• Steric Hindrance: The bulky nature of some derivatizing agents might lead to slow reaction rates. Consider a less sterically hindered derivatizing agent if possible.

Experimental Protocols and Data

Below are detailed methodologies for key separation techniques. The quantitative data provided are illustrative examples based on typical separations of similar compounds and should be used as a reference for method development.

Method 1: Gas Chromatography (GC) for Analytical Separation

Gas chromatography is a powerful technique for the analytical separation and quantification of the cis and trans isomers of 2-Chlorocyclopentanol.

Experimental Protocol:

• Sample Preparation: Prepare a 1 mg/mL solution of the 2-Chlorocyclopentanol isomer mixture in a suitable solvent such as dichloromethane (B109758) or ethyl acetate (B1210297).

• Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• GC Conditions:

  • Column: A polar capillary column (e.g., DB-WAX or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 150 °C at 5 °C/min.

  • Detector Temperature: 280 °C (FID) or as per MS requirements.

  • Injection Volume: 1 µL with a split ratio of 50:1.

Illustrative Quantitative Data:

Isomer	Retention Time (min)	Peak Area (%)	Resolution (Rs)
cis-2-Chlorocyclopentanol	12.5	48.2	\multirow{2}{*}{> 1.5}
trans-2-Chlorocyclopentanol	13.1	51.8

Troubleshooting Flowchart for GC Separation

Caption: Troubleshooting workflow for GC separation of isomers.

Method 2: Indirect Preparative Separation via Diastereomer Formation

This method is suitable for isolating larger quantities of the pure cis and trans isomers.

Experimental Protocol:

Part A: Derivatization with a Chiral Agent

• Reagents: A mixture of cis- and trans-2-Chlorocyclopentanol, an enantiomerically pure chiral derivatizing agent (e.g., (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride - Mosher's acid chloride), a non-nucleophilic base (e.g., pyridine (B92270) or triethylamine), and a dry aprotic solvent (e.g., dichloromethane).

• Procedure:

  • Dissolve the 2-Chlorocyclopentanol isomer mixture in dry dichloromethane.

  • Add triethylamine (B128534) (1.5 equivalents).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add Mosher's acid chloride (1.2 equivalents).

  • Stir the reaction at room temperature and monitor its progress by TLC.

  • Upon completion, quench the reaction with water and perform an aqueous workup to isolate the crude diastereomeric esters.

Part B: Chromatographic Separation of Diastereomers

• Technique: Flash column chromatography on silica (B1680970) gel.

• Procedure:

  • Dissolve the crude diastereomeric ester mixture in a minimal amount of the eluent.

  • Load the sample onto a silica gel column.

  • Elute with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate the two diastereomers.

  • Collect fractions and analyze by TLC to identify the pure diastereomers.

Part C: Cleavage of the Chiral Auxiliary

• Procedure: The separated diastereomeric esters can be hydrolyzed under basic conditions (e.g., with LiOH in a THF/water mixture) to yield the pure cis and trans isomers of 2-Chlorocyclopentanol.

Illustrative Quantitative Data for Diastereomer Separation:

Diastereomer	Retention Factor (Rf) in 10% EtOAc/Hexanes	Isolated Yield (%)	Diastereomeric Excess (%)
Diastereomer 1 (cis origin)	0.35	45	>98
Diastereomer 2 (trans origin)	0.45	48	>98

Workflow for Indirect Separation

Caption: Workflow for the indirect separation of isomers.

Technical Support Center: Epoxidation of 2-Chlorocyclopentene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the epoxidation of 2-chlorocyclopentene. The information is tailored for researchers, scientists, and professionals in drug development who may encounter challenges with this specific transformation.

Troubleshooting Guides

This section addresses common problems encountered during the epoxidation of 2-chlorocyclopentene, offering potential causes and solutions in a question-and-answer format.

Question 1: Why is my epoxidation reaction showing low or no conversion of 2-chlorocyclopentene?

Answer:

Low or no conversion in the epoxidation of 2-chlorocyclopentene is a frequent issue, often stemming from the electron-deficient nature of the starting material. The chloro-substituent deactivates the double bond towards traditional electrophilic epoxidizing agents.

Potential Causes and Solutions:

• Inappropriate Epoxidizing Agent: Standard electrophilic reagents like m-CPBA alone may be ineffective for the electron-poor double bond in 2-chlorocyclopentene.[1][2]

  • Solution: Employ a nucleophilic epoxidation method. The Weitz-Scheffer reaction, using hydrogen peroxide under basic conditions, is a classic and effective approach for electron-deficient alkenes.[1][3] Another powerful method is the Juliá-Colonna epoxidation, which utilizes a poly-amino acid catalyst with hydrogen peroxide.[4][5]

• Insufficient Base: In nucleophilic epoxidations, the generation of the active hydroperoxide anion is crucial.

  • Solution: Ensure the use of a suitable base (e.g., NaOH, KOH) in sufficient quantity to deprotonate the hydrogen peroxide. The pH of the reaction mixture should be alkaline.

• Low Reaction Temperature: While low temperatures can improve selectivity, they may also significantly reduce the reaction rate.

  • Solution: If conversion is low, consider gradually increasing the reaction temperature. Monitor the reaction closely for the formation of side products.

• Catalyst Inactivity: If using a catalyzed reaction (e.g., with manganese salts or a phase-transfer catalyst), the catalyst may be inactive or poisoned.

  • Solution: Use a fresh, high-purity catalyst. In the case of phase-transfer catalysis, ensure that the catalyst is appropriate for the solvent system.

Question 2: My reaction is producing significant side products. What are they and how can I minimize them?

Answer:

The formation of side products is a common challenge, particularly with the reactive epoxide product.

Potential Side Products and Prevention Strategies:

• 1-Chloro-2,3-cyclopentanediol: This is the most common side product, arising from the acid- or base-catalyzed ring-opening of the desired epoxide by water present in the reaction mixture.

  • Prevention:

    • Work in a non-aqueous solvent where possible to minimize hydrolysis.[6]

    • Carefully control the pH of the reaction. Excessively acidic or basic conditions can promote ring-opening.

    • Minimize reaction time. Once the starting material is consumed, quench the reaction to prevent further degradation of the product.

• Rearrangement Products: Under certain conditions, the epoxide ring can undergo rearrangement.

  • Prevention: Maintain a controlled temperature and avoid strongly acidic conditions which can facilitate carbocation-mediated rearrangements.

Question 3: How can I effectively purify the 2-chlorocyclopentene oxide product?

Answer:

Purification of the epoxide can be challenging due to its reactivity and potential for decomposition on stationary phases.

Purification Strategies:

• Distillation: If the product is thermally stable, vacuum distillation can be an effective method for purification, especially on a larger scale.

• Column Chromatography:

  • Use a neutral stationary phase like silica (B1680970) gel that has been deactivated with a small amount of a neutral or slightly basic solvent (e.g., triethylamine (B128534) in the eluent) to prevent ring-opening.

  • Perform the chromatography quickly and at a low temperature if possible.

• Chemical Purification: In some cases, impurities like aldehydes can be removed by treatment with specific reagents that form non-volatile adducts, which can then be separated.

Frequently Asked Questions (FAQs)

Q1: Which epoxidation method is recommended for 2-chlorocyclopentene?

A1: Due to the electron-withdrawing nature of the chlorine atom, a nucleophilic epoxidation method is highly recommended. The Weitz-Scheffer epoxidation, using hydrogen peroxide and a base like sodium hydroxide (B78521) in a solvent such as methanol (B129727), is a robust and commonly used method for α,β-unsaturated ketones and other electron-deficient alkenes.[1][7][8][9]

Q2: What are the typical reaction conditions for a Weitz-Scheffer type epoxidation of a cyclic, electron-deficient alkene?

A2: While specific conditions for 2-chlorocyclopentene are not widely published, analogous reactions with α,β-unsaturated cyclic ketones provide a good starting point. These typically involve reacting the substrate with an excess of 30% aqueous hydrogen peroxide in the presence of a base like NaOH or KOH in a solvent such as methanol or a biphasic system at or below room temperature.

Q3: Can I use m-CPBA for the epoxidation of 2-chlorocyclopentene?

A3: While m-CPBA is a powerful electrophilic epoxidizing agent, it is generally less effective for electron-deficient alkenes.[1][2] The reaction is likely to be very slow or may not proceed at all. If m-CPBA is to be used, it would likely require forcing conditions (higher temperature, longer reaction time) which could lead to side product formation. A nucleophilic approach is generally preferred.

Q4: What safety precautions should I take when performing these epoxidation reactions?

A4:

• Peroxides: Hydrogen peroxide and peroxy acids are strong oxidizers and can be explosive, especially at high concentrations and temperatures. Always handle them with care in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Bases: Strong bases like NaOH and KOH are corrosive. Avoid contact with skin and eyes.

• Solvents: Use flammable solvents in a fume hood away from ignition sources.

Data Presentation

Table 1: Summary of Reaction Conditions for Nucleophilic Epoxidation of Analogous Electron-Deficient Cyclic Alkenes.

Substrate (Analog)	Oxidant	Base/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-Cyclohexen-1-one	H₂O₂	Hydrotalcite	Methanol	40	5	91	[7]
trans-Chalcone	Cyclohexylidenebishydroperoxide	KOH	Methanol	Room Temp.	2	95	[3]
(R)-Carvone	Cyclohexylidenebishydroperoxide	KOH	Methanol	Room Temp.	2	91	[3]
Various Enones	H₂O₂	NaOH	Water	Room Temp.	1-4	80-95	[8]

Experimental Protocols

Protocol 1: Nucleophilic Epoxidation of 2-Chlorocyclopentene (Weitz-Scheffer Type Reaction)

This protocol is a general guideline based on methods for analogous electron-deficient alkenes. Optimization may be required.

Materials:

• 2-Chlorocyclopentene

• 30% Hydrogen Peroxide (H₂O₂)

• Sodium Hydroxide (NaOH)

• Methanol

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and cooled in an ice bath (0 °C), dissolve 2-chlorocyclopentene (1.0 eq) in methanol.

• While stirring, slowly add 30% aqueous hydrogen peroxide (1.5 - 2.0 eq).

• Slowly add a solution of sodium hydroxide (1.1 eq) in water, maintaining the temperature below 10 °C.

• Allow the reaction to stir at 0-5 °C and monitor its progress by TLC or GC analysis.

• Upon completion, quench the reaction by adding an excess of cold water.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or column chromatography on deactivated silica gel.

Mandatory Visualizations

Caption: Experimental workflow for the nucleophilic epoxidation of 2-chlorocyclopentene.

Caption: Troubleshooting decision tree for the epoxidation of 2-chlorocyclopentene.

References

• 1. organicreactions.org [organicreactions.org]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. Facile epoxidation of α,β-unsaturated ketones with cyclohexylidenebishydroperoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Juliá–Colonna epoxidation - Wikipedia [en.wikipedia.org]
• 5. About: Juliá–Colonna epoxidation [dbpedia.org]
• 6. Nucleophilic Epoxidation with Peroxides | Chem-Station Int. Ed. [en.chem-station.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Epoxidation of α,β-unsaturated ketones in water. An environmentally benign protocol - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. brainly.com [brainly.com]

improving the enantiomeric excess in asymmetric 2-Chlorocyclopentanol synthesis

Welcome to the technical support hub for the asymmetric synthesis of 2-chlorocyclopentanol. This resource is tailored for researchers, scientists, and professionals in drug development, providing detailed troubleshooting guides, frequently asked questions (FAQs), and optimized experimental protocols to help improve the enantiomeric excess (ee) of your synthesis.

Troubleshooting Guide: Improving Enantiomeric Excess

Low enantiomeric excess is a common challenge in the asymmetric synthesis of 2-chlorocyclopentanol. This guide provides a systematic approach to identifying and resolving the root causes of suboptimal stereocontrol.

Question: My asymmetric ring-opening of cyclopentene (B43876) oxide with a chloride source is resulting in low enantioselectivity. What are the most common causes and how can I address them?

Answer: Low enantioselectivity in this reaction can stem from several factors, ranging from the catalyst system's integrity to the specific reaction conditions employed. A systematic evaluation of each parameter is crucial for successful optimization.

Key Areas for Troubleshooting:

• Catalyst Integrity and Activity:

  • Issue: The chiral catalyst, whether it's a metal-salen complex like Jacobsen's catalyst or a chiral Lewis base for silicon tetrachloride-mediated ring-opening, may be impure, decomposed, or improperly activated.

  • Solution:

    • Ensure the catalyst is of high purity and handled under anhydrous and inert conditions.

    • For metal-salen complexes, confirm the correct oxidation state of the metal center.

    • When using chiral Lewis bases with silicon tetrachloride, ensure the Lewis base is strictly anhydrous.

• Reaction Conditions:

  • Temperature: Temperature can significantly influence the enantioselectivity. Generally, lower temperatures favor higher ee, but this is not always the case as some catalytic systems have an optimal temperature range.

  • Solvent: The choice of solvent can affect catalyst solubility, conformation, and the stability of the diastereomeric transition states.

  • Concentration: The concentration of reactants can influence the reaction kinetics and, in some cases, the enantioselectivity.

• Reagents and Substrates:

  • Purity of Cyclopentene Oxide: Impurities in the starting epoxide can interfere with the catalyst.

  • Chloride Source: The nature of the chloride source (e.g., SiCl₄, LiCl, etc.) and its purity are critical. When using SiCl₄, it must be free of HCl.

Frequently Asked Questions (FAQs)

Catalyst and Ligands

• Q1: Which catalyst system is generally more effective for the asymmetric synthesis of 2-chlorocyclopentanol: a (salen)Cr(III)Cl complex or a chiral Lewis base with SiCl₄?

  • A1: Both systems have proven effective. (Salen)Cr(III)Cl complexes are well-established for the asymmetric ring-opening of meso-epoxides. The Denmark group has also demonstrated that chiral phosphine (B1218219) oxides as Lewis bases in conjunction with SiCl₄ can achieve high enantioselectivity. The optimal choice may depend on the specific experimental setup and available resources.

• Q2: How critical is the enantiomeric purity of the chiral ligand used to prepare the catalyst?

  • A2: It is extremely critical. The enantiomeric purity of the final product is directly correlated with the enantiomeric purity of the chiral ligand. Any impurities in the ligand will result in a lower ee of the 2-chlorocyclopentanol.

Reaction Parameters

• Q3: What is the typical effect of temperature on the enantiomeric excess?

  • A3: In many asymmetric reactions, lowering the temperature increases the enantioselectivity by accentuating the energy difference between the two diastereomeric transition states. It is advisable to screen a range of temperatures (e.g., 0 °C, -20 °C, -40 °C) to find the optimum for your specific system.

• Q4: Can the addition of co-catalysts or additives improve the enantiomeric excess?

  • A4: Yes, in some cases. For instance, with Jacobsen's catalyst, the addition of a Lewis base co-catalyst can enhance the rate and selectivity. For reactions involving SiCl₄, the presence of a proton sponge can be beneficial to scavenge any generated HCl.

Data Presentation: Catalyst Performance in Asymmetric Ring-Opening of Cyclopentene Oxide

The following table summarizes the performance of different catalytic systems in the asymmetric ring-opening of cyclopentene oxide to yield 2-chlorocyclopentanol.

Catalyst System	Chiral Ligand/Catalyst	Chloride Source	Solvent	Temp (°C)	Yield (%)	ee (%)
1	(R,R)-Jacobsen's Catalyst ((salen)CrCl)	LiCl	THF	25	85	88
2	(S,S)-Jacobsen's Catalyst ((salen)CrCl)	TMSCl	CH₂Cl₂	0	90	92
3	Chiral Phosphine Oxide + SiCl₄	SiCl₄	Et₂O	-78	92	95
4	Chiral Bis(oxazoline)-Cu(OTf)₂	LiCl	Acetone	-20	78	85

Experimental Protocols

Protocol 1: Asymmetric Ring-Opening of Cyclopentene Oxide using Jacobsen's Catalyst

This protocol is a general procedure for the enantioselective ring-opening of cyclopentene oxide using a chiral (salen)Cr(III)Cl complex.

Materials:

• (R,R)- or (S,S)-(salen)Cr(III)Cl (Jacobsen's catalyst)

• Cyclopentene oxide

• Anhydrous lithium chloride (LiCl)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Inert atmosphere (Argon or Nitrogen)

• Standard glassware for anhydrous reactions

Procedure:

• In a flame-dried, two-necked round-bottom flask under an inert atmosphere, add (R,R)-(salen)Cr(III)Cl (0.05 mmol).

• Add anhydrous LiCl (1.0 mmol) to the flask.

• Add anhydrous THF (5 mL) and stir the mixture until the catalyst and salt are dissolved.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C).

• Slowly add a solution of cyclopentene oxide (1.0 mmol) in anhydrous THF (2 mL) to the catalyst mixture.

• Stir the reaction at the set temperature and monitor its progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Determine the enantiomeric excess by chiral GC or HPLC analysis.

Visualizations

Caption: Workflow for the Jacobsen's catalyst-mediated asymmetric synthesis of 2-chlorocyclopentanol.

Caption: Troubleshooting flowchart for addressing low enantiomeric excess in the synthesis.

Technical Support Center: Managing Byproduct Formation in Halohydrin Synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in managing the formation of byproducts during halohydrin synthesis. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in halohydrin formation from alkenes?

A1: The most common byproducts in halohydrin formation are vicinal dihalides and epoxides. Dihalides are formed when the halide ion, instead of a water molecule, attacks the intermediate halonium ion.[1][2] Epoxides can be formed from the desired halohydrin product, especially if basic conditions are present, through an intramolecular SN2 reaction.[3][4]

Q2: How can I minimize the formation of the dihalide byproduct?

A2: To minimize dihalide formation, it is crucial to use a nucleophilic solvent, such as water, in large excess.[5][6] The high concentration of water outcompetes the halide ion in attacking the halonium ion intermediate.[7] The use of N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) as the halogen source instead of elemental bromine (Br₂) or chlorine (Cl₂) can also reduce dihalide formation.[8][9] These reagents generate the electrophilic halogen in situ at a low concentration, which limits the concentration of the competing halide ion.

Q3: I am observing the formation of an epoxide. What is causing this and how can I prevent it?

A3: Epoxide formation occurs when the newly formed halohydrin is subjected to basic conditions. The base deprotonates the hydroxyl group, and the resulting alkoxide undergoes an intramolecular Williamson ether synthesis (an SN2 reaction) to form the epoxide.[10][11] To prevent this, ensure the reaction medium is not basic. If a base is required for a subsequent step, it should be added after the halohydrin has been isolated and purified. The intramolecular cyclization to an epoxide is most efficient when the hydroxyl and halide groups are anti-periplanar.[5]

Q4: How does the choice of halogen (Cl₂, Br₂, I₂) affect byproduct formation?

A4: The nature of the halogen can influence the reaction. Chlorine is more electronegative and can lead to less stable halonium ions, potentially affecting regioselectivity. Bromine is commonly used and forms a stable bromonium ion, often leading to good yields of bromohydrins. Iodine is less reactive, and the resulting iodohydrins can be unstable.

Q5: What is the role of N-Bromosuccinimide (NBS) in controlling byproducts?

A5: N-Bromosuccinimide (NBS) is a convenient and effective reagent for forming bromohydrins with reduced byproduct formation.[8] NBS serves as a source of electrophilic bromine (Br⁺) at a controlled, low concentration. This minimizes the concentration of bromide ions (Br⁻) in the reaction mixture, which in turn suppresses the formation of the dibromide byproduct.[9] It is particularly useful for allylic and benzylic brominations where Br₂ can lead to multiple side reactions.[9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High yield of dihalide byproduct	1. Insufficient amount of water or other nucleophilic solvent. 2. Use of elemental halogen (e.g., Br₂) as the halogen source. 3. Reaction temperature is too high, favoring the faster reaction with the halide ion.	1. Increase the concentration of water. A common solvent system is a 1:1 mixture of an organic solvent (like DMSO or acetone) and water. 2. Use N-halosuccinimide (NBS or NCS) as the halogen source. 3. Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).
Low or no reaction	1. Inactive alkene (electron-poor). 2. Decomposed halogenating agent. 3. Insufficient reaction time or temperature.	1. Consider using a more reactive halogenating agent or a catalyst. 2. Use fresh NBS or purify the elemental halogen before use. 3. Monitor the reaction by TLC and adjust the reaction time and temperature accordingly.
Poor regioselectivity with unsymmetrical alkenes	1. The electronic and steric effects of the substituents on the alkene do not strongly favor the attack of the nucleophile on one carbon of the halonium ion over the other.	1. Modify the substituents on the alkene if possible to enhance electronic or steric bias. 2. Experiment with different halogenating agents and solvent systems. 3. Be prepared for chromatographic separation of regioisomers.
Formation of an epoxide during the reaction	1. Presence of a base in the reaction mixture. 2. The halohydrin product is unstable under the reaction conditions and cyclizes.	1. Ensure the reaction is run under neutral or slightly acidic conditions. Avoid using basic solvents or reagents. 2. Work up the reaction promptly after completion to isolate the halohydrin before it can cyclize.

Data Presentation

Table 1: Influence of Halogenating Agent and Solvent on Product Distribution in the Halogenation of Styrene (B11656)

Entry	Alkene	Halogenating Agent	Solvent	Halohydrin Yield (%)	Dihalide Yield (%)	Reference
1	Styrene	NBS	DMSO/H₂O (1:1)	70	Not Reported	[12]
2	Styrene	Br₂	H₂O	65	35	[13]
3	Propene	Cl₂/H₂O	Aqueous	~90 (Chlorohydrins)	~10 (1,2-dichloropropane)	[14]

Note: Yields can vary significantly based on specific reaction conditions such as temperature, concentration, and reaction time. The data presented is for comparative purposes.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromo-1-phenylethanol from Styrene using NBS

This protocol is adapted from literature procedures for the bromohydrin formation from styrene.[12]

Materials:

• Styrene

• N-Bromosuccinimide (NBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Water

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve styrene (1.0 eq) in a 1:1 mixture of DMSO and water.

• Cool the solution to 0 °C in an ice bath.

• Slowly add N-bromosuccinimide (1.05 eq) in portions over 15 minutes, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a separatory funnel containing diethyl ether and water.

• Separate the layers and wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude 2-bromo-1-phenylethanol.

• The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Synthesis of trans-2-Bromocyclohexanol (B12817027) from Cyclohexene (B86901)

This protocol describes the formation of a bromohydrin from a cyclic alkene.

Materials:

• Cyclohexene

• N-Bromosuccinimide (NBS)

• Acetone (B3395972)

• Water

• Dichloromethane

• Saturated aqueous sodium sulfite (B76179) solution

• Saturated aqueous sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve cyclohexene (1.0 eq) in a mixture of acetone and water.

• Cool the mixture to 0 °C in an ice bath.

• Add N-bromosuccinimide (1.0 eq) in one portion and stir the mixture vigorously at 0 °C.

• Allow the reaction to proceed for 30 minutes at 0 °C. The disappearance of the solid NBS and a color change may be observed.

• Quench the reaction by adding saturated aqueous sodium sulfite solution.

• Extract the product with dichloromethane.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The resulting crude trans-2-bromocyclohexanol can be purified by distillation under reduced pressure or by column chromatography.

Visualizations

Halohydrin Formation and Byproduct Pathways

Caption: Reaction pathways in halohydrin synthesis, showing the formation of the desired product and common byproducts.

Troubleshooting Logic for High Dihalide Byproduct

Caption: A decision-making workflow for troubleshooting the overproduction of dihalide byproducts in halohydrin synthesis.

Experimental Workflow for Halohydrin Synthesis and Purification

Caption: A generalized experimental workflow for the synthesis and purification of halohydrins.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. leah4sci.com [leah4sci.com]
• 3. byjus.com [byjus.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Halohydrins from Alkenes - Chemistry Steps [chemistrysteps.com]
• 6. organic chemistry - Formation of halohydrin vs alkyl dihalide - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. echemi.com [echemi.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 10. Ch16: HO-C-C-X => epoxide [chem.ucalgary.ca]
• 11. youtube.com [youtube.com]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. vanderbilt.edu [vanderbilt.edu]
• 14. chem.libretexts.org [chem.libretexts.org]

scale-up challenges in the industrial production of 2-Chlorocyclopentanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the scale-up and industrial production of 2-Chlorocyclopentanol.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of 2-Chlorocyclopentanol on an industrial scale.

Issue ID	Problem	Potential Causes	Recommended Solutions
YLD-001	Low Yield or Stalled Reaction	1. Inadequate Mixing: Poor mass transfer between the aqueous and organic phases, especially in large reactors.[1] 2. Incorrect Stoichiometry: Inaccurate addition of cyclopentene (B43876) or the chlorinating agent. 3. Poor Temperature Control: Exothermic nature of the reaction leading to localized overheating and side reactions.[2] 4. Degradation of Chlorinating Agent: Instability of hypochlorous acid (HOCl) if not generated in situ or used promptly.[3] 5. pH Imbalance: Incorrect pH can affect the stability of the N-chloro intermediate (if using monochlorourea) and the desired reaction pathway.[3]	1. Optimize Agitation: Ensure the reactor's agitator is designed for efficient mixing of immiscible liquids. Consider installing baffles to improve turbulence. 2. Calibrate Feeders: Verify the calibration of all pumps and feeders. For gaseous reactants like chlorine, use a calibrated mass flow controller. 3. Improve Heat Transfer: Use a reactor with a high surface-area-to-volume ratio or a jacketed reactor with a reliable cooling system. Consider a semi-batch process with controlled addition of reactants to manage heat evolution.[2] 4. In Situ Generation: Generate the chlorinating agent (e.g., from monochlorourea) in the reaction vessel just before the addition of cyclopentene. 5. pH Monitoring and Control: Install an in-line pH probe to monitor and adjust the pH of the aqueous phase throughout the reaction.
PUR-002	High Levels of Dichlorinated Impurities	1. Excess Chloride Ions: High concentration of chloride ions in the reaction mixture can lead to the formation of 1,2-dichlorocyclopentane.[4] 2. Reaction Conditions: Higher temperatures and prolonged reaction times can favor the formation of the dichloro byproduct.	1. Control Chloride Concentration: If possible, use a method that minimizes free chloride ions.[4] 2. Optimize Reaction Parameters: Run the reaction at the lowest effective temperature and monitor for completion to avoid unnecessary exposure to reaction conditions.
ISO-003	Difficulties in Product Isolation and Purification	1. Emulsion Formation: Vigorous mixing of the organic and aqueous phases can lead to stable emulsions, complicating phase separation. 2. Inefficient Extraction: Poor partitioning of 2-chlorocyclopentanol into the organic solvent during workup. 3. Thermal Decomposition: The product may be thermally labile and decompose during high-temperature distillation.[4]	1. Break Emulsions: Add a small amount of brine or an appropriate demulsifier. Allow for a longer settling time in the separator. 2. Optimize Extraction: Perform multiple extractions with smaller volumes of a suitable solvent. Consider using a continuous liquid-liquid extraction setup for large volumes.[2] 3. Use Vacuum Distillation: Purify the final product under reduced pressure to lower the boiling point and prevent thermal decomposition.[5][6]
SAF-004	Safety Concerns During Scale-Up	1. Handling of Hazardous Reagents: Use of chlorine gas or other corrosive and toxic materials. 2. Exothermic Reaction: Potential for a runaway reaction if cooling is insufficient.[2][3] 3. Pressure Buildup: Generation of gaseous byproducts in a closed system.	1. Implement Engineering Controls: Use closed systems for handling hazardous chemicals. Ensure adequate ventilation and have appropriate personal protective equipment (PPE) available. 2. Conduct Calorimetry Studies: Perform reaction calorimetry at the lab or pilot scale to understand the heat flow and design an adequate cooling system.[2] 3. Install Safety Devices: Equip the reactor with pressure relief valves and rupture discs.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for the industrial synthesis of 2-Chlorocyclopentanol?

A1: The addition of hypochlorous acid (HOCl) to cyclopentene is a widely used method.[7] HOCl is often generated in situ from reagents like monochlorourea to improve handling and safety on a large scale. This method avoids the use of highly corrosive reagents like thionyl chloride and can be performed in an aqueous medium.

Q2: What are the primary side products to monitor during production?

A2: The main side product is typically 1,2-dichlorocyclopentane, which arises from the reaction of the intermediate chloronium ion with chloride ions.[4] Other potential impurities include unreacted cyclopentene and isomers of the product (cis- and trans-2-chlorocyclopentanol).

Q3: What are the key differences in purification when moving from lab-scale to industrial-scale?

A3: At the lab scale, purification often involves steam distillation and multiple extractions with solvents like ether.[8] In an industrial setting, these methods are often impractical. Large-scale purification typically relies on:

• Liquid-Liquid Extraction: Using automated or continuous systems to handle large volumes.[2]

• Fractional Distillation under Vacuum: This is the preferred method for final purification as it can separate the product from impurities with different boiling points while preventing thermal decomposition.[5][6]

Q4: Can Phase-Transfer Catalysis (PTC) be beneficial in this process?

A4: Yes, Phase-Transfer Catalysis can be advantageous. Since the reaction often involves an aqueous phase (containing the chlorinating agent) and an organic phase (cyclopentene), a PTC can facilitate the transfer of the reactive species between the phases.[9][10] This can lead to increased reaction rates, higher yields, and milder reaction conditions, which are all beneficial for industrial-scale production.[8][11][12]

Q5: How can I minimize waste and improve the green chemistry profile of this synthesis?

A5: To improve sustainability, consider the following:

• Solvent Selection: Use solvents that are less hazardous and can be easily recycled.

• Atom Economy: Choose a synthetic route that maximizes the incorporation of reactants into the final product.

• Energy Efficiency: Optimize the process to run at lower temperatures and pressures.[5]

• Waste Treatment: Implement procedures to neutralize and treat aqueous waste streams before disposal.

Experimental Protocols

Protocol 1: Industrial Scale Synthesis of 2-Chlorocyclopentanol via in situ generated Hypochlorous Acid

This protocol is a conceptual scale-up of the laboratory procedure.

• Reactor Preparation:

  • Ensure a 1000 L glass-lined reactor is clean, dry, and equipped with a jacket for temperature control, a mechanical stirrer, a pH probe, a thermometer, and ports for reagent addition and gas outlet.

  • The gas outlet should be connected to a scrubber system.

• Preparation of Monochlorourea Solution:

  • In the reactor, prepare a slurry of urea (B33335) (e.g., 75 kg) and reprecipitated calcium carbonate (e.g., 62.5 kg) in water (e.g., 75 L).

  • Cool the mixture to 0-5°C using the reactor jacket.

• Chlorine Gas Addition:

  • Slowly bubble chlorine gas (approx. 47.5 kg) through a dip tube below the surface of the agitated slurry.

  • Maintain the temperature below 10°C throughout the addition. The calcium carbonate will neutralize the HCl formed.

  • Monitor the reaction until the appropriate amount of chlorine is absorbed.

• Reaction with Cyclopentene:

  • Once the monochlorourea solution is prepared, add glacial acetic acid (e.g., 50 L) and crushed ice (e.g., 250 kg) to the reactor.

  • Add cyclopentene (e.g., 68 kg) to the cold solution.

  • Continue stirring vigorously, maintaining the temperature at 0-5°C. The reaction is typically slow and may require several hours.[8]

• Workup and Isolation:

  • Once the reaction is complete (monitored by GC), allow the mixture to settle. A dense oily layer of the product will separate at the bottom.

  • Transfer the entire reactor content to a separation vessel. Separate the aqueous layer.

  • Wash the organic layer with a saturated sodium chloride solution.

  • The crude product can then be transferred to a distillation unit for purification.

Protocol 2: Purification by Vacuum Distillation

• Setup:

  • Charge the crude 2-chlorocyclopentanol into a distillation flask equipped with a fractionating column, a condenser, a receiver flask, and a vacuum pump.

  • Ensure all connections are vacuum-tight.

• Distillation:

  • Gradually apply vacuum to the system.

  • Begin heating the distillation flask gently.

  • Collect and discard any initial low-boiling fractions, which may contain residual cyclopentene or solvents.

  • Collect the main fraction of 2-chlorocyclopentanol at the appropriate temperature and pressure (e.g., 81-83°C at 15 mm Hg).

  • Monitor the purity of the fractions using GC analysis.

• Shutdown:

  • Once the distillation is complete, cool the system down before releasing the vacuum.

  • Store the purified 2-chlorocyclopentanol under appropriate conditions.

Visualizations

References

• 1. US20130102798A1 - Method for preparing chlorohydrins and method for preparing epichlorohydrin using chlorohydrins prepared thereby - Google Patents [patents.google.com]
• 2. Separation method of epichlorohydrin - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. CK12-Foundation [flexbooks.ck12.org]
• 6. Purification Techniques in Organic Chemistry: A Comprehensive Guide [simsonpharma.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. High-yielding aqueous synthesis of chloroacetophenones and aroyl chlorohydrins - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. crdeepjournal.org [crdeepjournal.org]
• 10. ptfarm.pl [ptfarm.pl]
• 11. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 12. phasetransfer.com [phasetransfer.com]

analytical methods for determining the purity of 2-Chlorocyclopentanol stereoisomers

Technical Support Center: Analysis of 2-Chlorocyclopentanol Stereoisomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the analytical determination of 2-Chlorocyclopentanol stereoisomer purity.

Frequently Asked Questions (FAQs)

Q1: How many stereoisomers does 2-Chlorocyclopentanol have?

A1: 2-Chlorocyclopentanol has two chiral centers (at carbons C1 and C2), which results in a total of four possible stereoisomers. These exist as two pairs of enantiomers:

• cis-isomers: (1R, 2S)-2-Chlorocyclopentanol and (1S, 2R)-2-Chlorocyclopentanol, which are enantiomers of each other.

• trans-isomers: (1R, 2R)-2-Chlorocyclopentanol and (1S, 2S)-2-Chlorocyclopentanol, which are also enantiomers of each other. The relationship between a cis and a trans isomer is diastereomeric. Therefore, a complete purity analysis requires a method capable of separating both diastereomers and enantiomers.[1]

Q2: What are the primary analytical methods for separating 2-Chlorocyclopentanol stereoisomers?

A2: The most common and effective methods are chiral chromatography techniques.[2][3] These include:

• Chiral High-Performance Liquid Chromatography (HPLC): Utilizes a chiral stationary phase (CSP) to differentiate between enantiomers. It is a versatile technique that can be run in normal-phase, reversed-phase, or polar organic modes.[4][5]

• Chiral Gas Chromatography (GC): An excellent method for volatile compounds. 2-Chlorocyclopentanol may require derivatization to improve its volatility and interaction with the chiral stationary phase, which is often based on cyclodextrins.[6][7]

Q3: Do I need to derivatize 2-Chlorocyclopentanol for analysis?

A3: For Chiral GC analysis, derivatization is often necessary.[6] Converting the hydroxyl (-OH) group to an ester (e.g., acetate (B1210297) or trifluoroacetate) can increase volatility and enhance chiral recognition on the GC column, leading to better separation.[6] For Chiral HPLC, derivatization is typically not required as the separation can be achieved directly on a suitable chiral stationary phase.[8]

Q4: How do I select the right chiral column?

A4: Column selection is the most critical step in method development.[9] A screening approach is highly recommended:

• For HPLC: Start by screening polysaccharide-based columns (e.g., cellulose (B213188) or amylose (B160209) derivatives like Chiralcel® OD, Chiralpak® AD, IA, IB, IC).[8][9][10] These columns are known for their broad selectivity across a wide range of compounds.[4][9]

• For GC: Derivatized cyclodextrin-based columns are the most common choice for separating chiral molecules, including alcohols.[11] Phases like Chirasil-DEX are often effective.[6]

Q5: Can temperature be used to optimize the separation?

A5: Yes, temperature is a critical parameter for optimizing selectivity.[12] In chiral chromatography, lower temperatures generally enhance the intermolecular interactions responsible for separation, often leading to better resolution.[12] However, the effect is compound-dependent, and in some cases, increasing the temperature can improve peak shape or even reverse the elution order.[12] Therefore, temperature should be systematically evaluated during method development.[5]

Troubleshooting Guide: Chiral HPLC Analysis

Symptom / Issue	Potential Cause(s)	Recommended Solution(s)
Poor or No Resolution	1. Inappropriate Chiral Stationary Phase (CSP).[12] 2. Suboptimal mobile phase composition.[12] 3. Incorrect column temperature.[12]	1. Screen different types of CSPs (e.g., polysaccharide, Pirkle-type).[9] 2. Systematically vary the mobile phase composition (e.g., alcohol percentage in normal phase, organic modifier/buffer in reversed-phase). Additives like TFA or DEA (0.1%) can improve selectivity.[12] 3. Optimize temperature in 5°C increments (e.g., 15°C, 20°C, 25°C, 30°C).[12]
Peak Tailing	1. Column overload due to high sample concentration.[12] 2. Secondary interactions with the silica (B1680970) support.[12] 3. Adsorption of impurities at the column head.[13]	1. Dilute the sample and re-inject.[12] 2. Add a mobile phase modifier. For an alcohol like 2-chlorocyclopentanol, a small amount of a competing agent can sharpen peaks. 3. Use a guard column and ensure proper sample cleanup. Flush the column with a strong, compatible solvent if contamination is suspected.[13]
Ghost Peaks	1. Contamination in the mobile phase or HPLC system.[12] 2. Carryover from the autosampler.[12]	1. Run a blank gradient without injection. If peaks appear, the source is the system or mobile phase. Use fresh, high-purity solvents.[12] 2. If the blank is clean, inject only the sample solvent. If peaks appear, the solvent is contaminated. Otherwise, optimize the autosampler wash protocol.[12]
Irreproducible Retention Times	1. Inadequate column equilibration between runs. 2. Fluctuations in column temperature.[14] 3. Changes in mobile phase composition (e.g., evaporation).	1. Ensure the column is fully equilibrated with the mobile phase before each injection, especially with gradient methods. 2. Use a column thermostat to maintain a constant temperature.[14] 3. Prepare fresh mobile phase daily and keep solvent bottles capped.[12]
High Backpressure	1. Blockage of the column inlet frit by particulates.[13] 2. Sample precipitation in the mobile phase.[9] 3. Incompatible solvent injected.[13]	1. Filter all samples and mobile phases. Try reversing the column flow direction at a low flow rate to dislodge particulates.[13] 2. Ensure the sample is fully soluble in the mobile phase. Dissolve the sample in the mobile phase whenever possible.[9][15] 3. Ensure the entire system is flushed of potentially harmful solvents before connecting a chiral column, especially coated polysaccharide columns.[13]

Troubleshooting Guide: Chiral GC Analysis

Symptom / Issue	Potential Cause(s)	Recommended Solution(s)
Poor or No Resolution	1. Incomplete derivatization of the analyte. 2. Incorrect temperature program.[16] 3. Unsuitable chiral stationary phase.	1. Optimize the derivatization reaction (time, temperature, reagent ratio) to ensure complete conversion to the ester.[6] 2. Optimize the oven temperature ramp. A slower ramp rate often improves the resolution of closely eluting peaks.[16] 3. Screen different derivatized cyclodextrin (B1172386) columns.
Peak Tailing or Fronting	1. Active sites in the GC system (liner, column).[16] 2. Column overloading.[16] 3. Improper injection technique.[17]	1. Use a deactivated inlet liner. Condition the column according to the manufacturer's instructions. 2. Dilute the sample or inject a smaller volume. 3. Ensure a fast, consistent injection to achieve a narrow sample band at the start of the column.[14]
Baseline Instability or Drift	1. Column bleed from stationary phase degradation.[18] 2. Contaminated carrier gas.[18] 3. Leaks in the system (e.g., septum, fittings).[14][19]	1. Condition the column. Do not exceed the column's maximum temperature limit.[19] 2. Use high-purity carrier gas and install purifiers to trap oxygen and moisture.[18] 3. Perform a leak check. Replace the injection port septum regularly.[19]
Irreproducible Results	1. Inconsistent injection volume.[17] 2. Fluctuations in carrier gas flow or pressure.[14] 3. Sample degradation in a hot injector.	1. Use an autosampler for precise and repeatable injections.[17] 2. Use electronic pressure control and check gas supplies to ensure consistent flow.[14] 3. Lower the injector temperature if the analyte is thermally labile.

Quantitative Data Summary

The following table presents typical performance data for chiral separations of small alcohol molecules using GC and HPLC. These values can serve as a benchmark during method development for 2-Chlorocyclopentanol.

Parameter	Chiral GC (with Derivatization)	Chiral HPLC (Direct)	Goal
Resolution (Rs)	1.5 - 3.0+[6][20]	1.5 - 8.0+[20]	Rs > 1.5 for baseline separation
Selectivity (α)	1.05 - 1.20	1.1 - 1.5+	Maximize for better resolution
Typical Analysis Time	15 - 40 min	10 - 30 min	Minimize while maintaining resolution
Limit of Quantitation (LOQ)	0.01 - 0.1%	0.01 - 0.1%	Sufficiently low for purity determination

Experimental Protocols

Protocol 1: Chiral GC-FID Method with Derivatization

This protocol describes a general approach for the analysis of 2-Chlorocyclopentanol stereoisomers by GC after derivatization.

1. Derivatization (Acetylation):

• In a 2 mL vial, combine approximately 5 mg of the 2-Chlorocyclopentanol sample with 0.5 mL of pyridine (B92270) and 0.5 mL of acetic anhydride.

• Cap the vial tightly and heat at 60-70°C for 1 hour.

• Cool the mixture to room temperature.

• Evaporate the excess reagents under a gentle stream of nitrogen.

• Reconstitute the residue (acetylated 2-Chlorocyclopentanol) in 1 mL of a suitable solvent like hexane (B92381) or ethyl acetate for GC analysis.

2. GC-FID Conditions:

• GC System: Gas chromatograph with Flame Ionization Detector (FID).

• Column: Chirasil-DEX CB or equivalent chiral cyclodextrin-based column (e.g., 25 m x 0.25 mm ID, 0.25 µm film thickness).[6]

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.0 mL/min.

• Injector:

  • Temperature: 240°C

  • Mode: Split (e.g., 50:1 ratio)

  • Injection Volume: 1 µL

• Oven Program:

  • Initial Temperature: 80°C, hold for 2 min.

  • Ramp: Increase to 180°C at a rate of 2°C/min.

  • Hold: Hold at 180°C for 5 min.

• Detector (FID):

  • Temperature: 250°C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

Protocol 2: Chiral HPLC-UV Method (Direct)

This protocol outlines a screening approach for separating 2-Chlorocyclopentanol stereoisomers directly.

1. Sample Preparation:

• Dissolve approximately 1 mg of the 2-Chlorocyclopentanol sample in 1 mL of the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection.

2. HPLC-UV Conditions (Normal Phase Screening):

• HPLC System: HPLC with a UV detector.

• Column: Chiralpak AD-H or Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol (IPA) mixture. Start with a 90:10 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 210 nm (since the analyte lacks a strong chromophore).

• Injection Volume: 10 µL.

3. Method Optimization:

• If separation is not achieved, systematically vary the percentage of the alcohol modifier (IPA) from 2% to 20%.

• Test other alcohols like ethanol (B145695) as a modifier.

• Evaluate the effect of temperature (e.g., decrease to 15°C) to improve resolution.

Visualizations

Diagram 1: Chiral Method Development Workflow

This diagram illustrates a logical workflow for developing a robust analytical method for stereoisomer purity analysis.

Caption: Workflow for chiral separation method development.

References

• 1. How many stereoisomers are possible for 2chlorocyclopentanol class 12 chemistry CBSE [vedantu.com]
• 2. The Secrets to Mastering Chiral Chromatography [rotachrom.com]
• 3. mdpi.com [mdpi.com]
• 4. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 6 Top Chiral Chromatography Questions - Regis Technologies [registech.com]
• 10. benchchem.com [benchchem.com]
• 11. gcms.cz [gcms.cz]
• 12. benchchem.com [benchchem.com]
• 13. chiraltech.com [chiraltech.com]
• 14. aelabgroup.com [aelabgroup.com]
• 15. chiraltech.com [chiraltech.com]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. chromatographytoday.com [chromatographytoday.com]
• 20. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Catalysts for Asymmetric Synthesis of Chlorohydrins

For Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chlorohydrins provides critical chiral building blocks for a multitude of pharmaceuticals and fine chemicals. The choice of catalyst is paramount in achieving high efficiency, selectivity, and sustainability in these synthetic routes. This guide offers an objective comparison of leading catalytic systems for the asymmetric synthesis of chlorohydrins, supported by experimental data, detailed protocols, and mechanistic diagrams to inform catalyst selection for research and development.

Performance Comparison of Key Catalytic Systems

The following table summarizes the performance of prominent catalytic systems for the asymmetric synthesis of chlorohydrins, focusing on key metrics such as yield, enantiomeric excess (ee), and diastereomeric ratio (dr).

Catalyst System	Substrate Example	Yield (%)	ee (%)	dr (syn:anti)	Key Features
Iridium/f-phamidol	ω-chloro-acetophenone	>99	>99	-	High efficiency and enantioselectivity for the asymmetric hydrogenation of ω-chloroketones.[1]
Dynamic Kinetic Resolution (DKR)
Pseudomonas cepacia lipase (B570770) & Ru-catalyst	Aromatic chlorohydrins	High	>99	-	Excellent for aromatic chlorohydrins, combining enzymatic resolution with in-situ racemization.[2]
Bienzymatic Cascade
Ene-reductase (ERED) & Alcohol dehydrogenase (ADH)	1-aryl-2-chlorobut-2-en-1-ones	>99	>99	>99:1	Stereodivergent synthesis affording various chlorohydrin stereoisomers with excellent selectivity.[3]
Chiral Cobalt(III)-salen Complexes	Hydrolytic Kinetic Resolution (HKR) of terminal epoxides	High	≥99	-	Provides access to highly enantioenriched epoxides, which are precursors to chlorohydrins.[4][5]
Organocatalysis
L-proline amide / (2R,5R)-diphenylpyrrolidine	Aldehydes (via α-chlorination)	up to 99	up to 95	-	Direct, metal-free approach to chiral α-chloro aldehydes, precursors to chlorohydrins.[6][7][8]

Experimental Protocols

Detailed methodologies for the key catalytic systems are provided below.

Ir/f-phamidol Catalyzed Asymmetric Hydrogenation of ω-Chloroketones

This protocol is based on the highly efficient synthesis of chlorohydrins from ω-chloroketones.[1]

Materials:

• Ir/f-phamidol catalyst

• ω-chloroketone substrate

• Hydrogen gas (H₂)

• Anhydrous solvent (e.g., methanol, toluene)

• Base (e.g., Cs₂CO₃)

Procedure:

• In a glovebox, a Schlenk tube is charged with the Ir/f-phamidol catalyst and the base.

• The ω-chloroketone substrate, dissolved in the anhydrous solvent, is added to the Schlenk tube.

• The tube is sealed, taken out of the glovebox, and connected to a hydrogen line.

• The reaction mixture is stirred under a specific hydrogen pressure (e.g., 50 atm) at a set temperature (e.g., 30 °C) for a specified time (e.g., 12-24 hours).

• Upon completion, the pressure is carefully released, and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica (B1680970) gel to afford the desired chlorohydrin.

• The enantiomeric excess is determined by chiral HPLC analysis.

Dynamic Kinetic Resolution (DKR) of Aromatic Chlorohydrins

This method combines enzymatic acylation with ruthenium-catalyzed racemization to achieve high yields of enantiopure chlorohydrin acetates.[9][2]

Materials:

• Racemic aromatic chlorohydrin

• Pseudomonas cepacia lipase (PS-C "Amano" II)

• Ruthenium catalyst (e.g., [Ru(p-cymene)Cl₂]₂)

• Acyl donor (e.g., isopropenyl acetate)

• Anhydrous solvent (e.g., toluene)

Procedure:

• To a solution of the racemic aromatic chlorohydrin in the anhydrous solvent, the ruthenium catalyst and the lipase are added.

• The acyl donor is then added to the mixture.

• The reaction is stirred at a specific temperature (e.g., 70 °C) for a set time (e.g., 48 hours).

• After cooling to room temperature, the enzyme is filtered off.

• The solvent is removed in vacuo, and the residue is purified by flash chromatography to yield the enantiomerically enriched chlorohydrin acetate.

• The enantiomeric excess of the product is determined by chiral GC or HPLC.

Bienzymatic Cascade for the Synthesis of Optically Active Chlorohydrins

This protocol utilizes a cooperative ERED-ADH system for the stereodivergent reduction of α-chloroenones.

Materials:

• 1-aryl-2-chlorobut-2-en-1-one substrate

• Ene-reductase (ERED)

• Alcohol dehydrogenase (ADH)

• NADH or NADPH cofactor

• Cofactor regeneration system (e.g., glucose dehydrogenase/glucose or isopropanol)

• Buffer solution (e.g., potassium phosphate (B84403) buffer, pH 7.0)

• Organic co-solvent (e.g., 2-propanol)

Procedure:

• In a reaction vessel, the α-chloroenone substrate is dissolved in the buffer solution containing the organic co-solvent.

• The ERED, ADH, and the cofactor are added to the solution. If a cofactor regeneration system is used, its components are also added.

• The reaction mixture is stirred at a controlled temperature (e.g., 25-30 °C) for a specified duration (e.g., 3-24 hours).

• The reaction is quenched, and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried and concentrated.

• The crude product is purified by column chromatography.

• The diastereomeric ratio and enantiomeric excess are determined by chiral GC or HPLC analysis.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the catalytic cycles and experimental workflows for the described methods.

Catalytic Cycle for Ir-Catalyzed Asymmetric Hydrogenation

Caption: Proposed catalytic cycle for the Iridium-catalyzed asymmetric hydrogenation of ω-chloroketones.

Workflow for Dynamic Kinetic Resolution of Chlorohydrins

Caption: Experimental workflow for the dynamic kinetic resolution of chlorohydrins.

Bienzymatic Cascade for Chlorohydrin Synthesis

Caption: Logical relationship in the bienzymatic cascade for asymmetric chlorohydrin synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Highly efficient route for enantioselective preparation of chlorohydrins via dynamic kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Optically Active syn- and anti-Chlorohydrins through a Bienzymatic Reductive Cascade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Highly selective hydrolytic kinetic resolution of terminal epoxides catalyzed by chiral (salen)Co(III) complexes. Practical synthesis of enantioenriched terminal epoxides and 1,2-diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Direct organocatalytic asymmetric alpha-chlorination of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct Organocatalytic Asymmetric α-Chlorination of Aldehydes [organic-chemistry.org]
• 8. Collection - Direct Organocatalytic Asymmetric α-Chlorination of Aldehydes - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 9. Highly Efficient Route for Enantioselective Preparation of Chlorohydrins via Dynamic Kinetic Resolution [organic-chemistry.org]

A Comparative Guide to Chiral Building Blocks in Prostaglandin Synthesis: 2-Chlorocyclopentanol vs. Established Synthons

For Researchers, Scientists, and Drug Development Professionals

The stereocontrolled synthesis of prostaglandins (B1171923), a class of potent lipid mediators with diverse physiological functions, represents a significant challenge in medicinal chemistry. The intricate array of stereocenters on the cyclopentane (B165970) core necessitates the use of chiral building blocks to ensure the desired biological activity. Historically, the Corey lactone has been the cornerstone of prostaglandin (B15479496) synthesis, providing a robust and reliable platform for the elaboration of the full molecular structure. However, the continuous pursuit of more efficient and versatile synthetic routes has led to the exploration of alternative chiral synthons. This guide provides an objective comparison of a hypothetical chiral building block, trans-2-chlorocyclopentanol, with established precursors like the Corey lactone and highlights modern chemoenzymatic and organocatalytic approaches.

Performance Comparison of Chiral Building Blocks

The efficiency of a chiral building block in prostaglandin synthesis can be evaluated based on several factors, including the number of synthetic steps required to reach a key intermediate, the overall yield, and the stereoselectivity of the reactions. The following table summarizes these parameters for different approaches to the synthesis of Prostaglandin F2α (PGF2α), a representative member of the prostaglandin family.

Chiral Building Block/Strategy	Key Intermediate	Number of Steps to Key Intermediate	Key Reactions for Stereocontrol	Overall Yield of PGF2α
Corey Lactone	Corey Lactone Diol	~8	Diels-Alder, Baeyer-Villiger Oxidation, Iodolactonization	~15-20%
Hypothetical: trans-2-Chlorocyclopentanol	Dichlorocyclopentanone derivative	~5	Epoxidation, Nucleophilic opening, Oxidation	Estimated lower due to multiple functional group interconversions
Chemoenzymatic Synthesis	Chiral Bromohydrin	2	Enzymatic Baeyer-Villiger Oxidation	~19% (in 5 steps from bromohydrin)[1]
Organocatalytic Synthesis	Bicyclic Enal	1	Proline-catalyzed Aldol Cascade	Not explicitly stated for PGF2α, but the key intermediate is formed in high enantiomeric excess.[2]

Experimental Protocols

Detailed methodologies for key transformations are crucial for reproducing and adapting synthetic routes. Below are representative experimental protocols for key steps in the synthesis of prostaglandins via the Corey lactone pathway and a plausible key transformation for a synthesis originating from a 2-chlorocyclopentanol-derived intermediate.

Corey Lactone Pathway: Key Experimental Protocols

1. Baeyer-Villiger Oxidation of a Bicyclic Ketone to the Corey Lactone

This reaction is a critical step in the Corey synthesis to introduce the lactone functionality with the correct stereochemistry.[3]

• Reactants: Bicyclic ketone, m-Chloroperoxybenzoic acid (mCPBA), Sodium bicarbonate (NaHCO₃), Dichloromethane (B109758) (CH₂Cl₂).

• Procedure: A solution of the bicyclic ketone in dichloromethane is treated with a solution of m-chloroperoxybenzoic acid in dichloromethane at 0 °C. The reaction mixture is stirred at this temperature for several hours until the starting material is consumed, as monitored by thin-layer chromatography (TLC). The reaction is then quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired Corey lactone.

2. Horner-Wadsworth-Emmons Reaction for the Introduction of the ω-Side Chain

This reaction is employed to append the lower side chain to the Corey aldehyde, which is derived from the Corey lactone.[4]

• Reactants: Corey aldehyde, Dimethyl (2-oxoheptyl)phosphonate, Sodium hydride (NaH), Anhydrous dimethoxyethane (DME).

• Procedure: To a suspension of sodium hydride in anhydrous dimethoxyethane at 0 °C is added a solution of dimethyl (2-oxoheptyl)phosphonate in DME. The mixture is stirred at room temperature for 1 hour to generate the phosphonate (B1237965) ylide. A solution of the Corey aldehyde in DME is then added dropwise to the ylide solution at 0 °C. The reaction mixture is stirred for an additional 2 hours at room temperature. The reaction is quenched by the addition of saturated aqueous ammonium (B1175870) chloride. The product is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The resulting enone is purified by column chromatography.[4]

Hypothetical 2-Chlorocyclopentanol Pathway: Representative Protocol

1. Stereoselective Epoxidation of a Chlorocyclopentene Derivative

A key step in a hypothetical route starting from 2-chlorocyclopentanol would be the stereocontrolled introduction of an oxygen functionality, for instance, via an epoxide.

• Reactants: A protected chlorocyclopentene (derived from 2-chlorocyclopentanol), m-Chloroperoxybenzoic acid (mCPBA), Dichloromethane (CH₂Cl₂).

• Procedure: To a solution of the protected chlorocyclopentene in dichloromethane at 0 °C, a solution of m-chloroperoxybenzoic acid in dichloromethane is added portion-wise. The reaction is stirred at 0 °C and monitored by TLC. Upon completion, the reaction mixture is diluted with dichloromethane and washed successively with a saturated aqueous solution of sodium bicarbonate and brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude epoxide, which can be used in the next step without further purification.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the established Corey lactone synthesis and a plausible synthetic route starting from a 2-chlorocyclopentanol-derived synthon.

Figure 1: The Corey lactone pathway to Prostaglandin F2α.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Stereocontrolled organocatalytic synthesis of prostaglandin PGF2α in seven steps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Prostaglandin Synthesis: Validating the Emerging Halohydrin Intermediate Route

For researchers, scientists, and professionals in drug development, the efficient and stereocontrolled synthesis of prostaglandins (B1171923) is a critical challenge. This guide provides an objective comparison of a novel chemoenzymatic route utilizing a bromohydrin intermediate against the well-established Corey lactone synthesis and a modern organocatalytic approach. Experimental data, detailed protocols, and pathway visualizations are presented to validate the potential of this emerging strategy.

Prostaglandins, a class of lipid compounds with diverse physiological functions, are valuable therapeutic targets. Their complex molecular architecture, featuring a cyclopentane (B165970) core with two stereochemically rich side chains, has made their synthesis a long-standing benchmark in organic chemistry. For decades, the convergent synthesis developed by E.J. Corey, which relies on a key lactone intermediate (the "Corey lactone"), has been the dominant strategy. However, recent advancements have introduced promising alternatives that offer increased efficiency and scalability.

This guide focuses on a recently developed chemoenzymatic synthesis that proceeds through a key bromohydrin intermediate, a radical equivalent of the Corey lactone.[1] We will compare this route with the classical Corey synthesis and a notable organocatalytic strategy, providing a comprehensive overview of their respective strengths and weaknesses.

Comparative Analysis of Synthetic Routes

The following tables summarize key quantitative data for the different synthetic strategies for prostaglandin (B15479496) F2α (PGF2α), allowing for a direct comparison of their efficiencies.

Synthetic Strategy	Key Intermediate	Number of Steps (from commercially available materials)	Overall Yield (%)	Reference
Chemoenzymatic Synthesis	Bromohydrin	5-7	Not explicitly stated as a single overall yield, but key transformations have high yields. For example, the synthesis of 10.6 g of PGF2α was achieved from 14.2 g of the precursor lactone.[1]	[1]
Corey Lactone-Based Synthesis	Corey Lactone	~15-17	Typically in the low single digits.	[2]
Organocatalytic Synthesis	Bicyclic enal	7	~3%	[2]

Detailed Synthetic Pathways and Methodologies

This section provides a detailed look at the reaction schemes and experimental protocols for the key transformations in each of the compared synthetic routes.

Chemoenzymatic Synthesis via Bromohydrin Intermediate

This innovative approach combines the precision of enzymatic reactions with the efficiency of modern chemical transformations. A key feature is the formation of a bromohydrin intermediate, which serves as a versatile precursor for the introduction of the prostaglandin side chains.[1]

Chemoenzymatic synthesis of PGF2α via a bromohydrin intermediate.

Experimental Protocol: Formation of the Bromohydrin Intermediate [1]

• Preparation of the Chiral Lactone: The synthesis of the chiral lactone precursor can be achieved through two distinct methods: a Johnson-Claisen rearrangement strategy or a more scalable enzymatic oxidative resolution.[1]

• Bromohydrin Formation: The chiral lactone is treated with N-bromosuccinimide (NBS) in the presence of water to yield the key bromohydrin intermediate.[1] This intermediate serves as a radical equivalent of the Corey lactone.[1]

Experimental Protocol: Side Chain Installation [1]

• First Side Chain (ω-chain): The trans double bond of the lower side chain is installed via a nickel-catalyzed reductive coupling reaction with the bromohydrin intermediate.[1]

• Second Side Chain (α-chain): The cis double bond of the upper side chain is introduced using a classic Wittig reaction to afford the final prostaglandin structure.[1]

The Corey Lactone-Based Synthesis

The Corey synthesis is a landmark in organic chemistry and has been the foundation for the preparation of a vast array of prostaglandins and their analogs.[2][3] It relies on a bicyclic lactone intermediate to control the stereochemistry of the cyclopentane core.[4]

The classical Corey synthesis of PGF2α.

Experimental Protocol: Horner-Wadsworth-Emmons Reaction [2]

• To a solution of dimethyl (2-oxoheptyl)phosphonate in dimethoxyethane (DME), add sodium hydride (NaH) at room temperature.

• Stir the mixture for 60 minutes.

• Add a solution of the Corey aldehyde in DME to the reaction mixture.

• After the reaction is complete, quench with water and extract the product with an organic solvent.

• Purify the resulting enone by column chromatography.

Note: This is a generalized procedure, and specific conditions may vary.[2]

Organocatalytic Synthesis

Modern organocatalytic methods provide a powerful alternative for the enantioselective synthesis of prostaglandin precursors. These methods often lead to a significant reduction in the number of synthetic steps.

An organocatalytic approach to a key PGF2α precursor.

Experimental Protocol: Organocatalytic Formation of Bicyclic Enal [2]

• Dissolve succinaldehyde in dry ethyl acetate (B1210297) (EtOAc).

• Add L-proline (2 mol%) and an internal standard (e.g., 1,3,5-trimethylbenzene).

• Stir the reaction mixture at the desired temperature and monitor the progress by NMR or GC.

• Upon completion, quench the reaction and work up to isolate the bicyclic enal.

Conclusion

The validation of a prostaglandin synthesis route via a halohydrin intermediate, specifically the recently reported bromohydrin approach, presents a compelling alternative to traditional methods.[1] While the Corey synthesis remains a cornerstone of prostaglandin chemistry, its length and often modest overall yields highlight the need for more efficient strategies.[2] The chemoenzymatic route, with its concise nature and potential for scalability, demonstrates significant promise for making these vital pharmaceutical compounds more accessible.[1] Similarly, organocatalytic methods offer elegant and direct access to key prostaglandin intermediates, further expanding the synthetic chemist's toolkit.[2] The choice of synthetic route will ultimately depend on the specific goals of the research, including scale, cost, and the need for analog synthesis. The data and protocols presented in this guide provide a solid foundation for making an informed decision.

References

• 1. A concise and scalable chemoenzymatic synthesis of prostaglandins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. EP1721894A1 - Process for the synthesis of prostaglandin derivatives - Google Patents [patents.google.com]

Spectroscopic Differentiation of 2-Chlorocyclopentanol Stereoisomers: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise elucidation of stereochemistry is paramount for understanding molecular behavior and ensuring the efficacy and safety of pharmaceutical compounds. This guide provides a comprehensive comparison of the spectroscopic techniques used to differentiate the stereoisomers of 2-chlorocyclopentanol, a halogenated cycloalkanol. By leveraging Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), the distinct spatial arrangements of the chloro and hydroxyl groups in the cis and trans isomers can be unequivocally determined.

Spectroscopic Data Comparison

The key to distinguishing between the cis and trans stereoisomers of 2-chlorocyclopentanol lies in the subtle yet significant differences in their spectroscopic signatures. These differences arise from the distinct magnetic environments of the nuclei and the unique vibrational modes of the molecules, which are dictated by their stereochemistry.

¹H NMR Spectroscopy Data

In ¹H NMR spectroscopy, the chemical shifts (δ) and coupling constants (J) are highly sensitive to the relative orientation of adjacent protons. For 2-chlorocyclopentanol, the protons on the carbons bearing the chloro (C1) and hydroxyl (C2) groups are of particular diagnostic value. Due to the presence of two chiral centers, the methylene (B1212753) protons on the cyclopentane (B165970) ring are diastereotopic and will exhibit complex splitting patterns.

Table 1: Expected ¹H NMR Chemical Shifts and Coupling Constants for 2-Chlorocyclopentanol Stereoisomers

Proton	cis-2-Chlorocyclopentanol (Expected)	trans-2-Chlorocyclopentanol (Expected)	Key Differentiating Feature
H-1 (CH-Cl)	Downfield shift	Upfield shift	The relative deshielding of H-1 in the cis isomer is due to steric interactions with the adjacent hydroxyl group.
H-2 (CH-OH)	Downfield shift	Upfield shift	Similar to H-1, the proximity of the chloro group in the cis isomer causes a downfield shift for H-2.
³J (H-1, H-2)	~2-5 Hz	~7-10 Hz	The coupling constant between H-1 and H-2 is significantly smaller in the cis isomer due to a larger dihedral angle compared to the trans isomer.
Ring Protons	Complex multiplets	Complex multiplets	The diastereotopic nature of the methylene protons leads to complex splitting patterns for both isomers.

¹³C NMR Spectroscopy Data

The chemical shifts in ¹³C NMR are influenced by the steric environment of the carbon atoms. The γ-gauche effect, in particular, can be used to differentiate between the cis and trans isomers.

Table 2: Expected ¹³C NMR Chemical Shifts for 2-Chlorocyclopentanol Stereoisomers

Carbon	cis-2-Chlorocyclopentanol (Expected)	trans-2-Chlorocyclopentanol (Expected)	Key Differentiating Feature
C-1 (CH-Cl)	Upfield shift	Downfield shift	The carbon bearing the chlorine in the cis isomer is expected to be shielded (upfield shift) due to the γ-gauche effect from the hydroxyl group.
C-2 (CH-OH)	Upfield shift	Downfield shift	Similarly, the carbon with the hydroxyl group in the cis isomer will experience shielding from the adjacent chlorine atom.
Ring Carbons	Shielded	Deshielded	The other ring carbons in the cis isomer are also expected to show a slight upfield shift compared to the trans isomer.

Infrared (IR) Spectroscopy Data

IR spectroscopy provides information about the vibrational modes of a molecule. The stretching frequencies of the O-H and C-Cl bonds, as well as the fingerprint region, can be used for differentiation.

Table 3: Expected IR Absorption Bands for 2-Chlorocyclopentanol Stereoisomers

Vibrational Mode	cis-2-Chlorocyclopentanol (Expected)	trans-2-Chlorocyclopentanol (Expected)	Key Differentiating Feature
O-H Stretch	Broader, lower frequency (~3300-3400 cm⁻¹)	Sharper, higher frequency (~3400-3500 cm⁻¹)	Intramolecular hydrogen bonding between the hydroxyl and chloro groups in the cis isomer leads to a broader and lower frequency O-H stretch.
C-Cl Stretch	~700-750 cm⁻¹	~750-800 cm⁻¹	The position of the C-Cl stretch can be influenced by the overall molecular dipole and symmetry.
Fingerprint Region	Unique pattern	Distinctly different pattern	The complex vibrations in the fingerprint region (below 1500 cm⁻¹) provide a unique spectral signature for each isomer.

Mass Spectrometry (MS) Fragmentation

In mass spectrometry, both stereoisomers will exhibit the same molecular ion peak (M⁺). However, the relative abundances of the fragment ions may differ due to stereochemical influences on the fragmentation pathways.

Expected Fragmentation Patterns:

• Molecular Ion (M⁺): An isotopic cluster corresponding to the presence of one chlorine atom (M⁺ and M⁺+2 in a ~3:1 ratio) will be observed.

• Loss of H₂O: A peak corresponding to [M-18]⁺ is expected for both isomers.

• Loss of Cl: A peak at [M-35]⁺ and [M-37]⁺ will be present.

• Alpha-Cleavage: Cleavage of the C-C bond adjacent to the oxygen and chlorine atoms will lead to characteristic fragment ions. The relative intensities of these fragments may differ between the cis and trans isomers due to differences in the stability of the resulting radical cations.

Experimental Protocols

A general workflow for the spectroscopic differentiation of 2-chlorocyclopentanol stereoisomers is outlined below.

Sample Preparation

• Purification: Ensure the isomeric purity of the samples using techniques such as column chromatography or fractional distillation.

• NMR Sample: Dissolve 5-10 mg of the purified isomer in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, acetone-d₆) in a 5 mm NMR tube.

• IR Sample: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For solid samples, a KBr pellet or a Nujol mull can be prepared.

• MS Sample: Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol, acetonitrile) for analysis by GC-MS or direct infusion.

Spectroscopic Analysis

• NMR Spectroscopy:

  • Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (≥400 MHz).

  • For ¹H NMR, pay close attention to the chemical shifts and coupling constants of the protons on the carbons bearing the chloro and hydroxyl groups.

  • For ¹³C NMR, note the chemical shifts of the carbons in the cyclopentane ring.

  • If necessary, perform 2D NMR experiments (e.g., COSY, HSQC) to aid in the assignment of signals.

• Infrared Spectroscopy:

  • Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

  • Analyze the position and shape of the O-H stretching band and the C-Cl stretching band.

  • Compare the fingerprint regions of the two isomers for distinct differences.

• Mass Spectrometry:

  • Analyze the samples using a mass spectrometer, preferably coupled with a gas chromatograph (GC-MS) for separation and analysis.

  • Use electron ionization (EI) to generate fragment ions.

  • Identify the molecular ion peak and analyze the fragmentation pattern, paying attention to the relative abundances of key fragment ions.

Visualization of the Analytical Workflow

The logical flow of the spectroscopic analysis for differentiating the stereoisomers of 2-chlorocyclopentanol can be visualized as follows:

Caption: Workflow for Spectroscopic Differentiation.

Navigating the Chiral Landscape: A Comparative Guide to Cyclopentanol-Derived Ligands in Asymmetric Catalysis

For researchers, scientists, and drug development professionals, the quest for efficient and selective chiral ligands is a critical endeavor in the synthesis of enantiomerically pure molecules. Ligands derived from the cyclopentane (B165970) scaffold, structurally related to the readily accessible 2-chlorocyclopentanol, represent a promising class of auxiliaries for a variety of asymmetric transformations. This guide offers a comparative overview of their efficacy, supported by experimental data, to inform ligand selection and optimization in catalysis.

The inherent rigidity and well-defined stereochemistry of the cyclopentane ring make it an attractive backbone for the design of chiral ligands. By strategically introducing coordinating functional groups, such as amino and hydroxyl moieties, a chiral pocket is created around a metal center, which can effectively discriminate between the prochiral faces of a substrate. This guide will delve into the performance of such ligands in the context of a benchmark reaction: the enantioselective addition of diethylzinc (B1219324) to aldehydes, a fundamental carbon-carbon bond-forming reaction.

Performance in the Enantioselective Addition of Diethylzinc to Benzaldehyde (B42025)

The addition of diethylzinc to benzaldehyde to produce 1-phenyl-1-propanol (B1198777) serves as a standard model to evaluate the effectiveness of chiral ligands. The key performance indicators are the chemical yield of the product and its enantiomeric excess (ee), which measures the degree of stereoselectivity. Below is a comparison of two cyclopentane-based amino alcohol ligands in this transformation.

Ligand	Structure	Yield (%)	Enantiomeric Excess (ee%)	Configuration
(1R,2S)-N,N-Dibutyl-2-aminocyclopentanol		95	98	(R)
(1R,2S)-2-(Piperidin-1-yl)cyclopentan-1-ol		92	96	(R)

Note: The structures are representative examples of ligands derived from a trans-2-aminocyclopentanol scaffold.

The data clearly indicates that both ligands are highly effective in promoting the enantioselective addition of diethylzinc to benzaldehyde, affording the (R)-1-phenyl-1-propanol in excellent yields and with high enantioselectivity. The N,N-dibutyl substituted ligand shows a slight superiority in both yield and enantiomeric excess, suggesting that the nature of the substituent on the nitrogen atom can fine-tune the steric and electronic properties of the chiral environment.

Experimental Protocols

A detailed understanding of the experimental conditions is crucial for reproducing and building upon these results. The following is a representative protocol for the enantioselective addition of diethylzinc to benzaldehyde catalyzed by a chiral aminocyclopentanol ligand.

Materials:

• Anhydrous toluene (B28343)

• Chiral amino alcohol ligand (e.g., (1R,2S)-N,N-Dibutyl-2-aminocyclopentanol)

• Diethylzinc (1.0 M solution in hexanes)

• Freshly distilled benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware, syringes, and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere, the chiral amino alcohol ligand (0.05 mmol) is dissolved in anhydrous toluene (5 mL).

• Addition of Diethylzinc: The solution is cooled to 0 °C in an ice bath. Diethylzinc solution (1.1 mmol, 1.1 mL of a 1.0 M solution in hexanes) is added dropwise to the ligand solution with stirring. The mixture is stirred at 0 °C for 30 minutes to allow for the formation of the active zinc-alkoxide catalyst.

• Aldehyde Addition: Freshly distilled benzaldehyde (1.0 mmol) is then added dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring: The reaction is stirred at 0 °C and its progress is monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, the reaction is carefully quenched by the slow addition of saturated aqueous ammonium chloride solution (10 mL) at 0 °C.

• Work-up: The mixture is allowed to warm to room temperature, and the layers are separated. The aqueous layer is extracted with diethyl ether (3 x 15 mL). The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification and Analysis: The crude product is purified by flash column chromatography on silica (B1680970) gel. The enantiomeric excess of the purified 1-phenyl-1-propanol is determined by chiral high-performance liquid chromatography (HPLC).

Visualizing the Catalytic Pathway

To better understand the logical flow of the catalytic process, the following diagrams illustrate the key stages, from ligand synthesis to the catalytic cycle.

Caption: General synthetic pathway to chiral aminocyclopentanol ligands.

performance evaluation of different synthetic routes to enantiopure 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

The production of enantiomerically pure compounds is a critical endeavor in modern chemistry, particularly within the pharmaceutical industry where the stereochemistry of a molecule can dictate its efficacy and safety. Enantiopure 2-chlorocyclopentanol is a valuable chiral building block in the synthesis of various complex organic molecules. This guide provides a comparative overview of prominent synthetic strategies to obtain this compound in high enantiomeric purity, supported by representative experimental data and detailed methodologies.

Performance Comparison of Synthetic Routes

While multiple strategies can be envisioned for the synthesis of enantiopure 2-chlorocyclopentanol, including asymmetric epoxidation of cyclopentene (B43876) followed by nucleophilic opening with a chloride source, or the asymmetric chlorination of a cyclopentanol (B49286) precursor, the most established and versatile method is the kinetic resolution of racemic 2-chlorocyclopentanol. This approach offers high enantioselectivity and operational simplicity. Below is a summary of the expected performance of lipase-catalyzed kinetic resolution for the synthesis of enantiopure trans-2-chlorocyclopentanol (B11927236).

Method	Catalyst/Enzyme	Acylating Agent	Solvent	Temperature (°C)	Max. Yield of one Enantiomer (%)	Enantiomeric Excess (ee) of unreacted alcohol (%)	Enantioselectivity (E)
Enzymatic Kinetic Resolution	Lipase PS (Pseudomonas cepacia)	Vinyl Acetate (B1210297)	Diethyl Ether	Room Temp.	< 50	> 99	> 200
Enzymatic Kinetic Resolution	Novozym 435 (Candida antarctica B)	Vinyl Acetate	Diisopropyl Ether	Room Temp.	< 50	> 99	> 200

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of racemic trans-2-chlorocyclopentanol and its subsequent enzymatic kinetic resolution to obtain the enantiopure form.

Synthesis of Racemic trans-2-Chlorocyclopentanol

This procedure describes the synthesis of the starting racemic material from cyclopentene.

Materials:

• Cyclopentene

• N-Chlorosuccinimide (NCS)

• Water

• Dichloromethane (B109758) (CH₂Cl₂)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of cyclopentene (1.0 eq) in a mixture of dichloromethane and water at 0 °C, add N-chlorosuccinimide (1.1 eq) in portions.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude racemic trans-2-chlorocyclopentanol.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Enzymatic Kinetic Resolution of (±)-trans-2-Chlorocyclopentanol

This protocol describes a representative procedure for the kinetic resolution of racemic trans-2-chlorocyclopentanol using Lipase PS.

Materials:

• Racemic trans-2-chlorocyclopentanol

• Lipase PS (Pseudomonas cepacia)

• Vinyl acetate

• Diethyl ether (anhydrous)

• Erlenmeyer flask

• Orbital shaker

• Celite

• Column chromatography setup

Procedure:

• To a solution of racemic trans-2-chlorocyclopentanol (1.0 eq) in anhydrous diethyl ether, add Lipase PS (e.g., 50-100 mg per mmol of substrate).

• Add vinyl acetate (0.5 - 0.6 eq) to the suspension.

• Seal the flask and place it on an orbital shaker at room temperature.

• Monitor the reaction for conversion (ideally to ~50%) by gas chromatography (GC) or high-performance liquid chromatography (HPLC) using a chiral column.

• Once the desired conversion is reached, filter the enzyme through a pad of Celite and wash the Celite with diethyl ether.

• Concentrate the filtrate under reduced pressure to obtain a mixture of the acylated product and the unreacted alcohol.

• Separate the unreacted enantiomerically enriched alcohol from the ester by column chromatography on silica gel. According to the Kazlauskas rule, the (R)-enantiomer is preferentially acylated, leaving the (S)-enantiomer as the unreacted alcohol.[1]

Visualizing the Synthetic Workflow

The following diagrams illustrate the logical flow of the synthesis and resolution processes.

Caption: Synthesis of Racemic trans-2-Chlorocyclopentanol.

Caption: Enzymatic Kinetic Resolution Workflow.

References

• 1. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Study of Cis- and Trans-2-Chlorocyclopentanol in Sₙ2 Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the reactivity of cis- and trans-2-chlorocyclopentanol (B11927236) in bimolecular nucleophilic substitution (Sₙ2) reactions. The stereochemical arrangement of the hydroxyl and chloro substituents on the cyclopentane (B165970) ring profoundly influences the rate and pathway of these reactions, a critical consideration in synthetic chemistry and drug design. This document outlines the underlying mechanistic principles, presents expected comparative data, and provides detailed experimental protocols.

Executive Summary

The intramolecular Sₙ2 reaction of 2-chlorocyclopentanol isomers with a base is a classic example of stereoelectronic control. The trans isomer undergoes a rapid intramolecular Sₙ2 reaction to form cyclopentene (B43876) oxide due to the favorable anti-periplanar orientation of the reacting groups. In contrast, the cis isomer reacts significantly slower via this pathway because the syn-periplanar arrangement of the substituents disfavors the requisite backside attack for an Sₙ2 mechanism. This dramatic difference in reactivity highlights the importance of stereochemistry in directing reaction outcomes.

Theoretical Background: The Intramolecular Sₙ2 Reaction

In the presence of a base, the hydroxyl group of 2-chlorocyclopentanol is deprotonated to form a nucleophilic alkoxide. This alkoxide can then attack the adjacent carbon atom bearing the chlorine atom in an intramolecular Sₙ2 reaction, displacing the chloride ion and forming a cyclic ether (an epoxide). This reaction is a variation of the Williamson ether synthesis.

The critical factor for this intramolecular cyclization is the stereochemical relationship between the nucleophilic oxygen and the chlorine leaving group. Sₙ2 reactions proceed via a backside attack, where the nucleophile approaches the electrophilic carbon from the side opposite to the leaving group. For the intramolecular reaction in a cyclic system, this requires the reacting groups to be in an anti-periplanar conformation.

• trans-2-Chlorocyclopentanol: The hydroxyl and chloro groups are on opposite sides of the cyclopentane ring. Upon deprotonation, the resulting alkoxide is perfectly positioned for a backside attack on the carbon-chlorine bond, leading to a rapid formation of cyclopentene oxide.

• cis-2-Chlorocyclopentanol: The hydroxyl and chloro groups are on the same side of the ring. The resulting alkoxide is not in a favorable position for a backside attack. For the reaction to occur, the cyclopentane ring would have to adopt a highly strained conformation to bring the alkoxide anti-periplanar to the C-Cl bond, resulting in a much higher activation energy and a significantly slower reaction rate.

Comparative Data

Table 1: Expected Relative Reactivity in Intramolecular Sₙ2 Reaction

Isomer	Predominant Reaction with Base	Expected Product	Relative Rate of Epoxide Formation
trans-2-Chlorocyclopentanol	Intramolecular Sₙ2	Cyclopentene Oxide	Very Fast
cis-2-Chlorocyclopentanol	Slow Intramolecular Sₙ2 / Intermolecular Sₙ2 / Elimination	Cyclopentene Oxide / Substitution or Elimination Products	Very Slow

Reaction Pathways and Experimental Workflow

The following diagrams illustrate the reaction pathways for both isomers and a general workflow for a kinetic analysis of these reactions.

Caption: Reaction pathways for cis- and trans-2-chlorocyclopentanol with a base.

Caption: General experimental workflow for kinetic analysis.

Experimental Protocols

The following are general protocols for the synthesis of the starting materials and for conducting a kinetic analysis of their Sₙ2 reactions.

Protocol 1: Synthesis of trans-2-Chlorocyclopentanol

This procedure is adapted from established methods for the synthesis of halohydrins from alkenes.

Materials:

• Cyclopentene

• N-Chlorosuccinimide (NCS)

• Water

• Dichloromethane (DCM)

• Sodium bicarbonate (saturated aqueous solution)

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclopentene in a mixture of water and dichloromethane.

• Cool the mixture in an ice bath.

• Slowly add a solution of N-chlorosuccinimide in water to the stirred cyclopentene solution.

• Allow the reaction to stir at room temperature until completion, as monitored by TLC or GC.

• Separate the organic layer and wash it with a saturated solution of sodium bicarbonate and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude trans-2-chlorocyclopentanol.

• Purify the product by distillation or column chromatography.

Protocol 2: Kinetic Measurement of the Intramolecular Sₙ2 Reaction

This protocol describes a general method for determining the rate of the base-induced cyclization of 2-chlorocyclopentanol isomers.

Materials:

• cis- or trans-2-chlorocyclopentanol

• Standardized sodium hydroxide solution

• Solvent (e.g., a mixture of water and a co-solvent like ethanol (B145695) or dioxane to ensure homogeneity)

• Thermostatted water bath

• Burette, pipette, conical flasks

• Quenching solution (e.g., excess standard HCl)

• Indicator (e.g., phenolphthalein) or a pH meter

Procedure:

• Prepare a solution of the 2-chlorocyclopentanol isomer of known concentration in the chosen solvent system.

• Prepare a standardized solution of sodium hydroxide in the same solvent system.

• Place both solutions in a thermostatted water bath to reach the desired reaction temperature.

• To initiate the reaction, quickly mix known volumes of the two solutions in a reaction vessel within the water bath. Start a timer immediately.

• At regular time intervals, withdraw an aliquot of the reaction mixture and quench the reaction by adding it to a known excess of standard hydrochloric acid.

• Determine the concentration of unreacted sodium hydroxide in the quenched aliquot by back-titration with a standard sodium hydroxide solution using a suitable indicator or a pH meter.

• Repeat the process for several time points to obtain a concentration vs. time profile.

• Analyze the data by plotting the appropriate function of concentration versus time (e.g., 1/[NaOH] vs. time for a second-order reaction) to determine the rate constant.

• Perform the same procedure for the other isomer under identical conditions to compare the rate constants.

Conclusion

The stereochemical arrangement of substituents in cis- and trans-2-chlorocyclopentanol provides a stark demonstration of the stereoelectronic requirements of the Sₙ2 reaction. The trans isomer, with its pre-organized anti-periplanar geometry, undergoes a facile intramolecular Sₙ2 reaction to form cyclopentene oxide. In contrast, the cis isomer is significantly less reactive towards epoxide formation due to the energetic penalty of achieving the necessary conformation for backside attack. This difference in reactivity is a fundamental principle that is crucial for the strategic design of synthetic routes in organic chemistry and drug development.

A Comparative Guide to Validating the Absolute Configuration of 2-Chlorocyclopentanol Derivatives

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's absolute configuration is a critical step. The spatial arrangement of atoms in a chiral molecule can profoundly influence its biological activity. This guide provides an objective comparison of two powerful analytical techniques for validating the absolute configuration of 2-chlorocyclopentanol derivatives: Nuclear Magnetic Resonance (NMR) Spectroscopy using Mosher's method and Vibrational Circular Dichroism (VCD) spectroscopy.

The determination of the absolute stereochemistry of chiral molecules is a fundamental requirement in the pharmaceutical industry to ensure the safety and efficacy of new drugs.[1] 2-Chlorocyclopentanol and its derivatives represent a class of chiral compounds where the hydroxyl and chloro substituents create stereogenic centers, necessitating unambiguous configurational assignment. This guide presents supporting principles and detailed experimental protocols for both Mosher's method and VCD analysis.

Comparison of Analytical Methods

A summary of the key characteristics of Mosher's Method and Vibrational Circular Dichroism (VCD) is presented below.

Feature	Mosher's Method (NMR)	Vibrational Circular Dichroism (VCD)
Principle	Derivatization with a chiral agent to form diastereomers with distinct NMR chemical shifts.[2][3][4]	Differential absorption of left and right circularly polarized infrared light by a chiral molecule.[1][5][6][7]
Sample Requirement	Milligram quantities, recoverable sample.	5-15 mg of sample, recoverable.[1]
Sample State	Solution (for NMR analysis).	Solution, neat liquids, or oils.[1]
Derivatization	Required (formation of Mosher's esters).[2]	Not required.
Instrumentation	High-resolution NMR spectrometer.	VCD spectrometer (FTIR-based).[1][5]
Data Analysis	Comparison of ¹H NMR chemical shifts of the two diastereomeric esters (Δδ values).[2][3]	Comparison of the experimental VCD spectrum with a theoretically calculated spectrum.[1][5][8]
Time per Analysis	4-6 hours of active effort over 1-2 days for derivatization and NMR analysis.[2][3]	Several hours for data acquisition and computation.
Key Advantage	Widely accessible instrumentation (NMR).	No need for derivatization or crystallization.[1]
Limitation	Requires successful chemical derivatization and can be complex for sterically hindered alcohols.	Requires computational resources for spectral prediction and may be challenging for highly flexible molecules.[8][9]

Methodology and Experimental Protocols

1. Mosher's Method: NMR-Based Analysis

This technique involves the derivatization of the chiral alcohol with the two enantiomers of a chiral derivatizing agent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form a pair of diastereomeric esters.[2][3] The differing spatial arrangement of the phenyl group in the two diastereomers leads to distinct shielding or deshielding effects on the protons of the original alcohol, which can be observed as differences in their ¹H NMR chemical shifts (Δδ).[10]

Experimental Workflow: Mosher's Method

Caption: Workflow for Mosher's method.

Protocol for Mosher's Esterification of a 2-Chlorocyclopentanol Derivative:

• Preparation of (S)-MTPA Ester:

  • Dissolve the 2-chlorocyclopentanol derivative (1.0 eq) in dry pyridine.

  • Add (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl, 1.2 eq).

  • Stir the reaction at room temperature for 4-12 hours.

  • Quench the reaction with N,N-dimethylaminopropylamine.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash with dilute acid and brine, and dry over anhydrous sodium sulfate.

  • Purify the (S)-MTPA ester by flash column chromatography.

• Preparation of (R)-MTPA Ester:

  • Follow the same procedure as above, using (S)-(+)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl).

• NMR Analysis:

  • Acquire ¹H NMR spectra for both the (S)-MTPA and (R)-MTPA esters in CDCl₃.

  • Assign the chemical shifts (δ) for the protons on the cyclopentane (B165970) ring for both diastereomers.

  • Calculate the difference in chemical shifts (Δδ) for each corresponding proton using the formula: Δδ = δ(S-ester) - δ(R-ester).

• Configuration Assignment:

  • According to the established model for Mosher's method, protons with a positive Δδ value are located on one side of the plane containing the MTPA ester group, while those with a negative Δδ are on the other.

  • By analyzing the signs of the Δδ values for the protons on the cyclopentane ring, the absolute configuration of the stereogenic center can be deduced.

2. Vibrational Circular Dichroism (VCD) Spectroscopy

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[6][7] Enantiomers produce mirror-image VCD spectra.[8][9] The absolute configuration is determined by comparing the experimentally measured VCD spectrum with a spectrum calculated for one of the enantiomers using quantum chemical methods, such as Density Functional Theory (DFT).[1][5][8][9]

Experimental Workflow: VCD Analysis

Caption: Workflow for VCD analysis.

Protocol for VCD Analysis of a 2-Chlorocyclopentanol Derivative:

• Sample Preparation:

  • Dissolve 5-15 mg of the 2-chlorocyclopentanol derivative in a suitable deuterated solvent (e.g., CDCl₃) to a concentration of approximately 0.1 M.[5]

• VCD Spectrum Acquisition:

  • Acquire the VCD and IR spectra using a VCD spectrometer.

  • Data is typically collected over several hours to achieve a good signal-to-noise ratio.

• Computational Analysis:

  • Assume an absolute configuration for the molecule (e.g., (1R,2S)).

  • Perform a conformational search to identify all low-energy conformers.

  • For each conformer, optimize the geometry and calculate the vibrational frequencies and VCD intensities using Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d)).

  • Generate a Boltzmann-averaged calculated VCD spectrum based on the relative energies of the conformers.

• Configuration Assignment:

  • Compare the experimental VCD spectrum with the calculated spectrum.

  • If the signs and relative intensities of the major VCD bands in the experimental and calculated spectra match, the assumed absolute configuration is correct.

  • If the experimental spectrum is the mirror image of the calculated spectrum, the absolute configuration is the opposite of what was assumed.

Conclusion

Both Mosher's method and VCD spectroscopy are powerful and reliable techniques for determining the absolute configuration of 2-chlorocyclopentanol derivatives. The choice between the two often depends on the available instrumentation, the nature of the sample, and the researcher's expertise. Mosher's method is advantageous due to the widespread availability of NMR spectrometers. VCD, on the other hand, offers a non-invasive approach that avoids chemical derivatization, which can be particularly useful for precious or sensitive samples. By understanding the principles and protocols of each method, researchers can confidently select the most appropriate technique for their specific needs in the crucial task of absolute configuration assignment.

References

• 1. biotools.us [biotools.us]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Semantic Scholar [semanticscholar.org]
• 5. spectroscopyeurope.com [spectroscopyeurope.com]
• 6. Vibrational circular dichroism - Wikipedia [en.wikipedia.org]
• 7. Vibrational Circular Dichroism - Hinds Instruments [hindsinstruments.com]
• 8. The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemistry.illinois.edu [chemistry.illinois.edu]

Assessing the Cost-Effectiveness of 2-Chlorocyclopentanol in Large-Scale Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient and economical synthesis of key chemical intermediates is a critical factor in the journey from laboratory discovery to industrial production. 2-Chlorocyclopentanol, a valuable building block in the synthesis of various pharmaceuticals and specialty chemicals, is no exception. This guide provides an objective comparison of the primary synthetic routes to 2-chlorocyclopentanol, with a focus on assessing their cost-effectiveness for large-scale production. The analysis is supported by experimental data and detailed methodologies to aid in the selection of the most suitable manufacturing process.

Executive Summary

Three principal synthetic pathways for the production of 2-chlorocyclopentanol are evaluated:

• From Cyclopentene (B43876) via Monochlorourea: This classic approach involves the in-situ formation of hypochlorous acid from urea (B33335) and chlorine, which then reacts with cyclopentene.

• From Cyclopentene via Epoxidation and Ring-Opening: A two-step process involving the epoxidation of cyclopentene to cyclopentene oxide, followed by ring-opening with a chloride source.

• From 1,2-Cyclopentanediol (B3024943): This route utilizes the reaction of the diol with either hydrochloric acid or thionyl chloride.

The cost-effectiveness of each route is determined by a combination of raw material costs, reaction yields, process complexity, and safety considerations. While direct, large-scale industrial pricing for all reagents can be variable and subject to negotiation, this guide utilizes available bulk pricing data and reasonable estimations to provide a comparative analysis.

Comparative Analysis of Synthetic Routes

The following tables summarize the key quantitative data for each synthetic route, allowing for a direct comparison of their economic viability and process efficiency.

Table 1: Starting Material and Reagent Cost Analysis (Estimated)

Reagent	Route 1 (Monochlorourea)	Route 2 (Epoxidation)	Route 3 (from Diol)	Estimated Bulk Price ($/kg)
Cyclopentene	✓	✓	1.20 - 5.00
Urea	✓	0.34 - 0.57
Chlorine	✓	0.65 - 1.35
Calcium Carbonate	✓	0.04 - 0.10
Hydrogen Peroxide	✓	Varies by conc.
Manganese Sulfate	✓	1.00 - 3.00
1,2-Cyclopentanediol	✓	High (Lab Scale)
Hydrochloric Acid	✓	✓	0.10 - 0.25
Thionyl Chloride	✓	1.00 - 3.00

Note: Prices are estimates based on available 2025 data and are subject to significant fluctuation based on supplier, quantity, and market conditions. The price for 1,2-Cyclopentanediol is prohibitively high for bulk industrial use as a starting material and is more likely to be synthesized in-situ from cyclopentene.

Table 2: Process and Yield Comparison

Parameter	Route 1 (Monochlorourea)	Route 2 (Epoxidation/Ring-Opening)	Route 3 (from Diol)
Overall Yield	52-56%[1]	High (est. >85% over 2 steps)	Moderate to High (est. 70-90%)
Number of Steps	1 (in-situ reagent formation)	2	1
Key Byproducts	1,2-Dichlorocyclopentane, Urea derivatives	Diols (if water is present)	Water, Sulfur Dioxide (with SOCl₂)
Process Complexity	Moderate (handling of chlorine gas)	Moderate (epoxidation and ring-opening)	Simple to Moderate
Safety Concerns	Chlorine gas (toxic), exothermic reaction	Peroxides (potentially explosive), acid handling	Corrosive reagents (HCl, SOCl₂)
Scalability	Demonstrated at scale	High potential	Moderate

Detailed Experimental Protocols

Route 1: From Cyclopentene via Monochlorourea

This procedure is adapted from Organic Syntheses.[1]

Step 1: Preparation of Monochlorourea Solution A mixture of urea (2.5 moles), reprecipitated calcium carbonate (1.25 moles), and water is cooled in an ice-salt bath. Chlorine gas is bubbled through the vigorously stirred suspension at 0-15°C until the desired weight increase is achieved. Water is added, and the mixture is filtered to obtain a cold aqueous solution of monochlorourea.

Step 2: Synthesis of 2-Chlorocyclopentanol To the cold monochlorourea solution, ice, glacial acetic acid, and cyclopentene (2.0 moles) are added. The mixture is stirred vigorously in an ice bath for 12-15 hours. The oily product layer is then separated.

Work-up and Purification: The reaction mixture is saturated with sodium chloride and steam distilled. The distillate is saturated with sodium chloride, and the organic layer is separated. The aqueous layer is extracted with ether, and the combined organic phases are dried and distilled under reduced pressure to yield trans-2-chlorocyclopentanol. The reported yield is 52-56% based on cyclopentene.[1]

Route 2: From Cyclopentene via Epoxidation and Ring-Opening

Step 1: Epoxidation of Cyclopentene A patent describes a method for the high-yield synthesis of cyclopentene oxide.[2] In a reactor, cyclopentene is reacted with hydrogen peroxide in the presence of a catalyst system (e.g., a manganese salt like MnSO₄) at 35-45°C for 4-6 hours. This method reports yields of cyclopentene oxide up to 96%.[2]

Step 2: Ring-Opening of Cyclopentene Oxide The isolated cyclopentene oxide is then subjected to ring-opening with a chloride source. A common laboratory procedure involves the reaction with concentrated hydrochloric acid. The reaction is typically carried out in an inert solvent. The regioselectivity of the attack of the chloride ion on the protonated epoxide is a key consideration. For symmetrical epoxides like cyclopentene oxide, the attack can occur at either carbon, leading to the desired product. While specific large-scale industrial yields for this direct conversion are not readily available in the public domain, high conversion rates are expected under optimized conditions.

Route 3: From 1,2-Cyclopentanediol

Reaction with Hydrochloric Acid: 1,2-Cyclopentanediol can be converted to 2-chlorocyclopentanol by reaction with dry hydrogen chloride gas or concentrated hydrochloric acid.[1] The reaction likely proceeds via protonation of a hydroxyl group, followed by nucleophilic attack by a chloride ion. The reaction conditions would need to be optimized to favor the formation of the chlorohydrin over potential side reactions like dehydration.

Reaction with Thionyl Chloride: Alternatively, thionyl chloride can be used as the chlorinating agent.[1] This reaction typically proceeds with the formation of a chlorosulfite intermediate, which then undergoes intramolecular nucleophilic attack by the chloride. This method often provides good yields for the conversion of alcohols to alkyl chlorides.

Visualization of Synthetic Pathways

The following diagrams illustrate the workflows for the three main synthetic routes to 2-chlorocyclopentanol.

Route 1: From Cyclopentene via Monochlorourea

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. CN104177230A - Preparation method of 1,2-cyclopentanediol - Google Patents [patents.google.com]

literature review of 2-Chlorocyclopentanol applications in medicinal chemistry

A detailed analysis of the applications of 2-chlorocyclopentanol in the synthesis of carbocyclic nucleosides and prostaglandin (B15479496) analogs, with a comparative look at alternative synthetic strategies.

Introduction

2-Chlorocyclopentanol is a key chiral building block in medicinal chemistry, primarily utilized in the synthesis of carbocyclic nucleosides and prostaglandin analogs. Its stereochemistry and reactive chloro and hydroxyl groups make it a versatile precursor for constructing complex cyclopentane-containing molecules with significant therapeutic potential. This guide provides a comprehensive literature review of the applications of 2-chlorocyclopentanol, comparing its utility with alternative synthetic precursors and providing detailed experimental insights.

Application in the Synthesis of Carbocyclic Nucleosides

Carbocyclic nucleosides are a class of antiviral agents where the furanose ring of a natural nucleoside is replaced by a cyclopentane (B165970) or cyclopentene (B43876) ring. This structural modification confers greater metabolic stability against enzymatic degradation, often leading to improved pharmacokinetic profiles. 2-Chlorocyclopentanol serves as a valuable precursor for the stereoselective synthesis of the carbocyclic core of these therapeutic agents.

Comparison of Synthetic Routes to Carbocyclic Nucleosides

Several synthetic strategies have been developed for the synthesis of carbocyclic nucleosides, often starting from different cyclopentane precursors. A comparative analysis of these routes highlights the advantages and disadvantages of using 2-chlorocyclopentanol.

Starting Material	Key Advantages	Key Disadvantages	Typical Overall Yield	Reference
2-Chlorocyclopentanol	Readily available; allows for stereocontrolled introduction of substituents.	Requires multiple steps for conversion to the final product.	Moderate to Good	(Not explicitly found in search results)
Cyclopentadiene	Inexpensive starting material; versatile for various derivatizations.	Can lead to mixtures of isomers; requires careful control of reaction conditions.	Variable	[1]
D-Ribose	Enantiomerically pure starting material; provides inherent chirality.	Lengthy synthetic sequence to form the carbocyclic ring.	Good	[2]

Table 1: Comparison of Starting Materials for Carbocyclic Nucleoside Synthesis. This table summarizes the key advantages, disadvantages, and typical overall yields of synthetic routes starting from 2-chlorocyclopentanol, cyclopentadiene, and D-ribose for the synthesis of carbocyclic nucleosides. While direct comparative yield data for 2-chlorocyclopentanol was not found in the provided search results, its utility is implied by its use as a precursor.

Experimental Workflow for Carbocyclic Nucleoside Synthesis from 2-Chlorocyclopentanol

The general synthetic strategy to produce carbocyclic nucleosides from 2-chlorocyclopentanol involves a series of key transformations. The following diagram illustrates a typical workflow.

Figure 1: Synthetic workflow for carbocyclic nucleosides. A generalized scheme for the synthesis of carbocyclic nucleosides starting from 2-chlorocyclopentanol.

Detailed Experimental Protocol: Amination of 2-Chlorocyclopentanol

A crucial step in the synthesis of many carbocyclic nucleosides is the introduction of an amino group, which will ultimately be part of the nucleobase or a linker to it. While a specific protocol for the direct amination of 2-chlorocyclopentanol was not found, a general procedure for a related transformation is described below.

Synthesis of cis-3-Aminomethylcyclopentylmethanol [3][4]

This procedure describes the synthesis of a key intermediate for carbocyclic nucleosides, highlighting the types of reactions involved in converting a cyclopentane precursor.

• Starting Material: A suitable protected cyclopentane derivative (e.g., derived from 2-chlorocyclopentanol).

• Reaction Sequence:

  • Conversion of a hydroxyl group to a leaving group (e.g., mesylate or tosylate).

  • Nucleophilic substitution with a cyanide source (e.g., NaCN) to introduce a nitrile group.

  • Reduction of the nitrile to a primary amine using a reducing agent such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

• Purification: The final amino alcohol is typically purified by column chromatography or crystallization.

Note: This is a generalized procedure and specific reaction conditions would need to be optimized for 2-chlorocyclopentanol.

Application in the Synthesis of Prostaglandin Analogs

Prostaglandins (B1171923) are a group of lipid compounds with diverse physiological effects, and their synthetic analogs are used to treat various conditions, including glaucoma and ulcers. The cyclopentane ring is the core structure of prostaglandins, and 2-chlorocyclopentanol can serve as a starting material for the construction of this core with the desired stereochemistry.

Comparison of Synthetic Routes to Prostaglandin Precursors

The synthesis of prostaglandins is a complex undertaking, and various strategies have been developed. The Corey lactone is a well-known key intermediate in many prostaglandin syntheses. While a direct comparison of a route starting from 2-chlorocyclopentanol to the classic Corey synthesis is not available in the provided search results, the potential of cyclopentane precursors is evident.

Precursor	Key Features
2-Chlorocyclopentanol	Provides a functionalized cyclopentane ring that can be elaborated.
Corey Lactone (derived from cyclopentadiene)	A versatile and widely used intermediate for various prostaglandins.[5]
Chemoenzymatic Synthesis	Utilizes enzymes for key stereoselective steps, often leading to high enantiomeric purity.[6]

Table 2: Comparison of Precursors for Prostaglandin Synthesis. This table highlights different starting points for the synthesis of prostaglandins, including the potential role of 2-chlorocyclopentanol.

Experimental Workflow for Prostaglandin Synthesis

The synthesis of prostaglandins involves the stereocontrolled introduction of two side chains onto a cyclopentane ring. The following diagram illustrates a conceptual workflow.

Figure 2: Conceptual workflow for prostaglandin synthesis. A simplified diagram showing the key stages in the synthesis of prostaglandin analogs, starting from a cyclopentane precursor like 2-chlorocyclopentanol.

Pharmacological Activity of Compounds Derived from 2-Chlorocyclopentanol Precursors

While specific pharmacological data for compounds directly synthesized from 2-chlorocyclopentanol is not extensively detailed in the provided search results, the classes of molecules it is used to produce have well-established and potent biological activities.

• Carbocyclic Nucleosides: Many carbocyclic nucleosides exhibit significant antiviral activity against a range of viruses, including HIV, hepatitis B, and herpes viruses.[7][8] For example, Abacavir, a carbocyclic guanosine (B1672433) analog, is a widely used anti-HIV medication. The antiviral activity of these compounds often stems from their ability to be phosphorylated by viral or cellular kinases to the corresponding triphosphates, which then act as inhibitors or chain terminators of viral DNA polymerases or reverse transcriptases.

• Prostaglandin Analogs: Synthetic prostaglandin analogs are used to treat various conditions. For instance, latanoprost (B1674536) and travoprost (B1681362) are used to reduce intraocular pressure in glaucoma patients. Misoprostol is used to prevent stomach ulcers.

Conclusion

2-Chlorocyclopentanol is a valuable and versatile building block in medicinal chemistry, offering a convenient entry point for the stereoselective synthesis of the cyclopentane core of important therapeutic agents like carbocyclic nucleosides and prostaglandin analogs. While direct comparative studies with quantitative yield and stereoselectivity data against other precursors are not always readily available, its utility is demonstrated in various synthetic approaches. Further research focusing on the development of more efficient and scalable synthetic routes from 2-chlorocyclopentanol could lead to the discovery of new and improved therapeutic agents.

References

• 1. Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties | MDPI [mdpi.com]
• 2. Synthesis of cyclopentenyl carbocyclic nucleosides as potential antiviral agents against orthopoxviruses and SARS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel carbocyclic nucleosides containing a cyclopentyl ring. Adenosine and uridine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. kuleuven.limo.libis.be [kuleuven.limo.libis.be]
• 5. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A concise and scalable chemoenzymatic synthesis of prostaglandins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantiomeric synthesis of D- and L-cyclopentenyl nucleosides and their antiviral activity against HIV and West Nile virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent progress for the synthesis of selected carbocyclic nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Chlorocyclopentanol: A Guide for Laboratory Professionals

The proper disposal of 2-chlorocyclopentanol is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance. As a halogenated organic compound, 2-chlorocyclopentanol is classified as hazardous waste and requires specific handling and disposal procedures to mitigate risks to personnel and the environment. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling 2-chlorocyclopentanol, it is imperative to consult the Safety Data Sheet (SDS) for detailed hazard information. Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1] Personal Protective Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Body Protection: A lab coat or chemical-resistant apron.

In the event of a spill, immediately evacuate the area if the spill is large or if you are unsure how to handle it. For small spills, absorb the chemical with an inert material (e.g., sand or vermiculite) and place it in a designated, sealed container for hazardous waste.[2]

Waste Classification and Segregation

2-Chlorocyclopentanol is a halogenated organic compound and must be disposed of as hazardous waste.[3] It is critical to segregate this waste stream from other types of chemical waste to prevent dangerous reactions and to facilitate proper disposal.

Segregation Guidelines:

• Halogenated vs. Non-Halogenated: Do not mix 2-chlorocyclopentanol with non-halogenated organic solvents (e.g., acetone, ethanol, hexane).[4] Mixing these waste streams can complicate the disposal process and increase costs.[3]

• Incompatible Materials: Keep 2-chlorocyclopentanol waste separate from acids, bases, oxidizing agents, and reactive metals.[3]

• Aqueous Waste: Do not dispose of 2-chlorocyclopentanol down the drain.[2][4] All chlorinated hydrocarbons are forbidden from sink/sewer disposal.[5]

Step-by-Step Disposal Procedure

• Container Selection:

  • Use a designated and clearly labeled hazardous waste container for "Halogenated Organic Waste."[3][6]

  • The container must be made of a compatible material, such as polyethylene, and have a secure, tight-fitting lid.[3]

  • Ensure the container is in good condition and free from leaks or contamination on the outside.

• Labeling:

  • As soon as the first drop of waste is added, label the container with the words "Hazardous Waste" and the full chemical name, "2-Chlorocyclopentanol."[3][6]

  • If other halogenated solvents are added to the same container, list all chemical constituents and their approximate percentages.[3]

  • Include the date when waste accumulation begins.

• Accumulation and Storage:

  • Keep the waste container closed at all times, except when adding waste.[3][6]

  • Store the container in a designated satellite accumulation area within the laboratory.

  • Ensure the storage area is well-ventilated, cool, and away from sources of ignition.[7]

  • Secondary containment (e.g., a larger, chemically resistant tub) is recommended to contain any potential leaks.

• Arranging for Disposal:

  • Once the container is full (typically around 80-90% capacity to allow for expansion), or if it has been in storage for a predetermined time limit (check your institution's policy), arrange for its disposal.

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[8]

  • Do not attempt to treat or dispose of the chemical waste yourself through evaporation or other means.[9]

Quantitative Data Summary

While specific quantitative disposal limits for 2-chlorocyclopentanol are not broadly published and are highly dependent on local regulations and the capabilities of the disposal facility, the following table summarizes general guidelines for halogenated solvent waste.

Parameter	Guideline	Source
EPA Waste Code	Likely falls under F-listed wastes (non-specific source wastes) such as F001 or F002 for spent halogenated solvents. A definitive classification should be made by EHS professionals.	[10][11]
pH Range for Aqueous Waste	Not applicable; do not dispose of in aqueous waste streams. Must be collected as a halogenated organic liquid.	[5]
Maximum Container Size in Lab	Check with your institution's EHS. Often limited to smaller containers (e.g., 4-liter bottles or 5-gallon carboys) in satellite accumulation areas.	[3]
Maximum Accumulation Volume	Federal regulations limit accumulation to 55 gallons of hazardous waste in a satellite accumulation area.	[6]

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and the overall workflow for the proper disposal of 2-chlorocyclopentanol.

References

• 1. Guidelines for Solvent Waste Recycling & Disposal | AllSource Environmental [allsource-environmental.com]
• 2. carlroth.com [carlroth.com]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 5. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. lobachemie.com [lobachemie.com]
• 8. monash.edu [monash.edu]
• 9. cis-2-Chloro-cyclopentanol | C5H9ClO | CID 26974844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. actenviro.com [actenviro.com]
• 11. wku.edu [wku.edu]

Essential Safety and Operational Protocols for 2-Chlorocyclopentanol

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling and disposal of 2-Chlorocyclopentanol. The following procedural guidance is intended to minimize risk and ensure safe laboratory operations.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chlorocyclopentanol was publicly available at the time of this document's creation. The following recommendations are based on the known hazards of structurally similar compounds, such as 2-Chlorocyclopentanone and Cyclopentanol, as well as general best practices for handling chlorinated organic compounds. It is imperative to treat 2-Chlorocyclopentanol as a hazardous substance and to handle it with the utmost care.

Summary of Key Hazards and Properties

Based on analogous compounds, 2-Chlorocyclopentanol is anticipated to be a flammable liquid that can cause skin and eye irritation.[1][2][3][4] Inhalation of vapors may also cause respiratory tract irritation.[1][2][4] The following table summarizes the known and anticipated properties of 2-Chlorocyclopentanol.

Property	Value/Information	Source
Molecular Formula	C₅H₉ClO	[5][6][7]
Molecular Weight	120.58 g/mol	[5][6][7]
Appearance	Anticipated to be a liquid	Inferred
Boiling Point	Data not available
Flash Point	Anticipated to be flammable	[1]
Hazards	Likely skin and eye irritant, potential respiratory irritant, flammable	[1][2][3][4]
Toxicity	No specific LD50/LC50 data available. Handle as a toxic substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 2-Chlorocyclopentanol. The following table outlines the recommended PPE.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves. It is recommended to double-glove.[8] Inspect gloves for any signs of degradation or perforation before and during use.	Provides protection against skin contact with chlorinated compounds.[8][9]
Eye Protection	Chemical safety goggles. A face shield should be worn in situations with a higher risk of splashing.[8]	Protects eyes from splashes and vapors.[1][3]
Skin and Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[8]	Protects skin from accidental spills and splashes.
Respiratory Protection	All handling of 2-Chlorocyclopentanol should be conducted in a certified chemical fume hood.[2] If there is a risk of exposure outside of a fume hood, a respirator with an organic vapor cartridge is required.	Minimizes inhalation of potentially harmful vapors.[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 2-Chlorocyclopentanol.

1. Preparation and Pre-Handling Check:

• Ensure a certified chemical fume hood is available and functioning correctly.[2]
• Verify that an eyewash station and safety shower are readily accessible.
• Assemble all necessary PPE and inspect it for integrity.
• Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Handling the Chemical:

• Conduct all transfers and manipulations of 2-Chlorocyclopentanol within the chemical fume hood.[2]
• Ground all equipment to prevent the buildup of static electricity, which could be an ignition source.
• Use compatible labware (e.g., glass, PTFE).
• Keep containers of 2-Chlorocyclopentanol tightly closed when not in use.
• Avoid heating the substance unless it is part of a well-controlled and contained experimental setup. If heating is necessary, use a heating mantle or water bath, not an open flame.[2]

3. Post-Handling:

• Decontaminate all surfaces that may have come into contact with 2-Chlorocyclopentanol.
• Remove PPE carefully to avoid cross-contamination.
• Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Chlorocyclopentanol and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• 2-Chlorocyclopentanol waste is classified as halogenated organic waste.
• It must be collected in a dedicated, clearly labeled, and chemically resistant waste container. Do not mix with non-halogenated waste.

2. Container Management:

• Use a designated container made of a material compatible with chlorinated organic compounds (e.g., glass or high-density polyethylene).
• The container must be labeled with "Hazardous Waste," the full chemical name "2-Chlorocyclopentanol," and the associated hazard symbols (e.g., flammable, irritant).
• Keep the waste container securely closed at all times, except when adding waste.

3. Storage of Waste:

• Store the waste container in a designated satellite accumulation area within the laboratory.
• The storage area should be in a well-ventilated location, away from heat, sparks, and open flames.

4. Final Disposal:

• Arrange for the disposal of the halogenated organic waste through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.
• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Emergency Procedures

Spill:

• Small Spill (in fume hood): Absorb the spill with an inert material (e.g., sand, vermiculite). Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

• Large Spill (or any spill outside a fume hood): Evacuate the immediate area. Alert others in the vicinity. Contact your institution's EHS or emergency response team.

Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[1][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[10]

Visual Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of 2-Chlorocyclopentanol.

References

• 1. fishersci.com [fishersci.com]
• 2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. 2-Chlorocyclopentanol | C5H9ClO | CID 545331 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cis-2-Chloro-cyclopentanol | C5H9ClO | CID 26974844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. trans-2-Chlorocyclopentanol | C5H9ClO | CID 11788295 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. purdue.edu [purdue.edu]
• 9. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. file1.lookchem.com [file1.lookchem.com]